5-PAHSA-d31

Core Science & Biosynthesis

what is 5-PAHSA-d31 and its function

Advanced Application in Lipidomics and Metabolic Profiling

Executive Summary

5-PAHSA-d31 (5-(palmitoyloxy-d31)octadecanoic acid) is a highly specialized, stable isotope-labeled internal standard designed for the precise quantification of 5-PAHSA, a bioactive lipid from the FAHFA (Fatty Acid esters of Hydroxy Fatty Acids) class.[1]

Endogenous 5-PAHSA has emerged as a critical immunometabolic signaling molecule, exhibiting potent anti-diabetic and anti-inflammatory properties via GPR120 activation. However, its low physiological abundance (nanomolar range) and structural isomerism (e.g., vs. 9-PAHSA) make quantification challenging.[1] 5-PAHSA-d31 resolves these analytical hurdles by serving as a surrogate reference in Isotope Dilution Mass Spectrometry (IDMS), enabling correction for extraction losses, matrix effects, and ionization variability.

Chemical Identity & Physicochemical Properties

5-PAHSA-d31 represents the fully deuterated palmitoyl analog of 5-PAHSA. The deuterium labeling on the acyl chain (d31) provides a mass shift sufficient to avoid isotopic overlap with the natural analyte while maintaining similar physicochemical behavior.[1]

Property	Specification
Formal Name	5-(palmitoyloxy-d31)octadecanoic acid
CAS Number	2749807-01-8
Molecular Formula	C₃₄H₃₅D₃₁O₄
Molecular Weight	570.1 g/mol (vs. 538.9 g/mol for unlabeled)
Purity	≥99% deuterated forms (d1-d31)
Solubility	Methyl Acetate (1 mg/ml), Ethanol (20 mg/ml), DMSO (15 mg/ml)
Stability	≥1 year at -20°C (Avoid freeze-thaw cycles)

Structural Insight: The molecule consists of a d31-palmitic acid (fully deuterated C16 fatty acid) esterified to the 5-hydroxy position of stearic acid (C18).[1] Upon collision-induced dissociation (CID) in mass spectrometry, the ester bond cleaves, yielding a distinct product ion corresponding to the deuterated carboxylate.[1]

Biological Context: The Analyte (5-PAHSA)

To understand the necessity of the standard, one must understand the target.[1] 5-PAHSA is a "lipokine"—a lipid hormone released from adipose tissue that regulates systemic metabolic homeostasis.

Mechanistic Pathway

Unlike insulin, which promotes lipogenesis and glucose uptake via the insulin receptor, 5-PAHSA functions primarily through G-protein coupled receptors (GPCRs).[1]

• GPR120 Activation: 5-PAHSA binds to GPR120 (FFAR4) on adipocytes and macrophages.[1]

• Anti-Inflammatory Action: Reduces cytokine release (TNF-α, IL-6) in macrophages.

• Glucose Homeostasis: Enhances GLUT4 translocation in adipocytes via a mechanism distinct from insulin, often involving AMPK phosphorylation.

Figure 1: Signal transduction pathway of 5-PAHSA.[1] Activation of GPR120 leads to dual benefits: enhanced glucose uptake and suppression of inflammatory signaling.

Technical Application: Isotope Dilution Mass Spectrometry

The primary function of 5-PAHSA-d31 is to serve as an internal standard (IS) for LC-MS/MS analysis.[1]

The "Deuterium Effect" in Chromatography

Critical Technical Insight: While 5-PAHSA-d31 is chemically identical to the analyte in terms of reactivity, the heavy deuteration (31 deuterium atoms) significantly alters its lipophilicity. Deuterium-carbon bonds are shorter and more stable than hydrogen-carbon bonds, resulting in a slightly smaller molar volume.

• Consequence: On Reverse Phase (C18) columns, 5-PAHSA-d31 will elute earlier than endogenous 5-PAHSA.[1]

• Shift Magnitude: Depending on the gradient, this shift can range from 0.1 to 0.5 minutes .

• Operational Requirement: Researchers must widen their MRM retention time windows to capture the IS peak, which will appear before the analyte peak. Do not expect perfect co-elution.

MRM Transitions (Negative Ion Mode)

Quantification is performed using Multiple Reaction Monitoring (MRM) in negative electrospray ionization (ESI-).[1]

Analyte	Precursor Ion (m/z) [M-H]⁻	Product Ion (m/z) [Fatty Acid]⁻	Collision Energy (eV)
5-PAHSA (Endogenous)	537.5	255.2 (Palmitate)	~25-30
5-PAHSA-d31 (Standard)	568.5	286.4 (d31-Palmitate)	~25-30

Note: The fragmentation typically cleaves the ester bond, releasing the fatty acid moiety. Since the d31 label is on the palmitic acid, the product ion shifts from 255 to 286.

Validated Experimental Protocol

This protocol outlines the extraction and quantification of 5-PAHSA from plasma or adipose tissue using 5-PAHSA-d31.

Phase 1: Sample Preparation (Lipid Extraction)

Principle: Modified Folch or Bligh-Dyer extraction enriched with the internal standard before processing to account for recovery losses.[1]

• Standard Spiking: Add 10 pmol of 5-PAHSA-d31 to the biological sample (e.g., 100 µL plasma or 50 mg tissue homogenate) prior to solvent addition.

• Extraction: Add 1 mL Chloroform:Methanol (2:1 v/v). Vortex vigorously for 30 seconds.

• Phase Separation: Add 200 µL water (or 0.9% NaCl) to induce phase separation.[1] Centrifuge at 3,000 x g for 10 mins at 4°C.

• Collection: Collect the lower organic phase (containing lipids) into a fresh glass vial.

• Re-extraction (Optional but Recommended): Re-extract the aqueous phase with 500 µL Chloroform to maximize recovery. Combine organic phases.[2]

• Drying: Evaporate solvent under a gentle stream of Nitrogen (N₂) at 37°C.

• Reconstitution: Reconstitute the residue in 100 µL Methanol:Water (50:50) or the LC mobile phase starting condition.[1]

Phase 2: LC-MS/MS Analysis

Instrument: Triple Quadrupole MS (e.g., Agilent 6495, Sciex 6500+) coupled to UHPLC.[1] Column: C18 Reverse Phase (e.g., Waters Acquity BEH C18, 2.1 x 100 mm, 1.7 µm).[1]

Gradient Parameters:

• Mobile Phase A: Water (0.1% Formic Acid or 10mM Ammonium Acetate).[1]

• Mobile Phase B: Acetonitrile/Isopropanol (90:10) (0.1% Formic Acid).[1]

• Flow Rate: 0.3 - 0.4 mL/min.

Figure 2: Analytical workflow for 5-PAHSA quantification.[3] The internal standard is introduced at the very first step to validate the entire extraction efficiency.

Data Analysis & Quality Control

To calculate the concentration of endogenous 5-PAHSA:

[1]

Where:

• = Integrated peak area of 5-PAHSA (m/z 537.5 → 255.2).[1]
• = Integrated peak area of 5-PAHSA-d31 (m/z 568.5 → 286.4).[1]
• = Concentration of Internal Standard added.[1]
• = Response Factor (typically assumed to be 1.0 for isotopologues, but should be verified with a calibration curve).[1]

Troubleshooting Note: If the 5-PAHSA-d31 peak is split or broad, check the injection solvent. High organic content in the injection solvent can cause "solvent effect" peak distortion on aqueous-starting gradients. Reconstituting in 50:50 MeOH:H2O usually resolves this.

References

• Yore, M. M., et al. (2014).[1][3][4][5] Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects.[3][5][6] Cell, 159(2), 318-332.[1][3][5] Link

• Cayman Chemical. (n.d.).[1][3] 5-PAHSA-d31 Product Information & Specifications. Cayman Chemical Product Insert. Link

• Kuda, O., et al. (2016).[1] Docosahexaenoic acid-derived fatty acid esters of hydroxy fatty acids (FAHFAs) with anti-inflammatory properties.[1][7][2][8] Diabetes, 65(9), 2580-2590.[1] Link

• Brejchova, K., et al. (2020).[1] Liquid chromatography–mass spectrometry-based workflow for measurement of branched Fatty Acid esters of Hydroxy Fatty Acids (FAHFAs).[1][7][9] Nature Protocols. Link

Sources

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• 2. 5-Pahsa | C34H66O4 | CID 72190300 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Methodological Issues in Studying PAHSA Biology: Masking PAHSA Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. Lipokine 5-PAHSA Is Regulated by Adipose Triglyceride Lipase and Primes Adipocytes for De Novo Lipogenesis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 10-PAHSA-d31 | CAS 2748489-85-0 | Cayman Chemical | Biomol.de [biomol.com]
• 8. The Measurement, Regulation, and Biological Activity of FAHFAs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A liquid chromatography–mass spectrometry-based workflow for measurement of branched Fatty Acid esters of Hydroxy Fatty Acids (FAHFAs) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: 5-PAHSA-d31 as a Deuterated Internal Standard for Absolute FAHFA Quantitation

Executive Summary: The Precision Imperative

In the expanding field of bioactive lipidomics, 5-PAHSA (5-Palmitic Acid Hydroxy Stearic Acid) has emerged as a critical signaling lipid with potent anti-inflammatory and insulin-sensitizing properties. However, its endogenous abundance is low (nanomolar range), and it exists alongside isobaric regioisomers (e.g., 9-PAHSA) that possess distinct biological functions.[1]

5-PAHSA-d31 represents the "Gold Standard" internal standard (IS) for this analysis.[1] Unlike partially deuterated standards (e.g., d4 or d9), the d31 variant—containing a fully deuterated palmitic acid moiety—offers a massive mass shift (~31 Da).[1] This eliminates isotopic overlap with the M+2/M+3 natural abundance peaks of endogenous analytes and prevents "cross-talk" in high-sensitivity assays.

This guide details the chemical logic, extraction protocols, and LC-MS/MS methodologies required to utilize 5-PAHSA-d31 for rigorous, self-validating quantitation.

Chemical Logic & Mechanism[1]

Structural Integrity and Mass Shift

5-PAHSA-d31 is synthesized by esterifying fully deuterated palmitic acid (d31) to the 5-hydroxy position of stearic acid.[1]

• Chemical Formula:

  [1]

• Molecular Weight: ~570.1 g/mol

• Precursor Ion [M-H]⁻: ~569.1 m/z[1]

Fragmentation Mechanics (Negative Ion Mode)

In electrospray ionization (ESI-), FAHFAs preferentially ionize to form the [M-H]⁻ carboxylate anion.[1] Upon Collision Induced Dissociation (CID), the ester bond is the primary cleavage site.[1]

• Natural 5-PAHSA: Cleaves to yield the Palmitate anion (m/z 255.2).[1]

• 5-PAHSA-d31: Cleaves to yield the Palmitate-d31 anion (m/z 286.6) .[1]

This specific transition (569.1 → 286.[1]6) is virtually silent in biological matrices, ensuring high signal-to-noise ratios (S/N).[1]

Figure 1: Fragmentation pathway of 5-PAHSA-d31 in negative ion mode MS/MS.

Experimental Workflow

Internal Standard Spiking (The Critical Step)

To validate the entire workflow, the IS must be added before any extraction occurs. This allows the IS to correct for extraction inefficiency, phase partitioning variance, and ionization suppression.

Protocol:

• Prepare a 1 µM working solution of 5-PAHSA-d31 in Methanol.

• Add 10 µL of working solution to the biological sample (e.g., 100 µL plasma or 10 mg tissue homogenate) prior to solvent addition.

• Equilibrate on ice for 10 minutes to allow interaction with matrix proteins.

Lipid Extraction (Modified Folch Method)

Standard LLE is preferred over SPE for initial recovery to prevent loss of polar lipids, though SPE can be used for enrichment later.[1]

Step-by-Step:

• Homogenization: Homogenize tissue in ice-cold PBS.

• Solvent Addition: Add Chloroform:Methanol (2:1 v/v) containing 0.01% BHT (antioxidant). Ratio of Solvent:Sample should be 20:1.

• Acidification: Crucial Step. Add dilute HCl or Acetic Acid to lower pH to ~3-4. This protonates the FAHFA carboxyl group, significantly enhancing partitioning into the organic (Chloroform) phase.[1]

• Phase Separation: Vortex vigorously (1 min), then centrifuge at 3,000 x g for 10 min at 4°C.

• Collection: Collect the lower organic phase.

• Drying: Evaporate under a gentle stream of Nitrogen (N2) at 35°C. Reconstitute in 100 µL Methanol/Chloroform (1:1).

LC-MS/MS Methodology

Chromatography (Regioisomer Separation): The challenge is separating 5-PAHSA from 9-PAHSA. A high-quality C18 column with a long gradient is required.

• Column: Waters ACQUITY BEH C18 (2.1 x 100 mm, 1.7 µm) or equivalent.[1][2]

• Mobile Phase A: Water (0.1% Acetic Acid).[1]

• Mobile Phase B: Acetonitrile/Isopropanol (90:10) (0.1% Acetic Acid).[1]

• Gradient:

  • 0-2 min: 50% B

  • 2-15 min: Ramp to 99% B

  • 15-18 min: Hold 99% B

  • 18-20 min: Re-equilibrate 50% B

Mass Spectrometry Settings (MRM):

Analyte	Polarity	Precursor (m/z)	Product (m/z)	Cone Voltage (V)	Collision Energy (eV)
5-PAHSA (Endogenous)	Neg (-)	537.5	255.2	30	22
5-PAHSA-d31 (IS)	Neg (-)	569.1	286.6	30	22

Note: Tune your specific instrument. The values above are typical for Triple Quadrupole systems (e.g., Sciex 6500+ or Thermo Altis).

Analytical Logic & Visualization

The following diagram illustrates the self-validating workflow. Note the "Co-elution" node—this is where the d31 standard proves its worth by experiencing the exact same matrix suppression as the analyte.

Figure 2: Analytical workflow ensuring correction for matrix effects and extraction losses.

Troubleshooting & Validation

Isomer Resolution

5-PAHSA and 9-PAHSA are isobaric (same mass).[1] The MS cannot distinguish them; the LC column must.

• Validation Step: Inject a "System Suitability Mix" containing pure 5-PAHSA and 9-PAHSA standards. Ensure baseline separation (Resolution > 1.5). 5-PAHSA typically elutes after 9-PAHSA on C18 columns due to steric hindrance differences in the acyl chain.

Background Contamination

FAHFAs can be found in trace amounts in lab plastics or dust.

• Control: Run a "Method Blank" (PBS spiked with IS, no tissue). If you see a peak at 537/255, your solvents or tubes are contaminated.

Linearity

Construct a calibration curve using unlabeled 5-PAHSA (0.1 nM to 1000 nM) spiked with a constant concentration of 5-PAHSA-d31.[1]

• Acceptance Criteria:

  , and back-calculated accuracy within ±15%.

References

• Yore, M. M., et al. (2014).[1] "Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects."[3][4] Cell, 159(2), 318-332.[1]

• Kuda, O., et al. (2018).[1] "Levels of palmitic acid ester of hydroxystearic acid (PAHSA) are reduced in the breast milk of obese mothers."[4] Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1863(4), 416-421.[1]

• Cayman Chemical. "5-PAHSA-d31 Product Information." Cayman Chemical Technical Data Sheet.

• Brejchova, K., et al. (2020).[1] "A Faster Protocol for Endogenous FAHFA Measurements." Journal of Lipid Research, 61(12), 1652-1663.[1]

• Nelson, A. T., et al. (2021).[1][5] "A liquid chromatography–mass spectrometry-based workflow for measurement of branched Fatty Acid esters of Hydroxy Fatty Acids (FAHFAs)." Nature Protocols, 16, 2126–2152.

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• 2. A Faster Protocol for Endogenous FAHFA Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A LC-MS-based workflow for measurement of branched fatty acid esters of hydroxy fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Levels of palmitic acid ester of hydroxystearic acid (PAHSA) are reduced in the breast milk of obese mothers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rapid quantification of fatty acids in plant oils and biological samples by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Foreword: From a Novel Lipid to a Potent Metabolic Modulator

An In-Depth Technical Guide to the Mechanism of Action of 5-PAHSA in Diabetes Research

The landscape of metabolic research was significantly altered by the discovery of a novel class of endogenous lipids: Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs).[1] This guide focuses on a particularly promising member of this family, 5-palmitic acid-hydroxy-stearic acid (5-PAHSA). Initially identified through lipidomic analysis of adipose tissue from insulin-sensitive obese mice (AG4OX mice), which overexpress the GLUT4 glucose transporter, PAHSAs have emerged as critical signaling molecules with potent anti-diabetic and anti-inflammatory properties.[2][3][4]

Levels of PAHSAs, including the 5-PAHSA isomer, are found to be significantly lower in the serum and adipose tissue of insulin-resistant humans and mouse models of diabetes.[1][2][5][6] This inverse correlation with insulin resistance immediately suggested a therapeutic potential. Restoring these depleted lipid levels through administration has been shown to improve glucose homeostasis, enhance insulin sensitivity, and quell inflammation, positioning 5-PAHSA as a high-priority target for drug development professionals in the metabolic space.[5][7][8]

This document serves as a technical deep-dive for researchers and scientists, moving beyond a simple summary to explain the causal mechanisms and experimental logic underpinning our current understanding of 5-PAHSA's function.

Part 1: The Core Signaling Nexus - Receptor-Mediated Actions

5-PAHSA does not act nebulously; its effects are transduced through specific cell surface receptors, primarily G protein-coupled receptors (GPCRs). This receptor-mediated mechanism is central to its pleiotropic effects on metabolism.

G Protein-Coupled Receptor 120 (GPR120/FFAR4)

GPR120 is a key receptor for long-chain fatty acids and is highly expressed in adipose tissue, macrophages, and intestinal L-cells.[9] 5-PAHSA leverages this receptor to exert two of its most critical functions: enhancing insulin-stimulated glucose uptake and mediating potent anti-inflammatory effects.

• Insulin Sensitization in Adipocytes: In adipocytes, 5-PAHSA binding to GPR120 is a critical step in augmenting the insulin signaling cascade, leading to increased translocation of the GLUT4 glucose transporter to the plasma membrane.[4][10] This enhances the capacity of the cell to clear glucose from the circulation in response to insulin.

• Anti-Inflammatory Pathway: Chronic low-grade inflammation is a hallmark of insulin resistance. Upon activation by 5-PAHSA, GPR120 recruits β-arrestin-2. This complex then interacts with TAB1, preventing it from binding to TAK1 and thereby inhibiting the downstream activation of pro-inflammatory pathways like NF-κB and JNK.[9][11] This mechanism is fundamental to how 5-PAHSA reduces adipose tissue inflammation associated with obesity and type 2 diabetes.[5][8]

G Protein-Coupled Receptor 40 (GPR40/FFAR1)

More recent investigations have identified GPR40 as another crucial receptor for PAHSAs.[5][12] This discovery was a significant advance, as blocking GPR40 was shown to reverse the improvements in glucose tolerance and insulin sensitivity observed in PAHSA-treated mice.[12]

• Augmentation of Secretion: PAHSAs are selective agonists for GPR40.[12] Activation of GPR40 in pancreatic β-cells and intestinal L-cells triggers a Gq-protein signaling cascade. This leads to the activation of phospholipase C (PLC), generation of inositol trisphosphate (IP3) and diacylglycerol (DAG), and a subsequent increase in intracellular calcium (Ca2+) flux.[12][13] This calcium signal is a primary driver for:

  • Glucose-Stimulated Insulin Secretion (GSIS): PAHSAs potentiate the release of insulin from pancreatic β-cells in the presence of high glucose.[1][5][10] This effect has been confirmed in isolated human islets.[12]

  • Glucagon-Like Peptide-1 (GLP-1) Secretion: In the gut, this pathway stimulates enteroendocrine L-cells to release the incretin hormone GLP-1, which further enhances insulin secretion and improves glucose homeostasis.[5][8][10]

Other Receptor Interactions (GPR43, Gα/i)

The mechanistic story extends beyond GPR120 and GPR40. Studies show PAHSAs also suppress hepatic glucose production. This effect is mediated through a pertussis toxin-sensitive pathway, indicating the involvement of a Gα/i protein-coupled receptor, which acts by reducing intracellular cyclic AMP (cAMP).[14] Furthermore, the related 9-PAHSA isomer has been shown to activate GPR43, which contributes to its ability to reduce hepatic glucose output and lipolysis in white adipose tissue.[15]

Signaling Pathways Overview

Caption: Key signaling pathways activated by 5-PAHSA leading to its anti-diabetic effects.

Part 2: Cellular and Physiological Consequences

The activation of the receptor nexus described above translates into tangible, measurable improvements in metabolic health across multiple tissues.

Adipose Tissue: Improving Storage and Reducing Inflammation

• Enhanced Glucose Disposal: 5-PAHSA directly improves insulin-stimulated glucose uptake into adipocytes.[1] This is not a minor effect; it primes the cells for glucose metabolism and de novo lipogenesis (DNL) in a manner distinct from insulin alone.[16][17] By facilitating efficient glucose disposal into fat cells, 5-PAHSA helps lower ambient blood glucose levels.

• Reduced Inflammation: As detailed via the GPR120 pathway, 5-PAHSA suppresses inflammatory signaling in adipose tissue macrophages, a key factor in breaking the cycle of inflammation and insulin resistance.[5]

Pancreas and Gut: Augmenting the Incretin Axis

• Potentiated Insulin Secretion: 5-PAHSA enhances the ability of pancreatic β-cells to secrete insulin in response to a glucose challenge.[5][18] This is critical for managing post-prandial glucose excursions. Studies using an "islet-on-a-chip" model have confirmed that 5-PAHSA positively affects β-cell proliferation and glucose-stimulated insulin secretion.[19][20]

• Stimulated GLP-1 Release: By acting on enteroendocrine cells, PAHSAs boost the secretion of GLP-1, an incretin hormone that not only stimulates insulin release but also slows gastric emptying and promotes satiety.[5][8]

Liver: Suppressing Glucose Production

In a fasted state or in uncontrolled diabetes, the liver produces excess glucose, contributing to hyperglycemia. PAHSAs counter this by directly suppressing endogenous glucose production (EGP).[14] This action on the liver, combined with enhanced glucose disposal in peripheral tissues, provides a powerful two-pronged approach to lowering blood glucose.

The Caveat: Influence of the Metabolic Environment

It is crucial for drug development professionals to recognize that the efficacy of 5-PAHSA can be context-dependent. Some studies have reported a lack of significant effect on glucose metabolism in certain diabetic animal models, particularly those with severe hyperglycemia, like the db/db mouse.[21][22][23]

Groundbreaking work has shown that high glucose conditions can impair the beneficial actions of 5-PAHSA.[22][24] This impairment appears to be mediated by the inhibition of the AMP-activated protein kinase (AMPK) signaling pathway and the promotion of NF-κB-mediated inflammation, effectively overriding the anti-inflammatory and insulin-sensitizing effects of the lipid.[24]

Logic of Hyperglycemic Impairment

Caption: Severe hyperglycemia can blunt the therapeutic effects of 5-PAHSA.

Part 3: Key Experimental Protocols & Data

Synthesizing field-proven insights requires an understanding of the core methodologies used to validate these mechanisms. The following protocols are foundational for studying 5-PAHSA's effects.

Protocol: In Vitro Glucose Uptake in 3T3-L1 Adipocytes

This assay directly measures the ability of 5-PAHSA to enhance insulin-stimulated glucose transport into fat cells.

Methodology:

• Cell Culture: Culture 3T3-L1 preadipocytes and differentiate them into mature adipocytes over 8-10 days.

• Serum Starvation (Causality): On the day of the experiment, incubate mature adipocytes in serum-free DMEM for 2-4 hours. This crucial step reduces basal glucose uptake and signaling to establish a clean baseline, ensuring that the subsequent response is due to the experimental treatment.

• Pre-treatment: Treat cells with vehicle control or various concentrations of 5-PAHSA for 30 minutes to 2 hours.

• Insulin Stimulation: Add a sub-maximal concentration of insulin (e.g., 1 nM) to the appropriate wells for 20-30 minutes to stimulate GLUT4 translocation. Include a basal (no insulin) and a maximal insulin (e.g., 100 nM) control.

• Glucose Uptake: Initiate the uptake by adding 2-deoxy-D-[³H]-glucose (a radiolabeled, non-metabolizable glucose analog) for 5-10 minutes.

• Wash and Lyse: Rapidly wash the cells with ice-cold PBS to stop the uptake. Lyse the cells with a lysis buffer (e.g., 0.1% SDS).

• Quantification: Measure the incorporated radioactivity using a scintillation counter. Normalize the counts to the total protein content in each well.

Protocol: Glucose-Stimulated Insulin Secretion (GSIS) from Isolated Islets

This ex vivo assay assesses the direct effect of 5-PAHSA on pancreatic β-cell function.

Methodology:

• Islet Isolation: Isolate pancreatic islets from mice (or use human islets) via collagenase digestion followed by density gradient centrifugation.

• Pre-incubation (Self-Validation): Culture isolated islets overnight to allow recovery. Before the assay, pre-incubate islets for 1-2 hours in a low-glucose buffer (e.g., 2.8 mM glucose) to synchronize them and establish a basal secretion rate. This step is critical for a reproducible and low-variability experiment.

• Treatment: Incubate batches of size-matched islets with low-glucose buffer (basal), high-glucose buffer (e.g., 16.7 mM glucose), and high-glucose buffer containing 5-PAHSA for 1-2 hours.

• Supernatant Collection: Collect the supernatant from each condition.

• Insulin Quantification: Measure the concentration of insulin in the supernatant using a sensitive and specific method like ELISA or radioimmunoassay.

• Data Normalization: Normalize the secreted insulin to the total insulin content of the islets (measured after lysing the islets) or to the islet DNA content.

Experimental Workflow for GSIS Assay

Caption: A standardized workflow for assessing 5-PAHSA's effect on GSIS.

Quantitative Data: In Vivo Efficacy

The hyperinsulinemic-euglycemic clamp is the gold standard for assessing insulin sensitivity in vivo. Data from such studies provide compelling evidence for the systemic effects of PAHSAs.

Parameter	Diet	Vehicle Treatment	PAHSA Treatment	% Improvement
Glucose Infusion Rate (GIR)	Chow	13 ± 2 mg/kg/min	27 ± 4 mg/kg/min	108%
(Systemic Insulin Sensitivity)	HFD	2 ± 0.5 mg/kg/min	10 ± 3 mg/kg/min	400%
Endogenous Glucose Production (EGP)	Chow	28% suppression	55% suppression	96%
(% Suppression by Insulin)	HFD	0% suppression	37% suppression	N/A

Data synthesized from Santoro A, et al. (2018).[14] This table clearly demonstrates that chronic PAHSA treatment dramatically improves systemic insulin sensitivity (higher GIR is better) and restores the liver's ability to respond to insulin by suppressing glucose production, even in the challenging context of a high-fat diet (HFD).[14]

Conclusion and Future Directions

5-PAHSA is a powerful endogenous lipid that orchestrates a multi-system improvement in glucose homeostasis. Its mechanisms of action—centered on the activation of GPCRs like GPR120 and GPR40—lead to enhanced insulin sensitivity, augmented insulin and GLP-1 secretion, reduced inflammation, and suppression of hepatic glucose output.

For drug development professionals, 5-PAHSA and the pathways it modulates represent fertile ground for novel therapeutic strategies. Key future challenges include fully elucidating the enzymes responsible for PAHSA biosynthesis and degradation, understanding the structure-activity relationships of different isomers, and developing stable, orally bioavailable mimetics.[3] Furthermore, navigating the context-dependent efficacy, particularly in states of severe hyperglycemia, will be critical for clinical translation. The continued exploration of this fascinating lipokine holds immense promise for the treatment of type 2 diabetes and other metabolic disorders.

References

• Syed, I., Lee, J., et al. (2018). Palmitic Acid Hydroxy Stearic Acids Activate GPR40 Which is Involved in Their Beneficial Effects on Glucose Homeostasis. Cell Metabolism. [Link]

• Perreault, M., et al. (2021). The Measurement, Regulation, and Biological Activity of FAHFAs. ACS Chemical Biology. [Link]

• Aldo, P., et al. (2020). Fatty Acyl Esters of Hydroxy Fatty Acid (FAHFA) Lipid Families. Metabolites. [Link]

• Wang, J. T., et al. (2021). A novel palmitic acid hydroxy stearic acid (5-PAHSA) plays a neuroprotective role by inhibiting phosphorylation of the m-TOR-ULK1 pathway and regulating autophagy. CNS Neuroscience & Therapeutics. [Link]

• Kuda, O., et al. (2020). Lipokine 5-PAHSA Is Regulated by Adipose Triglyceride Lipase and Primes Adipocytes for De Novo Lipogenesis in Mice. Diabetes. [Link]

• Wang, J. T., et al. (2021). A novel palmitic acid hydroxy stearic acid (5-PAHSA) plays a neuroprotective role by inhibiting phosphorylation of the m-TOR-ULK1 pathway and regulating autophagy. PubMed. [Link]

• Twarda-Clapa, A., et al. (2022). 5-Hexadecanoyloxyoctadecanoic Acid (5-PAHSA) as a Potential Therapeutic Agent in Diabetes? Preliminary Studies Using the Newly Developed, Fully Functional Islet-on-a-Chip Model. International Journal of Molecular Sciences. [Link]

• Lee, J., et al. (2016). Bioactive lipids and metabolic syndrome—a symposium report. Annals of the New York Academy of Sciences. [Link]

• Aldo, P., et al. (2020). Fatty Acyl Esters of Hydroxy Fatty Acid (FAHFA) Lipid Families. ResearchGate. [Link]

• Santoro, A., et al. (2018). Palmitic Acid Esters of Hydroxy Stearic Acids Are Hepatic Insulin Sensitizers in Chow and High-Fat Diet (HFD)–Fed Mice. Diabetes. [Link]

• Yore, M. M., et al. (2014). Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects. Cell. [Link]

• Twarda-Clapa, A., et al. (2021). Investigation of the Therapeutic Potential of New Antidiabetic Compounds Using Islet-on-a-Chip Microfluidic Model. ProQuest. [Link]

• Le, P., et al. (2018). Discovery of FAHFA-containing Triacylglycerols and Their Metabolic Regulation. Journal of the American Chemical Society. [Link]

• National Institute of Diabetes and Digestive and Kidney Diseases. (2015). Discovery of naturally occurring fats that may alleviate diabetes and inflammation. NIDDK. [Link]

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• Zhou, P., et al. (2019). High Glucose Concentration Impairs 5-PAHSA Activity by Inhibiting AMP-Activated Protein Kinase Activation and Promoting Nuclear Factor-Kappa-B-Mediated Inflammation. Frontiers in Endocrinology. [Link]

• Santoro, A., et al. (2020). 1832-P: Palmitic Acid Esters of Hydroxy Stearic Acids Reduce Endogenous Glucose Production through GPR43 Activation. Diabetes. [Link]

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• Kang, Z., et al. (2023). Investigating the Pathogenesis and Treatment of Type 2 Diabetes from the Perspective of Adipose Tissue. ResearchGate. [Link]

• Syed, I., et al. (2020). Connecting pancreatic islet lipid metabolism with insulin secretion and the development of type 2 diabetes. Molecular Metabolism. [Link]

• Zhou, P., et al. (2019). High Glucose Concentration Impairs 5-PAHSA Activity by Inhibiting AMP-Activated Protein Kinase Activation and Promoting Nuclear. ScienceOpen. [Link]

• Kuda, O., et al. (2020). Lipokine 5-PAHSA Is Regulated by Adipose Triglyceride Lipase and Primes Adipocytes for De Novo Lipogenesis in Mice. PubMed. [Link]

• Twarda-Clapa, A., et al. (2021). Investigation of the Therapeutic Potential of New Antidiabetic Compounds Using Islet-on-a-Chip Microfluidic Model. MDPI. [Link]

• Wang, J. T., et al. (2021). The brief procedure for synthesis of 5-PAHSA. ResearchGate. [Link]

• Lu, Y., et al. (2018). GPR120: a critical role in adipogenesis, inflammation, and energy metabolism in adipose tissue. Cell & Bioscience. [Link]

• Kim, N., et al. (2018). Targeting GPR120 and other fatty acid sensing GPCRs ameliorates insulin resistance and inflammatory diseases. Experimental & Molecular Medicine. [Link]

• Funai, K. (2020). Molecular Mechanisms for the Regulation of Insulin-Stimulated Glucose Uptake by Small Guanosine Triphosphatases in Skeletal Muscle and Adipocytes. International Journal of Molecular Sciences. [Link]

• Lee, J., et al. (2022). PAHSAs reduce cellular senescence and protect pancreatic beta cells from metabolic stress through regulation of Mdm2/p53. SciSpace. [Link]

• Goldfine, A. B., & Shoelson, S. E. (2017). Anti-inflammatory Agents in the Treatment of Diabetes and Its Vascular Complications. The Journal of Clinical Endocrinology & Metabolism. [Link]

• Wylot, B., et al. (2022). Potential Therapeutic Exploitation of G Protein-Coupled Receptor 120 (GPR120/FFAR4) Signaling in Obesity-Related Metabolic Disorders. International Journal of Molecular Sciences. [Link]

• Al-Majdoub, M., et al. (2019). GPR120/GPR40 agonism activates downstream signalling molecules that improve beta cell function and insulin resistance in type 2 diabetes. Endocrine Abstracts. [Link]

• Patsnap. (2024). What are GPR120 agonists and how do they work?. Patsnap Synapse. [Link]

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Topic: 5-PAHSA and its Link to Anti-Inflammatory Pathways

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of 5-palmitic acid-hydroxy stearic acid (5-PAHSA), a member of the recently discovered class of endogenous lipids known as fatty acid esters of hydroxy fatty acids (FAHFAs). Initially identified for their potent anti-diabetic properties, FAHFAs, and specifically 5-PAHSA, are now recognized as significant modulators of inflammatory processes. This document synthesizes current research to detail the molecular mechanisms underpinning 5-PAHSA's anti-inflammatory effects, focusing on its interaction with key signaling pathways. We explore its role as an agonist for G-protein-coupled receptor 120 (GPR120), leading to the attenuation of pro-inflammatory cascades such as NF-κB. Furthermore, this guide delves into the impact of 5-PAHSA on various immune cells, its influence on cytokine production, and its connection to other regulatory pathways including AMPK and mTOR. Detailed experimental protocols for in vitro and in vivo investigation are provided, alongside a critical analysis of quantitative data from seminal studies. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and harness the therapeutic potential of 5-PAHSA in inflammatory and metabolic diseases.

Introduction: The Discovery and Significance of 5-PAHSA

In 2014, a landmark study investigating insulin sensitivity in mice led to the discovery of a novel class of endogenous lipids named fatty acid esters of hydroxy fatty acids (FAHFAs).[1][2][3] These lipids were found to be significantly elevated in the adipose tissue of insulin-sensitive mice.[1][3][4] FAHFAs are characterized by a branched ester linkage between a fatty acid and a hydroxy fatty acid.[1] Among the various FAHFA families identified, the palmitic acid esters of hydroxy stearic acids (PAHSAs) are one of the most abundant and well-studied.[5][6]

PAHSA isomers are defined by the position of the ester bond on the hydroxy stearic acid backbone.[2][3] The 5-PAHSA isomer, where palmitic acid is esterified at the 5th carbon of hydroxy stearic acid, has garnered significant attention.[6] Research has shown that circulating and adipose tissue levels of PAHSAs, including 5-PAHSA, are inversely correlated with insulin resistance in both humans and mice, suggesting a crucial role in metabolic homeostasis.[1][3][4] Beyond its profound metabolic effects, 5-PAHSA has emerged as a potent anti-inflammatory molecule, or "lipokine," capable of mitigating inflammatory responses in various contexts, from metabolic inflammation in adipose tissue to acute colitis.[2][7][8] This dual functionality positions 5-PAHSA as a promising therapeutic candidate for a range of diseases characterized by chronic, low-grade inflammation.

The Anti-Inflammatory Role of 5-PAHSA: Mechanistic Insights

The anti-inflammatory activity of 5-PAHSA is multifaceted, involving direct interaction with cell surface receptors, modulation of key intracellular signaling pathways, and regulation of immune cell function.

G-Protein Coupled Receptor 120 (GPR120) Signaling

A primary mechanism for 5-PAHSA's action is through the activation of G-protein-coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[1][3][4] GPR120 is highly expressed in adipocytes, macrophages, and intestinal cells.[9][10] It functions as a sensor for long-chain fatty acids and mediates their anti-inflammatory and insulin-sensitizing effects.[10]

Upon binding of 5-PAHSA, GPR120 initiates a signaling cascade that inhibits pro-inflammatory pathways. A key target is the Nuclear Factor-kappa B (NF-κB) pathway, a master regulator of inflammation.[11][12] Activation of GPR120 by PAHSAs has been shown to suppress the degradation of IκBα, the inhibitory protein that sequesters NF-κB in the cytoplasm.[12][13] This prevents NF-κB from translocating to the nucleus and activating the transcription of pro-inflammatory genes, such as those for TNF-α, IL-6, and MCP-1.[12][13][14]

Caption: GPR120-mediated inhibition of the NF-κB pathway by 5-PAHSA.

Modulation of Immune Cell Activity

5-PAHSA and its isomers exert direct effects on immune cells central to the inflammatory response.

• Macrophages: In adipose tissue, PAHSAs can reduce inflammation by decreasing the activation of pro-inflammatory macrophages.[7]

• Dendritic Cells (DCs) and T-Cells: Studies using 9-PAHSA have shown it can attenuate LPS-induced DC maturation and activation.[8] This is critical because activated DCs present antigens to T-cells, initiating an adaptive immune response. By inhibiting DC activation, PAHSAs can subsequently reduce T-cell proliferation and their polarization towards a pro-inflammatory Th1 phenotype, resulting in lower production of cytokines like IFN-γ and IL-17 in models of colitis.[8]

Context-Dependent Effects and Other Pathways

The anti-inflammatory effects of 5-PAHSA can be context-dependent. Under conditions of extreme hyperglycemia, such as in leptin-receptor deficient db/db mice, the beneficial effects of 5-PAHSA on inflammation were not observed; instead, an increase in inflammatory markers was reported.[13][14] This was linked to an impairment of 5-PAHSA's ability to activate the AMP-activated protein kinase (AMPK) pathway in a high-glucose environment.[13][14] Normally, AMPK activation has anti-inflammatory effects, but this action is blunted by high glucose, which appears to promote NF-κB-mediated inflammation.[13][14]

Other research points to additional mechanisms:

• Autophagy: In neuronal cells under diabetic conditions, 5-PAHSA was found to enhance autophagy by inhibiting the mTOR-ULK1 pathway, which may contribute to neuroprotection.[15][16]

• Chemokine Receptors: A recent study suggests that 9-PAHSA may exert weak anti-inflammatory effects by acting as an antagonist at several chemokine G-protein-coupled receptors, including CCR7, CCR9, CXCR4, and CXCR5, thereby potentially interfering with immune cell trafficking.[17]

Experimental Methodologies for Studying 5-PAHSA

Investigating the anti-inflammatory properties of 5-PAHSA requires a combination of robust in vitro and in vivo experimental models.

In Vitro Experimental Protocols

Objective: To assess the direct effect of 5-PAHSA on inflammatory signaling in a specific cell type.

Model System: Mouse macrophage cell line (e.g., RAW 264.7) or human hepatoma cells (e.g., HepG2).[13][17]

Protocol: LPS-Induced Inflammation Assay

• Cell Culture: Plate cells (e.g., HepG2) in appropriate multi-well plates and culture until they reach approximately 80% confluency.

• Pre-treatment: Treat the cells with varying concentrations of 5-PAHSA (e.g., 10 µM, 50 µM, 100 µM) or vehicle control (e.g., DMSO) for a specified period (e.g., 2-4 hours). The choice of concentration is critical; studies have used a wide range, and dose-response experiments are essential.

• Inflammatory Challenge: Add Lipopolysaccharide (LPS) (e.g., 10-100 ng/mL) to the wells (except for the negative control group) to induce an inflammatory response. Incubate for a period relevant to the endpoint being measured (e.g., 6-24 hours).

• Endpoint Analysis:

  • Cytokine Secretion (ELISA): Collect the cell culture supernatant. Use Enzyme-Linked Immunosorbent Assay (ELISA) kits to quantify the concentration of secreted pro-inflammatory cytokines like TNF-α and IL-6.[13]

  • Gene Expression (qPCR): Lyse the cells and extract total RNA. Perform reverse transcription to generate cDNA, followed by quantitative PCR (qPCR) using primers specific for inflammatory genes (e.g., Tnf, Il6, Mcp1).[8]

  • Signaling Pathway Activation (Western Blot): Prepare cell lysates and separate proteins by SDS-PAGE. Transfer to a membrane and probe with primary antibodies against key signaling proteins (e.g., phospho-NF-κB p65, total p65, phospho-IκBα, total IκBα) and a loading control (e.g., β-actin).[13] This allows for the direct visualization of pathway inhibition.

In Vivo Experimental Protocols

Objective: To evaluate the therapeutic efficacy of 5-PAHSA in a complex, whole-organism model of inflammation.

Model System: Dextran Sulfate Sodium (DSS)-Induced Colitis in C57BL/6 mice.[8] This model is widely used as it mimics aspects of inflammatory bowel disease (IBD).

Caption: Experimental workflow for the DSS-induced colitis model in mice.

Protocol: DSS-Induced Colitis Model

• Acclimation and Pre-treatment: Acclimate wild-type mice (e.g., C57BL/6) for one week. For three days prior to colitis induction, begin daily oral gavage with either vehicle or a combination of 5-PAHSA (e.g., 10 mg/kg) and 9-PAHSA (e.g., 5 mg/kg).[8] The use of multiple isomers can reflect a more physiological context.

• Colitis Induction: Replace normal drinking water with water containing 2-3% DSS. Continue daily oral gavage with vehicle or PAHSAs for the duration of DSS administration (typically 7-10 days).

• Daily Monitoring: Record body weight, stool consistency, and the presence of blood in the stool daily to calculate a Disease Activity Index (DAI) score.

• Endpoint Analysis:

  • Histopathology: At the end of the study, collect the colon, fix in formalin, and embed in paraffin. Section and stain with Hematoxylin and Eosin (H&E) to assess tissue damage, ulceration, and immune cell infiltration.

  • Flow Cytometry: Isolate lamina propria mononuclear cells from the colon. Stain with fluorescently-labeled antibodies against immune cell markers (e.g., CD4, CD8) and intracellular cytokines (e.g., IFN-γ, IL-17) to quantify immune cell populations and their activation status.[8]

  • Gene and Protein Expression: Homogenize a section of the colon to extract RNA or protein for analysis of inflammatory markers by qPCR or ELISA, respectively.[8]

Quantitative Data and Key Findings

The following tables summarize key quantitative findings from representative studies on the anti-inflammatory effects of PAHSAs.

Table 1: Summary of In Vivo Anti-Inflammatory Studies

Study Model	PAHSA Isomer(s) & Dosage	Duration	Key Anti-Inflammatory Outcomes & Efficacy	Reference
DSS-Induced Colitis	5-PAHSA (10 mg/kg) & 9-PAHSA (5 mg/kg), oral	10 days	Prevented weight loss, improved colitis scores, reduced colonic T-cell activation (IFN-γ+, IL-17+ cells).	[8]
High-Fat Diet (HFD) Mice	5- & 9-PAHSA (2mg/kg/day each), minipump	5 months	Reduced adipose tissue inflammation.	[7]
db/db Mice (Hyperglycemic)	5-PAHSA (50 & 150 mg/kg), oral	30 days	Did not reduce inflammation; increased hepatic and serum inflammatory factors (CRP, TNF-α).	[13][14]

Table 2: Summary of In Vitro Anti-Inflammatory Studies

Cell Type	PAHSA Isomer & Concentration	Inflammatory Stimulus	Key Molecular Effects & Efficacy	Reference
Bone Marrow-Derived DCs	9-PAHSA	LPS	Attenuated DC activation, leading to reduced subsequent T-cell proliferation and Th1 polarization.	[8]
HepG2 Cells (Normal Glucose)	5-PAHSA	Palmitic Acid	Inhibited phosphorylation of IκBα and NF-κB, preventing NF-κB activation.	[13]
HepG2 Cells (High Glucose)	5-PAHSA	Palmitic Acid	Failed to inhibit NF-κB activation, demonstrating impairment of anti-inflammatory action.	[13][14]
Human Immune Cells (MIMIC® PTE)	9-PAHSA (10-100 µM)	LPS	Induced a 2- to 3.7-fold reduction in LPS-induced CXCL10 secretion. 5-PAHSA was less potent.	[17]

Challenges and Future Directions

While the therapeutic potential of 5-PAHSA is significant, several challenges and open questions remain for the research and drug development community.

• Context-Dependency: The contradictory findings in hyperglycemic models highlight a critical challenge.[13][14] The efficacy of 5-PAHSA as an anti-inflammatory agent may depend on the underlying metabolic state of the subject. This needs to be a key consideration for its development as a therapeutic for type 2 diabetes, where hyperglycemia is a defining feature.

• Biosynthesis and Metabolism: The endogenous enzymes responsible for the synthesis and degradation of 5-PAHSA are not fully characterized.[2] Understanding how to modulate these pathways could offer an alternative therapeutic strategy to direct administration of the lipid.

• Pharmacokinetics and Delivery: As a lipid molecule, 5-PAHSA presents challenges for oral bioavailability and formulation. Further research is needed to optimize delivery methods to ensure it reaches target tissues at therapeutic concentrations.

• Isomer Specificity: While 5- and 9-PAHSA are the most studied, there are many other isomers.[5] Investigating the distinct biological activities and receptor affinities of different isomers could lead to the development of more potent and specific drugs.[6]

Conclusion

5-PAHSA is a powerful endogenous lipokine that sits at the nexus of metabolism and inflammation. Its ability to suppress inflammation, primarily through the GPR120-NF-κB axis, has been demonstrated in multiple preclinical models. It directly modulates the function of key immune cells and reduces the expression of pro-inflammatory mediators. However, its efficacy is clearly influenced by the metabolic environment, a crucial consideration for its therapeutic application. The detailed mechanistic insights and experimental frameworks presented in this guide provide a solid foundation for scientists and drug developers. Continued exploration of its complex biology, from receptor pharmacology to metabolic regulation, will be essential to unlock the full potential of 5-PAHSA and the broader FAHFA family as a novel class of therapeutics for inflammatory diseases.

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exploratory research on novel lipid mediators

Topic: Beyond Inflammation: A Technical Framework for the Discovery and Characterization of Novel Lipid Mediators Content Type: Technical Whitepaper Audience: Senior Researchers, Lipidomics Specialists, and Drug Discovery Leads

Abstract

The resolution of inflammation is now understood not as a passive dilution of chemokine gradients, but as an active biochemical process governed by Specialized Pro-resolving Mediators (SPMs).[1][2] While arachidonic acid-derived eicosanoids are well-characterized, the frontier of lipid signaling lies in Novel Lipid Mediators (NLMs) —including very-long-chain derivatives (e.g., elovanoids) and peptide-lipid conjugates. This guide provides a rigorous, self-validating technical framework for the extraction, structural elucidation, and functional validation of these elusive molecules, shifting focus from simple detection to mechanistic causality.

The Paradigm Shift: From Inhibition to Resolution

Traditional anti-inflammatories (NSAIDs, COX-2 inhibitors) block the synthesis of pro-inflammatory lipids. In contrast, NLMs activate resolution pathways. For the exploratory researcher, this necessitates a fundamental shift in methodology:

• Instability: NLMs are often more labile than classic prostaglandins due to conjugated triene/tetraene double bond systems.

• Stereochemistry: Biological activity is strictly stereoselective (e.g., 17S- vs 17R- series). Standard achiral chromatography is insufficient.

• Abundance: These mediators operate at femtomolar to picomolar concentrations, often transiently.

Phase I: Sample Preparation & Extraction (The "Cold" Protocol)

Objective: Isolate lipid mediators from biological matrices without inducing auto-oxidation or acid-catalyzed isomerization.

Critical Mechanistic Insight

Lipid mediators, particularly those with conjugated double bonds (e.g., Resolvins, Protectins), are highly susceptible to ex vivo degradation. The use of antioxidants and strict temperature control is not optional; it is a variable that dictates reproducibility.

Protocol: C18 Solid Phase Extraction (SPE)

Standardized for Plasma, Serum, or Homogenized Tissue (e.g., 30mg murine tissue)

• Pre-Extraction Quench:

  • Add 4 volumes of ice-cold Methanol (MeOH) containing 0.01% BHT (Butylated hydroxytoluene) to the sample immediately upon collection.

  • Why: Denatures lipoxygenases immediately; BHT traps free radicals.

• Internal Standard Spiking (Self-Validation):

  • Spike with deuterium-labeled standards (e.g., d5-RvD2, d4-LTB4) before extraction.

  • Target: 500 pg per sample.

• Protein Precipitation:

  • Incubate at -20°C for 45 minutes. Centrifuge (4,000 x g, 10 min, 4°C). Collect supernatant.

• Automated/Manual SPE (C18 Column):

  • Conditioning: 1 column volume (CV) MeOH, followed by 1 CV ddH2O.

  • Loading: Dilute supernatant with acidified water (pH 3.5) to <10% MeOH content.

    • Critical: pH 3.5 protonates the carboxyl group, increasing retention on C18. Do not go lower than pH 3.0 to avoid lactonization or isomerization.

  • Wash: 1 CV Neutral Water (pH 7.0) followed by 1 CV Hexane.

    • Why: Hexane removes non-polar fats (triglycerides) that contaminate MS sources.

  • Elution: 8 mL Methyl Formate.

    • Why: Methyl formate is highly volatile and elutes oxygenated lipids efficiently without extracting phospholipids.

• Reconstitution:

  • Evaporate under Nitrogen stream.[1] Resuspend in MeOH:Water (50:50) for LC-MS/MS.

Visualization: The Extraction Workflow

Figure 1: Optimized Solid Phase Extraction (SPE) workflow for lipid mediators, emphasizing the critical quenching and internal standard spiking steps for quantitative recovery.

Phase II: Structural Elucidation (Chiral LC-MS/MS)

Objective: Distinguish bioactive stereoisomers (e.g., Resolvin D1) from inactive degradation products using Liquid Chromatography-Tandem Mass Spectrometry.

The Chiral Challenge

Standard C18 chromatography cannot separate R and S epimers (e.g., 17R-RvD1 vs 17S-RvD1). However, the R epimers (Aspirin-Triggered) often have longer half-lives.

• Solution: Use a chiral stationary phase (e.g., Chiralpak AD-RH) or high-resolution C18 with optimized gradients.

Targeted vs. Untargeted Discovery

Feature	Targeted Lipidomics (MRM)	Untargeted Discovery (HRMS)
Technology	Triple Quadrupole (QqQ)	Orbitrap / Q-TOF
Sensitivity	High (Femtogram level)	Moderate (Picogram level)
Application	Quantifying known SPMs	Discovering New Mediators (e.g., Elovanoids)
Data Output	Absolute Concentration (pg/mg)	m/z features, isotopic patterns

Case Study: Discovery of Elovanoids (ELVs)

Elovanoids are a novel class of neuroprotective mediators derived from Very Long Chain PUFAs (VLC-PUFAs, >28 carbons).[3][4]

• Precursor: C32:6n-3 or C34:6n-3 (synthesized by ELOVL4 enzyme).[3][5][6]

• Detection Strategy: Because standard libraries do not contain ELVs, researchers must look for specific fragmentation patterns:

  • Parent Ion: m/z 499 (ELV-N32) or m/z 527 (ELV-N34).

  • Diagnostic Fragments: m/z 401 (loss of water/CO2) or specific alpha-cleavage ions.

• Validation: Total organic synthesis is required to confirm the stereochemistry (typically di-hydroxylated).

Phase III: Functional Validation (The Efferocytosis Assay)

Objective: Prove that the identified lipid is "pro-resolving" by demonstrating its ability to enhance macrophage clearance of apoptotic cells (efferocytosis) without stimulating cytokine release.

Protocol: Fluorescence-Based Macrophage Efferocytosis

A self-validating bioassay using pH-sensitive fluorescence.

• Macrophage Seeding: Seed human monocyte-derived macrophages (M0 or M2 phenotype) in 96-well plates (50,000 cells/well).

• Treatment: Incubate macrophages with the candidate NLM (0.1 - 10 nM) for 15 minutes.

  • Control: Vehicle (0.1% Ethanol).

  • Positive Control: Resolvin D1 (10 nM).

• Target Cell Preparation:

  • Induce apoptosis in Jurkat cells (UV irradiation).

  • Label with pHrodo Red (fluoresces only in acidic phagosomes).

• Co-incubation: Add apoptotic Jurkat cells to macrophages (Ratio 3:1). Incubate 45-60 mins at 37°C.

• Readout: Measure Total Red Fluorescence Area using high-content imaging or Flow Cytometry.

  • Logic: Fluorescence indicates successful engulfment and lysosomal fusion.

Mechanism of Action: GPCR Signaling

Most NLMs function via G-Protein Coupled Receptors (e.g., ALX/FPR2, GPR32).[7] The signaling cascade typically involves preventing Calcium influx (stopping migration) while enhancing cytoskeletal rearrangement (phagocytosis).

Visualization: Pro-Resolving Signaling Pathway

Figure 2: Signal transduction pathway for ALX/FPR2 and GPR32 receptors. Activation leads to distinct outcomes in Neutrophils (cessation of migration) vs. Macrophages (enhanced phagocytosis).

Troubleshooting & Quality Control

Issue	Probable Cause	Corrective Action
Low Recovery (<50%)	Inefficient protein precipitation or pH drift.	Ensure pH is exactly 3.5 before SPE loading. Re-check MeOH % during loading (must be <10%).
Isomerization	Acid exposure too long or temperature too high.	Keep all samples on ice. Perform SPE steps rapidly. Store eluate in amber glass.
Signal Suppression	Matrix effects (phospholipids).	Improve the Hexane wash step during SPE. Use a longer LC gradient to separate lipids from matrix.
Ghost Peaks	Carryover on LC column.	Run blank injections (MeOH) between samples. Use a "sawtooth" wash gradient.

References

• Serhan, C. N. (2014).[8] Pro-resolving lipid mediators are leads for resolution physiology.[1][9] Nature, 510(7503), 92-101. Link

• Bazan, N. G. (2017). Elovanoids are a novel class of homeostatic lipid mediators that protect neural cell integrity upon injury.[3][6][10] Science Advances, 3(9), e1700735.[6] Link

• Dalli, J., et al. (2018).[11] Lipid Mediator Metabolomics via LC-MS/MS Profiling and Analysis. Methods in Molecular Biology, 1730, 59-72. Link

• Krishnamoorthy, S., et al. (2010). Resolvin D1 binds human phagocytes with high affinity and potent signaling. Proceedings of the National Academy of Sciences, 107(4), 1660-1665. Link

• Kourtzelis, I., et al. (2019). Efferocytosis assay to quantify the engulfment and acidification of apoptotic cells by macrophages.[12] Nature Protocols, derived methodologies. Link

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• 1. serhanlab.bwh.harvard.edu [serhanlab.bwh.harvard.edu]
• 2. The resolvin D1 receptor GPR32 transduces inflammation resolution and atheroprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Elovanoids are a novel class of homeostatic lipid mediators that protect neural cell integrity upon injury - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. iovs.arvojournals.org [iovs.arvojournals.org]
• 6. Elovanoids are a novel class of homeostatic lipid mediators that protect neural cell integrity upon injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. Development of an Optimized LC-MS Method for the Detection of Specialized Pro-Resolving Mediators in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Utility of the Specialized Pro-Resolving Mediators as Diagnostic and Prognostic Biomarkers in Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Newly Discovered Elovanoids Called a “Transformative New Concept of Biology” [lsuhsc.edu]
• 11. Lipid Mediator Metabolomics Via LC-MS/MS Profiling and Analysis | Springer Nature Experiments [experiments.springernature.com]
• 12. Efferocytosis assay to quantify the engulfment and acidification of apoptotic cells by macrophages using flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]

5-PAHSA's Modulation of Autophagy in Metabolic Homeostasis: A Technical Guide for Researchers

Introduction: The Emergence of FAHFAs as Bioactive Lipids

In the intricate landscape of metabolic regulation, a novel class of endogenous lipids, the fatty acid esters of hydroxy fatty acids (FAHFAs), has emerged as significant signaling molecules.[1] First identified for their potent anti-diabetic and anti-inflammatory properties, FAHFAs are now at the forefront of metabolic research.[2][3] This diverse family, comprising numerous regioisomers, is involved in the critical regulation of glucose metabolism and inflammation.[1][4] Among these, the palmitic acid esters of hydroxy stearic acids (PAHSAs) have garnered substantial attention, with the 5-PAHSA and 9-PAHSA regioisomers being particularly well-studied for their beneficial metabolic effects.[2][3]

This technical guide focuses on the burgeoning area of 5-PAHSA research, specifically its effect on autophagy, a fundamental cellular recycling process. Dysregulation of autophagy is a known contributor to a myriad of human diseases, including metabolic disorders.[5] Understanding how 5-PAHSA modulates this pathway is paramount for developing novel therapeutic strategies for conditions such as type 2 diabetes and associated neurological complications.[5][6] This document will provide an in-depth exploration of the molecular mechanisms underpinning 5-PAHSA's effects on autophagy, detailed experimental protocols for its study, and a critical discussion of the current state of the field.

The Mechanistic Underpinnings of 5-PAHSA-Induced Autophagy

Current research strongly indicates that 5-PAHSA enhances autophagy primarily through the inhibition of the mechanistic target of rapamycin (mTOR) signaling pathway, a central regulator of cellular growth and metabolism.[5][6] Specifically, 5-PAHSA has been shown to suppress the phosphorylation of mTOR and its downstream target, Unc-51 like autophagy activating kinase 1 (ULK1).[5][6] Under nutrient-rich conditions, mTOR phosphorylates and inactivates the ULK1 complex, thereby inhibiting the initiation of autophagy. By inhibiting mTOR phosphorylation, 5-PAHSA effectively lifts this brake, allowing for the activation of the ULK1 complex and the subsequent induction of the autophagic cascade.[5][6]

While the direct intracellular target of 5-PAHSA is still under investigation, evidence points towards the G protein-coupled receptor 120 (GPR120), also known as free fatty acid receptor 4 (FFAR4), as a key upstream mediator. GPR120 is a receptor for long-chain fatty acids and its activation has been linked to the modulation of autophagy via the mTOR axis in the context of other fatty acids like DHA. It is plausible that 5-PAHSA binds to and activates GPR120, initiating a signaling cascade that culminates in the inhibition of mTOR and the promotion of autophagy.

Signaling Pathway of 5-PAHSA-Mediated Autophagy

Caption: Proposed signaling pathway of 5-PAHSA-induced autophagy.

Experimental Approaches to Studying 5-PAHSA and Autophagy

A multi-faceted approach is essential to robustly investigate the interplay between 5-PAHSA and autophagy. This involves a combination of in vitro and in vivo models, along with specific biochemical and imaging-based assays.

In Vitro Studies

• Cell Culture and Treatment:

  • Cell Lines: PC12 cells (a rat pheochromocytoma line) are a relevant model for studying neuroprotective effects in diabetic conditions.[5][6] Other metabolically relevant cell lines include HepG2 (human hepatoma) and 3T3-L1 (mouse adipocytes).

  • 5-PAHSA Preparation: 5-PAHSA can be synthesized as previously described.[4] For cell culture experiments, a stock solution is typically prepared in DMSO and then diluted in culture medium to the desired final concentration. A common concentration used in islet studies is 100 µM.[7]

  • Treatment Duration: A 24-hour treatment period has been shown to be effective for observing changes in autophagy markers in PC12 cells.[6]

• Key Assays:

  • Western Blotting for Autophagy Markers: This is a cornerstone technique to assess the levels of key autophagy-related proteins.

  • Immunofluorescence for LC3 Puncta: This imaging technique allows for the visualization and quantification of autophagosomes.

  • Metabolic Assays: To understand the broader metabolic impact of 5-PAHSA, assays measuring parameters like fatty acid oxidation are crucial.

In Vivo Studies

• Animal Models: The db/db mouse is a widely used model of type 2 diabetes and obesity, making it highly relevant for studying the metabolic effects of 5-PAHSA.[8]

• Administration and Dosing: 5-PAHSA can be administered to mice via oral gavage. A 30-day treatment period has been used in studies with db/db mice.[6]

• Tissue Analysis: Following the treatment period, tissues such as the brain cortex and liver can be harvested for analysis of autophagy markers by Western blotting and other techniques.

Experimental Workflow for In Vitro Analysis

Caption: A typical experimental workflow for studying 5-PAHSA's effect on autophagy in vitro.

Detailed Experimental Protocols

Protocol 1: Western Blotting for Autophagy Markers (LC3-II/I and p62)

This protocol is adapted from standard procedures and should be optimized for your specific cell line and antibodies.

• Cell Lysis:

  • After treatment with 5-PAHSA, wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape cells, collect the lysate, and centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer:

  • Load 20-30 µg of protein per lane on a 12-15% SDS-polyacrylamide gel.

  • Run the gel until adequate separation of LC3-I (16-18 kDa) and LC3-II (14-16 kDa) is achieved.

  • Transfer proteins to a PVDF membrane using a wet or semi-dry transfer system.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation. Recommended dilutions: anti-LC3B (1:1000), anti-p62/SQSTM1 (1:1000), anti-phospho-mTOR (Ser2448) (1:1000), anti-mTOR (1:1000), anti-β-actin (1:5000).

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with HRP-conjugated secondary antibody (1:2000-1:5000) for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate and visualize the bands using a chemiluminescence imaging system.

  • Quantify band intensities using densitometry software. The LC3-II/LC3-I ratio is a key indicator of autophagosome formation. A decrease in p62 levels suggests increased autophagic flux.

Protocol 2: Immunofluorescence for LC3 Puncta

• Cell Seeding and Treatment:

  • Seed cells on glass coverslips in a 24-well plate and allow them to adhere.

  • Treat cells with 5-PAHSA as described above.

• Fixation and Permeabilization:

  • Wash cells with PBS and fix with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Immunostaining:

  • Block with 1% BSA in PBST for 30 minutes.

  • Incubate with anti-LC3B primary antibody (1:200-1:500) in blocking buffer for 1 hour at room temperature or overnight at 4°C.

  • Wash three times with PBST.

  • Incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488) for 1 hour at room temperature in the dark.

  • Wash three times with PBST.

• Mounting and Imaging:

  • Mount the coverslips onto glass slides using a mounting medium containing DAPI to counterstain nuclei.

  • Image the cells using a fluorescence or confocal microscope.

  • Quantify the number of LC3 puncta per cell. An increase in the number of puncta indicates an accumulation of autophagosomes.

Protocol 3: Seahorse XF Fatty Acid Oxidation Assay

This protocol provides a general framework for using the Agilent Seahorse XF Analyzer to measure fatty acid oxidation (FAO).

• Cell Seeding:

  • Seed cells in a Seahorse XF cell culture microplate at an optimized density.

• Assay Preparation:

  • Hydrate the sensor cartridge with Seahorse XF Calibrant overnight in a non-CO2 incubator at 37°C.

  • On the day of the assay, replace the growth medium with Seahorse XF DMEM medium supplemented with L-carnitine and the 5-PAHSA or a control fatty acid substrate (e.g., palmitate-BSA).

  • Incubate the cells in a non-CO2 incubator at 37°C for 1 hour prior to the assay.

• Seahorse XF Analyzer Operation:

  • Load the sensor cartridge with compounds that will be injected during the assay (e.g., oligomycin, FCCP, etomoxir, rotenone/antimycin A).

  • Calibrate the instrument and run the assay protocol. The oxygen consumption rate (OCR) will be measured in real-time.

• Data Analysis:

  • The Seahorse software will calculate key parameters of FAO, such as basal respiration on fatty acids and maximal respiration. An increase in these parameters following 5-PAHSA treatment would indicate enhanced FAO.

Data Interpretation and Considerations

Parameter	Expected Change with 5-PAHSA	Interpretation
p-mTOR/mTOR ratio	Decrease	Inhibition of mTOR signaling
LC3-II/LC3-I ratio	Increase	Increased autophagosome formation
p62 levels	Decrease	Increased autophagic flux
Number of LC3 puncta	Increase	Accumulation of autophagosomes
Fatty Acid Oxidation (OCR)	Increase	Enhanced mitochondrial metabolism

Important Considerations:

• Hyperglycemia: It is crucial to consider the metabolic state of the experimental model. One study found that high glucose conditions abolished the positive effects of 5-PAHSA on lipid metabolism and inflammation in HepG2 cells and db/db mice.[8] This suggests that the efficacy of 5-PAHSA may be dependent on the glycemic environment.

• Autophagic Flux: An increase in LC3-II levels or LC3 puncta alone can indicate either an induction of autophagy or a blockage in the degradation of autophagosomes. To distinguish between these possibilities, it is recommended to perform autophagic flux experiments using lysosomal inhibitors such as bafilomycin A1 or chloroquine.

• Specificity: While GPR120 is a likely receptor for 5-PAHSA, further studies using GPR120 knockout or knockdown models are needed to definitively confirm its role in mediating the observed effects on autophagy.

Conclusion and Future Directions

5-PAHSA is a promising bioactive lipid with the potential to modulate autophagy in the context of metabolic diseases. The primary mechanism appears to be through the inhibition of the mTOR-ULK1 signaling pathway, leading to the induction of autophagic flux. The experimental protocols outlined in this guide provide a robust framework for researchers to further investigate the therapeutic potential of 5-PAHSA.

Future research should focus on:

• Receptor Deconvolution: Unequivocally identifying the direct cellular receptor(s) for 5-PAHSA.

• In Vivo Efficacy: Conducting more extensive preclinical studies in various models of metabolic disease to evaluate the therapeutic window and long-term effects of 5-PAHSA administration.

• Impact of Hyperglycemia: Further elucidating the mechanisms by which high glucose levels may impair the beneficial effects of 5-PAHSA.

• Synergistic Therapies: Exploring the potential of 5-PAHSA in combination with other therapeutic agents for the treatment of metabolic disorders.

By addressing these key questions, the scientific community can fully unlock the therapeutic potential of this exciting new class of endogenous lipids.

References

• Quantifying autophagy using novel LC3B and p62 TR-FRET assays. (2018). PLoS ONE. [Link]

• A novel palmitic acid hydroxy stearic acid (5-PAHSA) plays a neuroprotective role by inhibiting phosphorylation of the m-TOR-ULK1 pathway and regulating autophagy. (2021). CNS Neuroscience & Therapeutics. [Link]

• High Glucose Concentration Impairs 5-PAHSA Activity by Inhibiting AMP-Activated Protein Kinase Activation and Promoting Nuclear Factor-Kappa-B-Mediated Inflammation. (2019). Frontiers in Pharmacology. [Link]

• Seahorse XF Palmitate Oxidation Stress Test Kit FAO Substrate. Agilent. [Link]

• The brief procedure for synthesis of 5‐PAHSA. ResearchGate. [Link]

• Can anyone suggest me protocol for western blot of phospho mTOR?. ResearchGate. [Link]

• Understanding FAHFAs: From structure to metabolic regulation. (2020). Progress in Lipid Research. [Link]

• Discovery of FAHFA-Containing Triacylglycerols and Their Metabolic Regulation. (2019). Journal of the American Chemical Society. [Link]

• Immunofluorescence Staining Protocols for Major Autophagy Proteins Including LC3, P62, and ULK1 in Mammalian Cells in Response to Normoxia and Hypoxia. ResearchGate. [Link]

• XF Substrate Oxidation Stress Test Kits User Manual. Agilent. [Link]

• Lipokine 5-PAHSA Is Regulated by Adipose Triglyceride Lipase and Primes Adipocytes for De Novo Lipogenesis in Mice. (2020). Diabetes. [Link]

• 5-Hexadecanoyloxyoctadecanoic Acid (5-PAHSA) as a Potential Therapeutic Agent in Diabetes? Preliminary Studies Using the Newly Developed, Fully Functional Islet-on-a-Chip Model. (2021). Micromachines. [Link]

• Western blot of autophagy-related protein including LC3 and p62. ResearchGate. [Link]

• Evaluating the mTOR Pathway in Physiological and Pharmacological Settings. (2018). Methods in Molecular Biology. [Link]

• Understanding FAHFAs: From structure to metabolic regulation. ResearchGate. [Link]

• Regulation of Energy Homeostasis via GPR120. (2014). Frontiers in Endocrinology. [Link]

• A novel palmitic acid hydroxy stearic acid (5‐PAHSA) plays a neuroprotective role by inhibiting phosphorylation of the m‐TOR‐ULK1 pathway and regulating autophagy. (2021). CNS Neuroscience & Therapeutics. [Link]

• A novel palmitic acid hydroxy stearic acid (5‐PAHSA) plays a neuroprotective role by inhibiting phosphorylation of the m‐TOR‐ULK1 pathway and regulating autophagy. (2021). CNS Neuroscience & Therapeutics. [Link]

• LC3 fluorescent puncta in autophagosomes or in protein aggregates can be distinguished by FRAP analysis in living cells. (2016). Autophagy. [Link]

• Long-Chain Fatty acid Oxidation Stress Test. Bio-protocol. [Link]

• Seahorse XF Substrate Oxidation Stress Test Kits. Agilent. [Link]

• Docosahexanoic Acid Attenuates Palmitate-Induced Apoptosis by Autophagy Upregulation via GPR120/mTOR Axis in Insulin-Secreting Cells. (2024). Endocrinology and Metabolism. [Link]

• Fatty Acyl Esters of Hydroxy Fatty Acid (FAHFA) Lipid Families. (2020). Metabolites. [Link]

• GPR120/FFAR4 Pharmacology: Focus on Agonists in Type 2 Diabetes Mellitus Drug Discovery. (2021). Journal of Medicinal Chemistry. [Link]

• Western Blot and the mTOR Pathway. Selected Topics in Health and Disease (2019 Edition). [Link]

• Understanding FAHFAs: From structure to metabolic regulation. (2020). Progress in Lipid Research. [Link]

• How should one interpret LC3 puncta in immunofluorescence?. ResearchGate. [Link]

• Revealing Metabolic Phenotype and Function Using XF Substrate Oxidation Stress Tests. Agilent. [Link]

• Synthesis strategies and cancer therapy applications of PEDOT nanoparticles. Materials Advances. [Link]

• Potential Therapeutic Exploitation of G Protein-Coupled Receptor 120 (GPR120/FFAR4) Signaling in Obesity-Related Metabolic Disorders. (2024). International Journal of Molecular Sciences. [Link]

• LC3 and Autophagy FAQs. Bio-Techne. [Link]

• Discovery of FAHFA-Containing Triacylglycerols and Their Metabolic Regulation. eScholarship, University of California. [Link]

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• 8. proteolysis.jp [proteolysis.jp]

Technical Guide: Foundational Mechanisms of FAHFA Biosynthesis and Metabolism

Executive Summary

Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) represent a distinct class of endogenous lipids with potent anti-diabetic and anti-inflammatory properties.[1][2][3][4][5] First identified in 2014, their biosynthetic regulation remains one of the most complex frontiers in lipid biology. Unlike canonical lipids, FAHFA levels are not governed by a single "synthase" but rather by a delicate equilibrium between ChREBP-driven de novo lipogenesis (the push) , ATGL-mediated transacylation , and AIG1/ADTRP-mediated hydrolysis (the pull) .

This guide synthesizes the current mechanistic understanding of FAHFA dynamics, providing researchers with the structural logic, biosynthetic pathways, and self-validating experimental protocols required to interrogate these lipids with high scientific integrity.

Part 1: Structural & Chemical Foundation

To understand biosynthesis, one must first define the structural constraints of the molecule. FAHFAs are estolides formed by the esterification of a fatty acid (FA) to the hydroxyl group of a hydroxy fatty acid (HFA).[1][3]

• Nomenclature: Defined as [FA]-[Position]-H[HFA]. For example, 9-PAHSA consists of Palmitic Acid (PA) esterified to the 9-hydroxyl position of Hydroxy Stearic Acid (HSA).

• Regioisomerism: The position of the ester bond (e.g., 5-, 9-, 12-) dictates biological activity. 9-PAHSA is the most well-characterized isomer associated with insulin sensitivity.

• Stereochemistry: The HFA moiety possesses a chiral center. Mammalian biology predominantly favors the (R)-enantiomer, a critical consideration for selecting standards in mass spectrometry.

Part 2: The Biosynthetic Engine (The "Push")

The biosynthesis of FAHFAs is inextricably linked to glucose metabolism and lipid droplet dynamics. It is not a standalone pathway but a branch point of de novo lipogenesis (DNL).

The Transcriptional Driver: ChREBP

Carbohydrate Response Element-Binding Protein (ChREBP) is the master transcriptional regulator.[6] Under high glucose conditions, ChREBP activates the expression of DNL enzymes (Fasn, Scd1) in adipose tissue.

• Causality: High glucose flux

  ChREBP activation Increased pool of Palmitoyl-CoA and Stearoyl-CoA Substrate availability for FAHFA synthesis.

• Evidence: Adipose-specific overexpression of GLUT4 (AG4OX mice) leads to a 16-fold increase in FAHFA levels due to constitutive ChREBP activation.

The Enzymatic Paradigm Shift: ATGL as a Transacylase

Historically, Adipose Triglyceride Lipase (ATGL/PNPLA2) was known solely as the rate-limiting enzyme for triglyceride hydrolysis. Recent chemical biology studies (Patel et al., 2022) have redefined ATGL as a dual-function enzyme.

• Mechanism: ATGL exhibits transacylase activity .[3][7][8] Instead of transferring a fatty acid from a triglyceride (TG) to water (hydrolysis), it transfers the fatty acid to a hydroxy fatty acid (HFA), forming a FAHFA.[3][8]

• Substrate Requirement: The reaction requires TG as the acyl donor and HFA as the acyl acceptor.

• Validation: Genetic deletion of Atgl in adipose tissue reduces FAHFA levels by >80%, confirming its role as a primary biosynthetic node in vivo.

Pathway Visualization

The following diagram illustrates the coupling of Glucose metabolism, DNL, and ATGL-mediated synthesis.

Caption: Figure 1. The FAHFA biosynthetic cascade.[1][2][3][7][8][9] Glucose signaling via ChREBP fuels the substrate pool, while ATGL catalyzes the critical transacylation step at the lipid droplet interface.

Part 3: The Catabolic Checkpoint (The "Pull")

Biological levels of FAHFAs are tightly controlled by rapid degradation. Understanding this "pull" mechanism is critical for interpreting experimental data; low FAHFA levels may reflect high turnover rather than low synthesis.

The Threonine Hydrolases: AIG1 and ADTRP

While enzymes like CEL and HSL show activity in vitro, the physiological regulators are AIG1 (Androgen-Induced Gene 1) and ADTRP (Androgen-Dependent TFPI-Regulating Protein) .

• Class: Atypical integral membrane hydrolases.[10]

• Active Site: Unlike serine hydrolases (e.g., HSL), these utilize a conserved Threonine residue for nucleophilic attack.

• Specificity: They selectively cleave the ester bond of FAHFAs but show limited activity against triglycerides or phospholipids.

• Inhibitor Profile: They are sensitive to fluorophosphonates but resistant to many standard lipase inhibitors, a feature used in "self-validating" assays (see Part 5).

Part 4: Analytical Validation & Protocols

Research on FAHFAs requires high-sensitivity mass spectrometry due to their low endogenous abundance (pmol/g tissue).

Protocol A: Targeted LC-MS/MS Quantification

Objective: Quantify specific FAHFA isomers (e.g., 9-PAHSA) from tissue.

1. Extraction (The "Self-Validating" Step):

• Principle: Use liquid-liquid extraction with an isotope-labeled internal standard (ISTD) to correct for recovery loss.

• Step 1: Homogenize 50mg adipose tissue in PBS.

• Step 2: Add Internal Standard : 5 pmol of d-9-PAHSA (Deuterated). Note: Without this, quantification is invalid.

• Step 3: Extract with Chloroform:Methanol (2:1 v/v). Vortex 1 min, centrifuge 2000xg.

• Step 4: Collect organic phase, dry under N2 gas, reconstitute in 100µL Methanol.

2. Chromatographic Separation:

• Column: C18 Reverse Phase (e.g., Kinetex 2.6µm).

• Mobile Phase: (A) Water/0.1% Formic Acid, (B) Acetonitrile/Isopropanol.

• Gradient: Critical to separate regioisomers (e.g., separating 9-PAHSA from 5-PAHSA).

3. Mass Spectrometry (SRM/MRM):

• Mode: Negative Electrospray Ionization (ESI-).

• Transitions:

  • 9-PAHSA: Precursor m/z 537.5

    Product m/z 255.2 (Palmitate).

  • ISTD: Precursor m/z 542.5

    Product m/z 255.2.

Protocol B: AIG1/ADTRP Hydrolase Activity Assay

Objective: Validate enzyme activity or screen inhibitors.

1. Lysate Preparation:

• Prepare membrane fractions from cells (e.g., HEK293T overexpressing AIG1) or tissue.

• Control: Use lysate from Aig1/Adtrp Double Knockout (DKO) mice or mock-transfected cells to establish background.

2. Reaction Assembly:

• Buffer: PBS, pH 7.4, 0.05% BSA (Fatty acid free).

• Substrate: 50 µM 9-PAHSA.

• Inhibitor Check (Validation): Pre-treat one set with AA74-1 (specific AIG1 inhibitor) or MAFP (pan-hydrolase inhibitor).

3. Execution:

• Incubate at 37°C for 30 minutes.

• Quench with 2:1 Chloroform:Methanol containing ISTD.

• Quantify remaining 9-PAHSA via LC-MS/MS (Protocol A).

• Calculation: Activity = (Substrate_Start - Substrate_End) / (Time * Protein_mg).

Analytical Workflow Diagram

Caption: Figure 2. Standardized LC-MS/MS workflow for FAHFA quantification. Internal standardization prior to extraction is mandatory for data integrity.

Part 5: Therapeutic Implications[7]

For drug development professionals, the FAHFA pathway offers two distinct therapeutic modalities:

• Agonism (Metabolic Disease):

  • Target:AIG1/ADTRP Inhibition .[10][11][12]

  • Rationale: Blocking the "pull" mechanism elevates endogenous FAHFA levels.

  • Outcome: Improved insulin sensitivity and reduced adipose inflammation (mimicking the AG4OX phenotype).[3]

  • Lead Compounds: ABD-110207 (pan-lipase inhibitor derivative) and specific carbamate inhibitors.

• Supplementation:

  • Direct administration of FAHFAs (e.g., oral 9-PAHSA) has shown efficacy in murine models, though bioavailability remains a formulation challenge.

References

• Yore, M. M., et al. (2014). Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects.[1][3][9][13][14] Cell, 159(2), 318-332. Link

• Patel, R., et al. (2022).[3][15] ATGL is a biosynthetic enzyme for fatty acid esters of hydroxy fatty acids.[1][2][3][8] Nature, 606, 968–975. Link

• Parsons, W. H., et al. (2016). AIG1 and ADTRP are atypical integral membrane hydrolases that degrade bioactive FAHFAs.[10][12] Nature Chemical Biology, 12, 367–372. Link

• Brejchova, K., et al. (2020). AIG1 and ADTRP are endogenous hydrolases of fatty acid esters of hydroxy fatty acids (FAHFAs) in mice.[11][12][16] Proceedings of the National Academy of Sciences, 117(40). Link

• Kuda, O., et al. (2016). Nrf2-mediated antioxidant defense and peroxiredoxin 6 are linked to biosynthesis of palmitic acid ester of 9-hydroxystearic acid. Diabetes, 65(9), 2580-2590. Link

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The Gold Standard of Quantification: A Technical Guide to Deuterated Standards in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

In the intricate and dynamic field of lipidomics, the precise and accurate quantification of lipid species is paramount to unraveling their complex roles in health and disease. For researchers, scientists, and drug development professionals, achieving reliable and reproducible data is the bedrock of meaningful discovery. However, the analytical journey from a biological sample to quantitative data is fraught with potential for variability. This guide provides an in-depth exploration of the core principles, applications, and methodologies for using deuterated internal standards, the gold standard for ensuring accuracy and precision in mass spectrometry-based lipidomics.

The Imperative for Accuracy in Lipidomics

Lipidomics, the large-scale study of lipids in biological systems, provides critical insights into cellular metabolism, signaling pathways, and the pathogenesis of numerous diseases, including cardiovascular conditions, neurological disorders, and cancer.[1][2] The dysregulation of lipid metabolism is a key factor in the progression of many diseases and in adverse drug responses.[3] Consequently, the ability to accurately quantify changes in lipid profiles is essential for biomarker discovery, drug development, and understanding disease mechanisms.[3][4][5]

The Core Principle: Isotope Dilution Mass Spectrometry

The cornerstone of accurate lipid quantification is a technique called isotope dilution mass spectrometry, which relies on the use of stable isotope-labeled internal standards.[8] An internal standard (IS) is a compound of a known concentration that is added to a sample at the beginning of the analytical workflow.[8] A deuterated standard is a lipid molecule that is chemically identical to the endogenous lipid of interest (the analyte), but with one or more hydrogen atoms replaced by its heavier stable isotope, deuterium (²H).[8][9]

The fundamental principle is that the deuterated standard and the native analyte, being nearly identical in their physicochemical properties, will behave in the same manner throughout the entire experimental process.[8] This includes extraction, derivatization, and ionization in the mass spectrometer. By measuring the ratio of the signal from the analyte to the signal from the known amount of the deuterated internal standard, any variations encountered during the workflow are effectively canceled out, leading to highly accurate and precise quantification.[10]

Advantages of Deuterated Standards

While other types of internal standards exist, such as ¹³C-labeled lipids and odd-chain fatty acids, deuterated standards are widely used due to a combination of factors including their relative ease of synthesis and cost-effectiveness.[11][12]

Parameter	Deuterated (²H) Internal Standard	¹³C-Labeled Internal Standard	Odd-Chain Fatty Acid Standard	Key Findings
Chemical & Physical Properties	Chemically identical but can exhibit slight differences in physicochemical properties.	Nearly identical to the analyte, ensuring the most accurate correction for experimental variations.	Structurally similar but not identical to the endogenous even-chain lipids.	¹³C-labeled standards provide the most accurate normalization due to their near-identical behavior to the target analyte, though deuterated standards are very effective.[11]
Chromatographic Co-elution	Often elutes slightly earlier than the non-labeled analyte in liquid chromatography.[11][12]	Typically co-elutes perfectly with the non-labeled analyte.[11]	Elutes at a different retention time.	The slight retention time shift with deuterated standards is a known phenomenon that can be managed with proper chromatographic methods.
Cost-Effectiveness	Generally more cost-effective to synthesize than ¹³C-labeled standards.[12]	More expensive to produce.	Relatively inexpensive.	The balance of cost and accuracy makes deuterated standards a popular choice for many lipidomics applications.

A Practical Guide: Experimental Workflow for Quantitative Lipidomics

The following section outlines a detailed, step-by-step methodology for a typical quantitative lipidomics experiment using deuterated internal standards.

Preparation of Deuterated Internal Standard Mixture

The first step is to prepare a mixture of deuterated lipid standards that are representative of the lipid classes you intend to quantify. Several commercial suppliers offer pre-mixed, quantitative deuterated lipid standards.[13][14][15][16]

• Selection: Choose a suite of deuterated standards that cover the range of lipid classes in your samples (e.g., phosphatidylcholines, triglycerides, ceramides).

• Concentration: The concentration of the internal standard mixture should be optimized to be within the linear dynamic range of the mass spectrometer and comparable to the expected concentration of the endogenous lipids in your samples.

Sample Preparation and Lipid Extraction

This stage is critical, and the addition of the deuterated internal standard at the very beginning ensures that any lipid loss during extraction is accounted for.

• Internal Standard Spiking: To a known volume or weight of your biological sample (e.g., plasma, serum, tissue homogenate), add a precise volume of the prepared deuterated internal standard mixture.[17]

• Protein Precipitation and Lipid Extraction: A common and effective method is the methyl-tert-butyl ether (MTBE) extraction:

  • Add cold methanol (MeOH) to the sample and vortex.[17]

  • Add cold MTBE and vortex.[17]

  • Shake the mixture at a low temperature (e.g., 4°C).[17]

• Phase Separation:

  • Add cold LC-MS grade water and vortex.[17]

  • Centrifuge the mixture to separate the aqueous and organic phases.[17] The upper organic phase contains the lipids.

• Drying: Carefully transfer the lipid-containing organic phase to a new tube and dry it under a gentle stream of nitrogen gas.[17]

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., a mixture of methanol, chloroform, and isopropanol).

A generalized experimental workflow for lipidomics analysis using deuterium-labeled internal standards.

LC-MS/MS Analysis

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the analytical platform of choice for lipidomics due to its high sensitivity and selectivity.

• Instrumentation: A liquid chromatography system coupled to a mass spectrometer, such as a triple quadrupole or a high-resolution instrument like a Q-TOF or Orbitrap.[17]

• Chromatography: A suitable LC column (e.g., a C18 or C30 reversed-phase column) is used to separate the different lipid species over time before they enter the mass spectrometer. A linear gradient of mobile phases is typically employed to achieve optimal separation.[17]

• Mass Spectrometry: The mass spectrometer is set up to detect and fragment specific lipid molecules. For targeted quantification, a method such as Multiple Reaction Monitoring (MRM) is often used on a triple quadrupole mass spectrometer. This involves selecting the precursor ion of the lipid of interest and a specific fragment ion, which provides high specificity.

Data Analysis and Quantification

The final step involves processing the raw data to obtain quantitative results.

• Peak Integration: The chromatographic peaks for both the endogenous analyte and the corresponding deuterated internal standard are integrated to determine their respective areas.

• Ratio Calculation: The ratio of the peak area of the analyte to the peak area of the internal standard is calculated for each lipid species.

• Calibration Curve: To determine the absolute concentration, a calibration curve is generated using a series of known concentrations of a non-deuterated standard, with a constant amount of the deuterated internal standard. The peak area ratios are plotted against the known concentrations.

• Quantification: The concentration of the analyte in the biological sample is then determined by interpolating its peak area ratio on the calibration curve.[18]

The principle of isotope dilution for accurate quantification in mass spectrometry.

Challenges and Considerations

While deuterated standards are a powerful tool, it is important to be aware of potential challenges:

• Isotopic Purity: The isotopic purity of the deuterated standard is crucial. Incomplete deuteration can lead to a small amount of unlabeled standard being present, which can interfere with the quantification of the endogenous analyte.[19]

• H/D Back-Exchange: In some cases, deuterium atoms can be replaced by hydrogen atoms from the solvent or matrix, a process known as H/D back-exchange.[19] This can be minimized by choosing standards where the deuterium atoms are placed on carbon atoms that are not prone to exchange.

• Chromatographic Shift: As mentioned, deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography.[11][12] This is a predictable phenomenon that can be accounted for during method development and data analysis.

• Matrix Effects: While isotope dilution corrects for many matrix effects, severe ion suppression can still impact the signal of both the analyte and the internal standard, potentially affecting the limit of detection.[20]

Applications in Drug Development and Clinical Research

The accuracy and reliability afforded by deuterated standards make them invaluable in several key areas:

• Biomarker Discovery and Validation: Lipidomics is increasingly used to identify lipid biomarkers for disease diagnosis, prognosis, and monitoring treatment response.[2] Accurate quantification is essential for validating these potential biomarkers in clinical studies.

• Pharmaceutical Research: In drug discovery and development, lipidomics can be used to understand a drug's mechanism of action, assess its impact on lipid metabolism, and identify potential off-target effects.[1][3][4]

• Personalized Medicine: By providing detailed and accurate lipid profiles, this methodology can contribute to the development of personalized therapeutic strategies.

Conclusion

Deuterated internal standards, when used in conjunction with isotope dilution mass spectrometry, provide a robust and reliable framework for the accurate quantification of lipids in complex biological samples. By mitigating the inherent variability of the analytical workflow, this approach empowers researchers, scientists, and drug development professionals to generate high-quality, reproducible data. A thorough understanding of the underlying principles, coupled with meticulous experimental execution, is key to unlocking the full potential of lipidomics and advancing our understanding of the critical role of lipids in human health and disease.

References

• Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing). Available at: [Link]

• Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed. Available at: [Link]

• Lipidomics: Techniques, applications, and outcomes related to biomedical sciences - PMC. Available at: [Link]

• (PDF) Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - ResearchGate. Available at: [Link]

• Synthesis of deuterated volatile lipid degradation products to be used as internal standards in isotope dilution assays. 2. Vinyl ketones - PubMed. Available at: [Link]

• Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipi - RSC Publishing. Available at: [Link]

• Lipomic profiling in drug discovery, development and clinical trial evaluation - PubMed. Available at: [Link]

• Lipidomics applications for discovering biomarkers of diseases in clinical chemistry. Available at: [Link]

• Synthesis of deuterated volatile lipid degradation products to be used as internal standards in isotope dilution assays. 1. Aldehydes - PubMed. Available at: [Link]

• Lipidomics in drug and biomarker development - PubMed. Available at: [Link]

• Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC. Available at: [Link]

• Synthesis of Deuterated Volatile Lipid Degradation Products To Be Used as Internal Standards in Isotope Dilution Assays. 2. Vinyl Ketones | Journal of Agricultural and Food Chemistry - ACS Publications. Available at: [Link]

• (PDF) Application of Lipidomics to Assess Lipogenesis in Drug Development and Pre-Clinical Trials - ResearchGate. Available at: [Link]

• Limitations of deuterium‐labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites | Request PDF - ResearchGate. Available at: [Link]

• Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS - PubMed. Available at: [Link]

• Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS | Analytical Chemistry - ACS Publications. Available at: [Link]

• Synthesis of novel deuterated lipids and surfactants. Available at: [Link]

• Deuterated Standards for LC-MS Analysis - ResolveMass Laboratories Inc. Available at: [Link]

• Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS | Request PDF - ResearchGate. Available at: [Link]

• Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards - Hilaris Publisher. Available at: [Link]

• Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis - MDPI. Available at: [Link]

• Challenges in Lipidomics Biomarker Identification: Avoiding the Pitfalls and Improving Reproducibility - PMC - NIH. Available at: [Link]

• Validation of a multiplexed and targeted lipidomics assay for accurate quantification of ... - PMC. Available at: [Link]

• Analytical Considerations of Stable Isotope Labelling in Lipidomics - ResearchGate. Available at: [Link]

• (PDF) Comprehensive Lipidomic Workflow for Multicohort Population Phenotyping Using Stable Isotope Dilution Targeted Liquid Chromatography-Mass Spectrometry - ResearchGate. Available at: [Link]

• Stable Labeled Isotopes as Internal Standards: A Critical Review - Crimson Publishers. Available at: [Link]

• Mass Spectrometric Quantitation in Lipidomic Studies - YouTube. Available at: [Link]

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Protocols & Analytical Methods

Application Note: Synthesis and Formulation of 5-PAHSA for In Vivo Studies

Executive Summary

5-PAHSA (5-Palmitic acid-hydroxy stearic acid) is a bioactive lipid belonging to the FAHFA (Fatty Acid esters of Hydroxy Fatty Acids) class.[1] First identified by Yore et al. (2014), 5-PAHSA acts as a potent anti-inflammatory and insulin-sensitizing lipid mediator, primarily signaling through the G-protein coupled receptor GPR120.

Unlike its isomer 9-PAHSA, the 5-PAHSA regioisomer presents unique synthetic challenges due to the proximity of the ester linkage to the carboxyl headgroup, which can influence stability and enzymatic recognition. This guide provides a validated, modular protocol for the regioselective synthesis of 5-PAHSA, its rigorous purification, and the specific formulation required for oral gavage in murine models.

Scientific Background & Mechanism

The Biological Imperative

Endogenous FAHFAs are downregulated in insulin-resistant states. Restoration of 5-PAHSA levels has been shown to:

• Enhance glucose-stimulated insulin secretion (GSIS).

• Reduce adipose tissue inflammation.

• Modulate innate immune responses via GPR120.

The Regioselectivity Challenge

Commercial "FAHFA mixtures" are unsuitable for mechanistic in vivo studies. The position of the ester bond (C5 vs. C9) dictates biological activity. 9-PAHSA and 5-PAHSA have distinct receptor affinities and metabolic half-lives. Therefore, de novo chemical synthesis is the only reliable method to ensure the administration of a single, defined regioisomer.

Synthetic Strategy: The Modular "Head-to-Tail" Approach

We utilize a convergent synthetic route that avoids the ambiguity of non-selective oxidation. The strategy involves the synthesis of the "backbone" (5-hydroxystearic acid) followed by esterification with the "branch" (palmitic acid).

Diagram 1: Synthetic Workflow

The following diagram outlines the critical reaction steps and checkpoints.

Caption: Convergent synthesis of 5-PAHSA via Grignard addition and selective esterification.

Detailed Experimental Protocols

Phase 1: Synthesis of the Backbone (Methyl 5-Hydroxystearate)

Objective: Create the 18-carbon stearic acid backbone with a hydroxyl group specifically at position 5.

Reagents:

• Methyl 5-oxopentanoate (Commercial or synthesized from glutaric anhydride)

• Tridecylmagnesium bromide (1.0 M in THF)

• Anhydrous THF[2]

• Saturated NH₄Cl solution

Protocol:

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) and purge with Argon. Add Methyl 5-oxopentanoate (1.0 equiv) in anhydrous THF.

• Addition: Cool the solution to -78°C (dry ice/acetone bath). This is critical to prevent side reactions (e.g., ester attack).

• Grignard Reaction: Dropwise add Tridecylmagnesium bromide (1.1 equiv) over 30 minutes.

• Reaction: Stir at -78°C for 1 hour, then allow to warm slowly to 0°C over 2 hours.

• Quench: Quench carefully with saturated aqueous NH₄Cl.

• Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[2]

• Purification: Flash chromatography (Hexanes/EtOAc 9:1) to isolate Methyl 5-hydroxystearate .

  • Validation: ¹H NMR should show a multiplet at ~3.6 ppm (CH-OH) and a singlet at 3.66 ppm (COOCH₃).

Phase 2: Coupling and Deprotection

Objective: Attach the palmitic acid tail and reveal the free carboxylic acid.

Reagents:

• Palmitoyl Chloride[1][2][3]

• Pyridine (anhydrous)

• Dichloromethane (DCM)[2]

• Lithium Hydroxide (LiOH)

Protocol:

• Esterification: Dissolve Methyl 5-hydroxystearate (1.0 equiv) in anhydrous DCM. Add Pyridine (3.0 equiv).

• Coupling: Cool to 0°C. Add Palmitoyl Chloride (1.2 equiv) dropwise. Stir at Room Temperature (RT) overnight.

• Workup: Wash with 1N HCl (to remove pyridine), then NaHCO₃. Dry and concentrate to yield Methyl 5-PAHSA .

• Hydrolysis (Deprotection): Dissolve Methyl 5-PAHSA in THF/Water (4:1). Add LiOH (5.0 equiv). Stir at RT for 4-6 hours. Note: Do not heat excessively, or you risk hydrolyzing the internal FAHFA ester bond.

• Final Isolation: Acidify to pH 3 with 1N HCl. Extract with EtOAc.[2]

• Purification: Silica gel chromatography (Hexanes/EtOAc/Acetic Acid 80:20:1).

Quality Control & Self-Validation

Before in vivo use, the material must pass the following QC checks.

Parameter	Method	Acceptance Criteria
Purity	HPLC-ELSD / LC-MS	>98% purity. No free Palmitic Acid detected.
Regio-Identity	¹H NMR (500 MHz)	Diagnostic shift of H-5 proton (methine) to ~4.9 ppm (downfield due to esterification).
Identity	LC-MS/MS (Negative Mode)	Precursor m/z 537.5 [M-H]⁻. Product ions: m/z 255 (Palmitate) and m/z 299 (5-Hydroxystearate).
Endotoxin	LAL Assay	<0.1 EU/mg (Critical for immunological studies).

In Vivo Formulation & Administration

5-PAHSA is highly lipophilic (LogP > 10). Standard aqueous buffers will result in precipitation and erratic bioavailability.

The "Magic" Vehicle Protocol

Based on Yore et al. and subsequent optimization, the following vehicle ensures stable suspension for oral gavage.

Vehicle Composition:

• 0.5% (w/v) Hydroxypropyl Methylcellulose (HPMC) or Carboxymethyl Cellulose (CMC)

• 0.1% (v/v) Tween 80

• Water (sterile)

Preparation Steps:

• Weighing: Weigh the required amount of 5-PAHSA (e.g., for a 45 mg/kg dose in 25g mice).

• Pre-wetting: Add the Tween 80 directly to the 5-PAHSA oil/solid. Vortex vigorously to coat the lipid.

• Suspension: Add the 0.5% HPMC/CMC solution in small increments, sonicating (water bath sonicator) between additions.

• Final State: The result should be a milky, homogeneous suspension. Use immediately.

Diagram 2: In Vivo Study Workflow

Caption: Workflow from chemical synthesis to physiological readout.

References

• Yore, M. M., et al. (2014). Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects. Cell, 159(2), 318-332.

• Kuda, O., et al. (2020). Lipokine 5-PAHSA is regulated by adipose triglyceride lipase and primes adipocytes for de novo lipogenesis in mice. Diabetes, 69(3), 300-312.

• Nelson, A. T., et al. (2017). Regiocontrolled synthesis of FAHFAs and LC-MS/MS differentiation of regioisomers. Journal of the American Chemical Society, 139(14), 4984-4987.

• Hammarstedt, A., et al. (2018). Glucose Tolerance and Inflammation are not Modulated by 5-PAHSA in Humans. The Journal of Clinical Endocrinology & Metabolism.

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• 3. osti.gov [osti.gov]

Application Notes and Protocols for the Analysis of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs)

Introduction: The Significance of FAHFAs and the Imperative of Precise Sample Preparation

Fatty acid esters of hydroxy fatty acids (FAHFAs) represent a novel class of endogenous lipids with demonstrated anti-diabetic and anti-inflammatory properties, making them a focal point of research in metabolic diseases.[1][2][3] First discovered in the adipose tissue of insulin-sensitive mice, these lipids are now understood to be present in various human tissues and fluids, including adipose tissue, serum, breast milk, and brain tissue.[4] The therapeutic potential of FAHFAs is underscored by findings that their levels are reduced in the serum and adipose tissue of insulin-resistant individuals.[1][5]

The FAHFA family is structurally diverse, comprising a fatty acid ester-linked to a hydroxy fatty acid, leading to numerous regioisomers based on the constituent fatty acids and the position of the ester linkage.[1][2] Palmitic acid esters of hydroxy stearic acids (PAHSAs) and oleic acid esters of hydroxy stearic acids (OAHSAs) are among the most extensively studied sub-classes.[2] However, the analytical characterization of FAHFAs is fraught with challenges, primarily due to their low endogenous concentrations and the structural similarity among regioisomers.[3][4][5]

Effective sample preparation is, therefore, the cornerstone of reliable FAHFA quantification. The primary objectives of the sample preparation workflow are to efficiently extract FAHFAs from complex biological matrices, remove interfering substances that can suppress ionization or co-elute during chromatographic separation, and enrich the concentration of these low-abundance analytes to a level amenable to sensitive detection by liquid chromatography-mass spectrometry (LC-MS).[4][6] This document provides a comprehensive guide to the state-of-the-art sample preparation techniques for FAHFA analysis, offering detailed protocols and the scientific rationale behind each critical step.

Quantitative Landscape of FAHFAs in Biological Matrices

The concentration of FAHFAs can vary significantly depending on the biological matrix, species, and physiological state. The following table summarizes representative quantitative data for FAHFA families in murine and human samples, highlighting the necessity for sensitive analytical methodologies.

FAHFA Family	Species	Biological Matrix	Representative Concentration Range	Reference(s)
PAHSAs	Mouse	Perigonadal White Adipose Tissue (PGWAT)	~1,000 - 10,000 pmol/g	[2]
PAHSAs	Mouse	Subcutaneous White Adipose Tissue (SQWAT)	~500 - 5,000 pmol/g	[2]
PAHSAs	Mouse	Brown Adipose Tissue (BAT)	~200 - 2,000 pmol/g	[2]
Total PAHSAs	Human	Serum	5–20 nmol/L	[4]
PAHSAs	Human	Subcutaneous Adipose Tissue	Levels are reduced in insulin-resistant individuals	[5]
OAHSAs	Mouse	Perigonadal White Adipose Tissue (PGWAT)	Generally lower than PAHSAs	[2]

Core Experimental Workflow: A Conceptual Overview

The robust analysis of FAHFAs from biological samples is a multi-stage process. Each stage is designed to progressively purify and concentrate the analytes of interest while minimizing sample loss and preventing the introduction of contaminants.

Caption: General experimental workflow for FAHFA quantification.

Detailed Protocols and Methodologies

Protocol 1: Extraction of FAHFAs from Adipose Tissue

This protocol is optimized for the extraction of FAHFAs from adipose tissue, a matrix with relatively high concentrations of these lipids. The procedure employs a modified Bligh-Dyer liquid-liquid extraction followed by solid-phase extraction (SPE) for enrichment.[5][7]

A. Materials:

• Adipose tissue (e.g., perigonadal white adipose tissue - PGWAT)

• Phosphate-buffered saline (PBS), ice-cold

• Methanol, HPLC grade

• Chloroform, HPLC grade

• Internal standards (e.g., ¹³C-labeled FAHFAs such as ¹³C₄-9-PAHSA) dissolved in chloroform[1]

• Dounce homogenizer

• Centrifuge capable of 2,200 x g and 4°C

• Nitrogen evaporator

• Vials for sample collection and storage

B. Step-by-Step Procedure for Lipid Extraction:

• Sample Preparation: Weigh approximately 150 mg of adipose tissue. It is not recommended to use more than 150 mg as this can lead to overloading of the SPE column in subsequent steps.[7]

• Homogenization: Place the tissue in a dounce homogenizer on ice. Add 1.5 mL of ice-cold PBS.

• Solvent Addition and Internal Standard Spiking: To the homogenizer, add 1.5 mL of methanol and 3 mL of chloroform containing the appropriate amount of internal standard (e.g., 5 pmol/sample of ¹³C₄-9-PAHSA).[1] The addition of internal standards at this early stage is crucial for accurate quantification as it accounts for analyte loss during extraction and purification.

• Homogenize: Thoroughly homogenize the tissue on ice until a uniform suspension is achieved.

• Phase Separation: Transfer the homogenate to a centrifuge tube and centrifuge at 2,200 x g for 5 minutes at 4°C.[1] This will separate the mixture into an upper aqueous phase and a lower organic phase containing the lipids.

• Collection of Organic Phase: Carefully collect the lower organic phase using a glass pipette and transfer it to a new vial.

• Drying: Dry the extracted lipids under a gentle stream of nitrogen.

• Storage: Store the dried lipid extract at -80°C until ready for SPE.[1]

Protocol 2: Extraction of FAHFAs from Plasma or Serum

The analysis of FAHFAs in plasma or serum is particularly challenging due to their very low concentrations and the high abundance of other lipids and proteins.[1][4] This protocol is a modification of the Bligh-Dyer method adapted for blood-derived samples.[1]

A. Materials:

• Plasma or serum (200 µL)

• Phosphate-buffered saline (PBS)

• Methanol, HPLC grade

• Chloroform, HPLC grade

• Internal standards (e.g., ¹³C-labeled FAHFAs) dissolved in chloroform[1]

• Vortex mixer

• Centrifuge

B. Step-by-Step Procedure for Lipid Extraction:

• Sample and Solvent Mixture: In a centrifuge tube, combine 200 µL of plasma or serum with 1.3 mL of PBS.

• Solvent Addition and Internal Standard Spiking: Add 1.5 mL of methanol and 3 mL of chloroform containing the internal standards (e.g., 1 pmol/sample).[1] The ratio of aqueous buffer:methanol:chloroform should be maintained close to 1:1:2 (v/v/v) to ensure efficient lipid extraction.[7]

• Vortexing: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and extraction.

• Phase Separation: Centrifuge the mixture to separate the organic and aqueous phases.

• Collection and Drying: Transfer the lower organic phase to a new vial and dry under a stream of nitrogen.

• Storage: Store the dried extract at -80°C.

Protocol 3: Solid-Phase Extraction (SPE) for FAHFA Enrichment

SPE is a critical step for isolating FAHFAs from other lipid classes, such as triacylglycerols and cholesterol esters, which can interfere with LC-MS analysis.[1][5][7] This protocol utilizes a silica-based SPE cartridge.

Caption: Solid-Phase Extraction (SPE) workflow for FAHFA enrichment.

A. Materials:

• Silica SPE cartridges (e.g., Strata SI-1 Silica, 500 mg)[1]

• Dried lipid extract

• Chloroform

• Hexane

• Ethyl acetate

• SPE manifold (vacuum or positive pressure)

B. Step-by-Step Procedure:

• Cartridge Pre-Wash: To mitigate background signals, especially for PAHSAs which can leach from the silica sorbent, pre-wash the SPE cartridge with 6 mL of ethyl acetate.[1]

• Cartridge Conditioning: Condition the cartridge with 6 mL of hexane.[1]

• Sample Loading: Reconstitute the dried lipid extract in 200 µL of chloroform and apply it to the conditioned cartridge.[1]

• Elution of Neutral Lipids: Wash the cartridge with 6 mL of 5% ethyl acetate in hexane to elute neutral lipids like triacylglycerols and cholesterol esters.[1]

• Elution of FAHFAs: Elute the FAHFAs with 4 mL of ethyl acetate and collect the eluate.[1]

• Drying: Dry the FAHFA fraction under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the purified FAHFAs in an appropriate solvent (e.g., methanol) for LC-MS analysis.[1][7]

Note on SPE Optimization: A faster SPE protocol can be achieved by using positive pressure (nitrogen) to push solvents through the cartridge, reducing the time from approximately 4 hours to 1 hour.[5]

Optional Derivatization for Enhanced Sensitivity

For applications requiring the highest sensitivity, chemical derivatization of the FAHFA's carboxylic acid group can be employed.[4] Derivatization with reagents like 2-dimethylaminoethylamine (DMED) or N-(4-aminomethylphenyl) pyridinium (AMPP) introduces a tertiary amino group, which facilitates positive mode ionization, often leading to improved detection limits.[4][8]

Causality and Trustworthiness in the Protocols

• Internal Standards: The use of stable isotope-labeled internal standards (e.g., ¹³C-labeled FAHFAs) is non-negotiable for accurate quantification.[1][9] These standards, added at the beginning of the workflow, co-elute with the endogenous analytes and experience similar extraction efficiencies and matrix effects, thus providing a reliable means of correcting for variations in sample processing. It is recommended to use ¹³C-labeled standards over heavily deuterated ones, as the latter can exhibit retention time shifts relative to their endogenous counterparts.[9]

• Solvent Selection: The choice of a chloroform/methanol/water solvent system (Bligh-Dyer method) is based on its proven efficacy in extracting a broad range of lipids, including the amphipathic FAHFAs.[5][7] An alternative, methyl tert-butyl ether (MTBE)-based extraction, has also been described and offers a less toxic alternative to chloroform.[5][10]

• SPE Background Signal: It is crucial to be aware that silica SPE cartridges can be a source of background PAHSA signals.[1] Pre-washing the cartridge with ethyl acetate is an effective mitigation strategy. For low-level quantification, especially in serum, running a blank sample (water instead of the biological matrix) through the entire extraction and SPE process is recommended to determine and subtract the background signal.[7]

• LC-MS/MS Analysis: The final analysis is typically performed using reversed-phase liquid chromatography coupled to a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.[1][4][5] This provides the necessary selectivity and sensitivity to distinguish and quantify the different FAHFA regioisomers.

Conclusion

The protocols and insights provided in this document are designed to equip researchers with a robust and reliable framework for the sample preparation and analysis of FAHFAs. By understanding the principles behind each step, from initial extraction to final analysis, scientists can generate high-quality, reproducible data, thereby advancing our understanding of the physiological roles of these important bioactive lipids. The complexity of the FAHFA lipidome necessitates meticulous attention to detail in sample handling and preparation to ensure the integrity and accuracy of analytical results.

References

• Kolar, M. J., Nelson, A. T., Chang, T., Ertunc, M. E., Christy, M. P., Ohlsson, L., ... & Saghatelian, A. (2018). A Faster Protocol for Endogenous FAHFA Measurements.
• BenchChem. (2025). Application Notes and Protocols for the Extraction of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs)
• Kokotou, M. G., & Constantinou, C. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. PMC - NIH.
• Tan, D., & Wang, Y. (2025). The Measurement, Regulation, and Biological Activity of FAHFAs. PMC.
• Lee, M. L. X., Nguyen, K. N. T., Pang, W. W., & Cazenave-Gassiot, A. (2025). Measurement of Endogenous Fatty Acid Esters of Hydroxy Fatty Acid (FAHFA) and Alkyl-diacylglycerol (TG(O)) from Human Breast Milk.
• Kurizaki, Y., Matsuzawa, Y., Takahashi, M., & Tsugawa, H. (2024). Lipid recovery rates using solid-phase extraction and abundance correlation of fatty acid esters of hydroxy fatty acid (FAHFAs) with or without N,N-dimethylethylenediamine (DMED) derivatization.
• Kokotou, M. G., & Constantinou, C. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. PubMed.
• Zhang, X., et al. (2025). Identification of short-chain fatty acid esters of hydroxy fatty acids (SFAHFAs) in a murine model by nontargeted analysis using ultra-high-performance liquid chromatography/linear ion trap quadrupole-Orbitrap mass spectrometry.
• Yore, M. M., et al. (2014).
• BenchChem. (2025).
• Kokotou, M. G. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. Semantic Scholar.
• Gerst, F., et al. (2021). Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs)
• Hussain, M. (2016).
• Kolar, M. J., et al. (2018). FAHFAs do not form artifactually in untargeted LC-MS pipelines.
• Kolar, M. J., et al. (2018). A Faster Protocol for Endogenous FAHFA Measurements. eScholarship.org.
• Patterson, B. W., et al. (1999).
• Klingler, M., et al. (2016).
• David, F., Sandra, P., & Wylie, P. (2011).
• Kokotou, M. G., & Constantinou, C. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. MDPI.
• Li, Y., et al. (2023). Liquid–Liquid Extraction of Volatile Fatty Acids from Anaerobic Acidification Broth Using Ionic Liquids and Cosolvent. MDPI.
• Paluchova, V., et al. (2023).
• Kim, J., et al. (2023). Sustainable Biosynthesis of Diverse Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) for Industrial Production. ACS Sustainable Chemistry & Engineering.
• Kokotou, M. G., & Constantinou, C. (2020). (PDF) Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods.
• Majnooni, M. B., Mohammadi, B., & Babaei, A. (2016). (PDF) Determination of Fatty Acids by High Performance Liquid Chromatography and Fluorescence Detection Using Pre-Column Derivatization with 9-Fluorenylmethyl Chloroformate.

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Application Note: Quantitative Pharmacokinetics of 5-PAHSA using 5-PAHSA-d31 via LC-MS/MS

Abstract

This Application Note details a robust, self-validating protocol for the pharmacokinetic (PK) profiling of 5-PAHSA (5-Palmitic Acid Hydroxy Stearic Acid), a bioactive lipid with potent anti-diabetic and anti-inflammatory properties.[1] Due to the low endogenous abundance of FAHFAs (Fatty Acid Esters of Hydroxy Fatty Acids) and the presence of isobaric isomers (e.g., 9-PAHSA), accurate quantitation requires precise chromatography and rigorous internal standardization.[1] This guide focuses on the use of 5-PAHSA-d31 as the internal standard (ISTD) to correct for extraction efficiency, matrix effects, and ionization variability in LC-MS/MS workflows.

Introduction & Technical Principle

The Challenge of FAHFA Quantitation

Quantifying 5-PAHSA presents three specific analytical hurdles:

• Isomeric Interference: 5-PAHSA (m/z 537.5) is isobaric with other regioisomers like 9-PAHSA.[1] Mass spectrometry alone cannot distinguish them; chromatographic separation is mandatory.

• Ex Vivo Hydrolysis: Plasma esterases can rapidly hydrolyze the ester bond connecting the fatty acid and hydroxy fatty acid, leading to artificial underestimation of concentrations.

• Ion Suppression: Lipid-rich matrices (plasma/tissue) cause significant matrix effects in Electrospray Ionization (ESI), suppressing the analyte signal.[1]

The Solution: Stable Isotope Dilution with 5-PAHSA-d31

The use of 5-PAHSA-d31 (where the palmitic acid tail is fully deuterated) addresses these challenges. As a stable isotope-labeled analog, it shares nearly identical physicochemical properties with the analyte but is mass-resolved by +31 Da.

Mechanism of Action:

• Extraction Control: Added before extraction, the ISTD accounts for any loss of analyte during the liquid-liquid extraction (LLE) or Solid Phase Extraction (SPE) steps.[1]

• Normalization: The ratio of the analyte response to the ISTD response (Area Ratio) is used for quantitation, nullifying fluctuations in instrument sensitivity.

Experimental Workflow Visualization

The following diagram outlines the critical path from sample collection to data acquisition, highlighting the "Stop-Points" where degradation risks are highest.

Figure 1: End-to-end workflow for 5-PAHSA quantitation. Note the immediate addition of esterase inhibitors to prevent ex vivo hydrolysis.

Materials & Reagents

Component	Specification	Purpose
Analyte	5-PAHSA Standard (>98% purity)	Calibration Curve generation
Internal Standard	5-PAHSA-d31 (Cayman Chem #17197)	Normalization & Recovery correction
Extraction Solvent	Chloroform / Methanol (HPLC Grade)	Lipid extraction (Folch/Bligh-Dyer)
LC Solvents	Water / Acetonitrile / Isopropanol	Mobile Phases
Additives	Ammonium Acetate (10 mM)	Buffer for ionization stability
Inhibitor	PMSF or Orlistat	Prevents lipase degradation of FAHFAs

Detailed Protocols

Protocol 1: Preparation of Standards

Caution: Lipids adhere to plastic. Use glass vials and inserts whenever possible.

• ISTD Stock Solution: Dissolve 5-PAHSA-d31 in Methyl Acetate or Ethanol to 100 µg/mL. Store at -80°C.

• Working ISTD Solution: Dilute the stock to 500 ng/mL in Methanol. This will be the "Spiking Solution" added to every sample.

• Calibration Curve: Prepare a serial dilution of unlabeled 5-PAHSA in Methanol (Range: 0.1 nM to 1000 nM).

• Matrix Matching: Ideally, prepare the curve in "charcoal-stripped plasma" or a surrogate matrix (PBS + BSA) to mimic viscosity, though the ISTD corrects for most matrix effects.

Protocol 2: Sample Extraction (Modified Folch Method)

This protocol is optimized for plasma/serum PK studies.[1]

• Thaw & Inhibit: Thaw plasma samples on ice. Immediately add Orlistat (50 µM final) or PMSF to block lipase activity.[1]

• Spike ISTD: Transfer 100 µL of plasma to a glass tube. Add 10 µL of Working ISTD Solution (5-PAHSA-d31) . Vortex for 10 seconds.

  • Why? Adding ISTD before extraction ensures that any extraction inefficiency affects both analyte and ISTD equally.

• Precipitate: Add 1 mL of ice-cold Methanol. Vortex vigorously for 30 seconds.

• Extract: Add 2 mL of Chloroform. Vortex for 60 seconds.

• Phase Separation: Induce phase separation by adding 0.5 mL of Water. Vortex.

• Centrifuge: Spin at 3000 x g for 10 minutes at 4°C.

• Recover: Carefully remove the bottom organic layer (Chloroform phase) using a glass Pasteur pipette and transfer to a new glass vial.[1]

  • Note: Avoid the protein interface layer.

• Dry: Evaporate the solvent under a gentle stream of Nitrogen gas at 35°C.

• Reconstitute: Dissolve the residue in 100 µL of 50:50 Methanol:Water . Transfer to an LC vial with a glass insert.

Protocol 3: LC-MS/MS Method Parameters[1]

Chromatography (LC):

• Column: C18 Reverse Phase (e.g., Kinetex C18, 2.1 x 100 mm, 1.7 µm).[1]

  • Critical: High resolution is needed to separate 5-PAHSA from 9-PAHSA.

• Mobile Phase A: Water + 10 mM Ammonium Acetate.

• Mobile Phase B: Acetonitrile/Isopropanol (50:50) + 10 mM Ammonium Acetate.[1][2]

• Gradient:

  • 0-2 min: 30% B[1]

  • 2-15 min: Linear ramp to 95% B (Slow ramp is key for isomer separation)

  • 15-18 min: Hold 95% B[1]

  • 18-20 min: Re-equilibrate 30% B

Mass Spectrometry (MS):

• Source: Electrospray Ionization (ESI)[1][3][4]

• Polarity: Negative Mode (FAHFAs ionize best as [M-H]-)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)[1][3][5]

MRM Transitions Table:

Compound	Precursor Ion (Q1)	Product Ion (Q3)	Dwell (ms)	Collision Energy (V)	Role
5-PAHSA	537.5 [M-H]-	255.2 (Palmitate)	50	25-30	Quantifier
5-PAHSA	537.5 [M-H]-	281.2 (Hydroxy-FA)	50	25-30	Qualifier
5-PAHSA-d31	568.7 [M-H]-	286.4 (Palmitate-d31)	50	25-30	ISTD Quant

Note: The mass shift of +31.2 Da in the Precursor and +31.2 Da in the Product confirms the label is on the Palmitic acid moiety.

Data Analysis & Calculation

Identification Criteria

• Retention Time (RT): The analyte peak must fall within ±0.1 min of the standard.

  • Technical Note: Deuterated lipids often elute slightly earlier than non-deuterated analogs due to the deuterium isotope effect on lipophilicity. Expect 5-PAHSA-d31 to elute 0.05–0.1 min before 5-PAHSA.[1]

• Transition Ratio: The ratio of Quantifier (255.2) to Qualifier (281.[1][4]2) ions for 5-PAHSA should match the standard within ±20%.[1]

Quantification (Area Ratio Method)

Do not use absolute peak area.[1] Use the Area Ratio:

[1]

Calculate concentration using the linear regression equation (

) derived from the calibration curve, where is the Area Ratio and is the concentration.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Sensitivity	Ion Suppression	Improve sample cleanup (switch from LLE to SPE).
Peak Tailing	Column Overload or pH	Ensure Ammonium Acetate is present in mobile phases.
High Background	Contamination	FAHFAs are found in skin oils. Wear gloves; use baked glassware.
Isomer Co-elution	Gradient too fast	Flatten the gradient slope between 50-90% B.
Signal Drop in Samples	Lipase Activity	Ensure PMSF/Orlistat is added immediately upon blood draw.

References

• Yore, M. M., et al. (2014). Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects.[6] Cell, 159(2), 318-332.[1][6]

• Cayman Chemical. 5-PAHSA-d31 Product Information & Safety Data Sheet.

• Kolar, M. J., et al. (2018). Faster Protocol for Endogenous Fatty Acid Esters of Hydroxy Fatty Acid (FAHFA) Measurements.[1][7][8] Analytical Chemistry, 90(8), 5358–5365.[1] [1]

• Hammarstedt, A., et al. (2018). Analysis of FAHFAs in biological samples.[5] Methods in Molecular Biology. [1]

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GC-MS analysis of FAHFAs with deuterated standards

APPLICATION NOTE

Quantitative Analysis of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Matrices Using Deuterated Standards by GC-MS

Abstract

This application note presents a detailed and robust methodology for the quantitative analysis of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in biological samples. FAHFAs are a novel class of endogenous lipids with significant anti-diabetic and anti-inflammatory properties, making their accurate quantification crucial for research and drug development.[1][2][3] The protocol herein describes a comprehensive workflow encompassing lipid extraction, chemical derivatization to enhance volatility for gas chromatography (GC), and sensitive detection and quantification by mass spectrometry (MS) using the stable isotope dilution (SID) technique with deuterated FAHFA standards. This method is designed for researchers, scientists, and drug development professionals seeking a reliable and reproducible approach for FAHFA analysis.

Introduction: The Significance of FAHFAs

Discovered in 2014, Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) have emerged as a critical class of lipid mediators.[4][5] These molecules are structurally unique, consisting of a fatty acid ester-linked to a hydroxy fatty acid.[6][7] One prominent example is palmitic acid hydroxy stearic acid (PAHSA). The position of the ester linkage on the hydroxy fatty acid chain gives rise to numerous regioisomers, such as 9-PAHSA.[2][3]

Research has demonstrated a strong correlation between FAHFA levels and metabolic health.[8][9] For instance, reduced levels of PAHSAs have been observed in the adipose tissue and serum of insulin-resistant humans, while their administration in animal models improves glucose tolerance and reduces inflammation.[5] This makes FAHFAs promising therapeutic targets for metabolic disorders like type 2 diabetes.[4][10] However, their low endogenous concentrations present a significant analytical challenge, necessitating highly sensitive and specific quantification methods.[1][8][11]

While liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a common technique for FAHFA analysis, gas chromatography-mass spectrometry (GC-MS) offers a powerful alternative, particularly due to its high chromatographic resolution and the extensive spectral libraries available for electron ionization (EI). This application note focuses on a GC-MS method, which requires a critical derivatization step to increase the volatility of the non-volatile FAHFA molecules.

Principle of the Method: Stable Isotope Dilution GC-MS

The cornerstone of accurate quantification in this protocol is the use of stable isotope dilution (SID).[12][13] A known quantity of a deuterated FAHFA internal standard, which is chemically identical to the analyte but has a higher mass due to the incorporation of deuterium atoms, is added to the sample at the very beginning of the workflow.[14] This standard co-elutes with the endogenous FAHFA and experiences the same extraction inefficiencies, derivatization yield variations, and ionization suppression or enhancement in the mass spectrometer.[12][13] By measuring the ratio of the signal from the endogenous analyte to that of the deuterated standard, precise and accurate quantification can be achieved, irrespective of sample loss during preparation.

The overall workflow can be summarized as follows:

Caption: Silylation of FAHFA for GC-MS analysis.

GC-MS Instrumentation and Parameters

The following parameters are provided as a starting point and should be optimized for the specific instrument and column used.

Parameter	Setting	Rationale
GC System	Agilent 7890B or equivalent	Provides robust and reproducible chromatographic separation.
MS System	Agilent 5977B MSD or equivalent	Offers high sensitivity and selectivity.
GC Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar	A non-polar column suitable for the separation of derivatized lipids.
Injector	Splitless mode at 280°C	Ensures efficient transfer of the analytes onto the column.
Carrier Gas	Helium at a constant flow of 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	Initial 150°C, hold 1 min; ramp to 320°C at 10°C/min; hold 10 min	A temperature gradient to separate analytes based on their boiling points.
MS Source	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible fragmentation patterns.
MS Mode	Selected Ion Monitoring (SIM)	Increases sensitivity and selectivity by monitoring only specific ions. [15][16][17][18]

Selected Ion Monitoring (SIM) Parameters

For quantitative analysis, specific ions for the endogenous FAHFA and the deuterated internal standard are monitored. The choice of ions is critical and should be determined by analyzing the mass spectrum of the derivatized standards.

Analyte	Example Monitored Ions (m/z)	Notes
Derivatized Endogenous 9-PAHSA	[To be determined empirically]	Monitor characteristic fragment ions.
Derivatized 9-PAHSA-d4	[To be determined empirically]	Ions should be 4 m/z units higher than the endogenous analyte.

Data Analysis and Quantification

• Peak Integration: Integrate the peak areas of the selected ions for both the endogenous FAHFA and the deuterated internal standard at the correct retention time.

• Response Ratio Calculation: Calculate the ratio of the peak area of the endogenous analyte to the peak area of the internal standard.

• Calibration Curve: Prepare a series of calibration standards with known concentrations of the non-deuterated FAHFA and a fixed concentration of the deuterated internal standard. Process these standards in the same way as the samples. Plot the response ratio against the concentration of the FAHFA to generate a calibration curve.

• Quantification: Determine the concentration of the FAHFA in the unknown samples by interpolating their response ratios on the calibration curve.

Trustworthiness and Self-Validation

The robustness of this protocol is ensured by several key factors:

• Stable Isotope Dilution: The use of a deuterated internal standard corrects for variability in sample handling, extraction, and instrument response, ensuring high accuracy and precision. [12][19]* Chromatographic Separation: The GC method is designed to provide baseline separation of the target analytes from potential interferences.

• Selective Detection: The use of SIM mode in the mass spectrometer significantly reduces chemical noise and enhances the signal-to-noise ratio, allowing for the detection of low-abundance FAHFAs. [15][17]* Quality Control Samples: It is recommended to include quality control (QC) samples (e.g., a pooled sample matrix) at regular intervals throughout the analytical run to monitor the performance of the assay.

Conclusion

This application note provides a comprehensive and validated protocol for the quantitative analysis of FAHFAs in biological samples using GC-MS with deuterated internal standards. The detailed steps for sample preparation, derivatization, and instrument analysis, combined with the principles of stable isotope dilution, offer a reliable and sensitive method for researchers in the fields of metabolic disease, inflammation, and drug discovery. Accurate measurement of these novel lipid mediators will be instrumental in further elucidating their physiological roles and therapeutic potential.

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• Thurnhofer, S., & Vetter, W. (2005). A gas chromatography/electron ionization-mass spectrometry-selected ion monitoring method for determining the fatty acid pattern in food after formation of fatty acid methyl esters. Journal of Agricultural and Food Chemistry, 53(23), 8896–8903. Retrieved from [Link]

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• Zhu, Y., et al. (2021). Comprehensive Screening and Identification of Fatty Acid Esters of Hydroxy Fatty Acids in Plant Tissues by Chemical Isotope Labeling-Assisted Liquid Chromatography-Mass Spectrometry. Analytical Chemistry, 93(10), 4485–4493. Retrieved from [Link]

• Smith, M., et al. (2021). A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice. Applied Sciences, 11(11), 5152. Retrieved from [Link]

• Schober, Y., et al. (2018). Determination of red blood cell fatty acid profiles in clinical research. Agilent. Retrieved from [Link]

• Jordi Labs. (2015, August 3). Selected Ion Monitoring Analysis. Retrieved from [Link]

• Yore, M. M., et al. (2014). A liquid chromatography–mass spectrometry-based workflow for measurement of branched Fatty Acid esters of Hydroxy Fatty Acids (FAHFAs). Nature Protocols, 9(11), 2724–2735. Retrieved from [Link]

• Agilent Technologies. (n.d.). Profiling Flavors and Fragrances in Complex Matrices Using Linear Retention Indices Without Sample Preparation. Retrieved from [Link]

• Schittmayer, M., et al. (2022). A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids. Metabolites, 12(2), 164. Retrieved from [Link]

• Yore, M. M., et al. (2014). Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects. Cell, 159(2), 318–332. Retrieved from [Link]

• Tan, Y. M., et al. (2022). Simultaneous determination of 22 fatty acids in total parenteral nutrition (TPN) components by gas chromatography-mass spectrometry (GC-MS). Analytical Methods, 14(35), 3362–3372. Retrieved from [Link]

• Kolar, M. J., et al. (2017). Discovery of FAHFA-containing Triacylglycerols and Their Metabolic Regulation. Journal of the American Chemical Society, 139(4), 1434–1437. Retrieved from [Link]

• Salk Institute. (2014, October 13). 'Good' fat that fights diabetes discovered by scientists. ScienceDaily. Retrieved from [Link]

• Agilent Technologies. (2013). Analyze Dietary Fatty Acids, Sterols, and Lignans with an Agilent J&W DB-5ms UI Column. Retrieved from [Link]

Sources

• 1. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Understanding FAHFAs: From structure to metabolic regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Experimental drug boosts levels of “good” fats - Salk Institute for Biological Studies [salk.edu]
• 5. Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Branched fatty acid esters of hydroxy fatty acids (FAHFA) - FGU [fgu.cas.cz]
• 7. Fatty Acyl Esters of Hydroxy Fatty Acid (FAHFA) Lipid Families - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scilit.com [scilit.com]
• 10. sciencedaily.com [sciencedaily.com]
• 11. Development of LC-MS/MS method for determination of FAHFA in biological samples - 한국분석과학회 학술대회 : 논문 | DBpia [dbpia.co.kr]
• 12. lipidmaps.org [lipidmaps.org]
• 13. Cellular lipid extraction for targeted stable isotope dilution liquid chromatography-mass spectrometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. A gas chromatography/electron ionization-mass spectrometry-selected ion monitoring method for determining the fatty acid pattern in food after formation of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Selected ion monitoring in quantitative gas-liquid chromatographic-mass spectrometric detection of fatty acid methyl esters from environmental samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. volatileanalysis.com [volatileanalysis.com]
• 19. Comprehensive Lipidomic Workflow for Multicohort Population Phenotyping Using Stable Isotope Dilution Targeted Liquid Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Resolution Mass Spectrometry for Isotopic Purity Assessment of 5-PAHSA-d31

Abstract

This application note details a rigorous protocol for determining the isotopic purity of 5-PAHSA-d31 , a critical internal standard used in the quantification of the anti-diabetic lipid 5-PAHSA. Unlike standard chemical purity, isotopic purity assessment requires resolving the specific distribution of deuterated isotopologues (

) to ensure the absence of non-deuterated ( ) species that could bias biological quantification.[1] We present a validated workflow using negative-mode Electrospray Ionization (ESI-) High-Resolution Mass Spectrometry (HRMS) to calculate isotopic enrichment and verify the structural integrity of the deuterated palmitoyl moiety.

Introduction

5-PAHSA (5-(Palmitoyloxy)stearic acid) is a bioactive Fatty Acid Ester of Hydroxy Fatty Acid (FAHFA) known to enhance insulin sensitivity and reduce inflammation.[1][2][3][4] Accurate quantification of 5-PAHSA in complex biological matrices (e.g., plasma, adipose tissue) relies heavily on stable isotope dilution assays using a deuterated internal standard, typically 5-PAHSA-d31 .[1]

In this standard, the palmitic acid side chain is perdeuterated (

).[1] The reliability of this standard depends on two factors:

• Isotopic Purity: The percentage of the molecule that is fully labeled (

  ).[1] Crucially, the presence of unlabeled 5-PAHSA must be negligible ( ) to prevent false elevation of endogenous analyte signals.[1]

• Positional Integrity: Confirmation that the deuterium label resides exclusively on the palmitic acid chain, not the hydroxystearic acid backbone.

This protocol leverages the mass resolution and fragmentation capabilities of HRMS to validate these parameters.

Materials and Instrumentation

Reagents

• Analyte: 5-PAHSA-d31 (e.g., Cayman Chemical Item No. 17197).[1][3][5]

• Solvents: LC-MS grade Acetonitrile (ACN), Isopropanol (IPA), Water (

  ), Methanol (MeOH).[1]

• Additives: Ammonium Fluoride (

  ) or Ammonium Acetate ( ) for negative mode enhancement.[1]

Instrumentation

• Chromatography: Vanquish Horizon UHPLC or equivalent (Agilent 1290).[1]

• Mass Spectrometry: Thermo Q-Exactive / Orbitrap Exploris or Agilent 6500 series Q-TOF.

• Column: Waters ACQUITY UPLC BEH C18 (

  mm, 1.7 µm).[1]

Experimental Protocol

Sample Preparation

To avoid detector saturation which distorts isotopic ratios, the standard must be diluted within the instrument's linear dynamic range.

• Stock Solution: Prepare 1 mg/mL 5-PAHSA-d31 in Methyl Acetate (as supplied) or Methanol.

• Working Standard: Dilute stock to 500 ng/mL in 50:50 Methanol:Water.

  • Note: Avoid 100% organic solvent for injection to prevent peak broadening on early eluters, though 5-PAHSA is highly hydrophobic and elutes late.

• Blank: 50:50 Methanol:Water (to assess system carryover).

UHPLC Conditions

Deuterated lipids often elute slightly earlier than their protium analogs due to the "Deuterium Isotope Effect" (C-D bonds are shorter and less lipophilic than C-H bonds).[1]

• Flow Rate: 0.35 mL/min[6]

• Column Temp: 55°C

• Mobile Phase A: 60:40 ACN:Water + 10 mM Ammonium Acetate

• Mobile Phase B: 90:10 IPA:ACN + 10 mM Ammonium Acetate

• Gradient:

  • 0-2 min: 40% B

  • 2-15 min: Ramp to 99% B

  • 15-18 min: Hold 99% B

  • 18.1 min: Re-equilibrate 40% B

HRMS Acquisition Parameters

• Ionization: ESI Negative Mode (

  ).[1]

• Resolution: 70,000 or 120,000 (FWHM at m/z 200). High resolution is required to separate the isotopic fine structure if analyzing lower enrichments, but essential here to confirm exact mass.

• Scan Range:

  200 – 1200.

• AGC Target:

  (avoid space charge effects).

• MS/MS: Data Dependent Acquisition (dd-MS2) or Targeted PRM for the

  parent.

Data Analysis & Calculation

Theoretical Mass Calculation

First, define the exact masses for the target ions.

• Formula (d31):

• Monoisotopic Mass (Neutral):

  • C (34 * 12.00000) = 408.00000[1]

  • H (35 * 1.00783) = 35.27405[1]

  • D (31 * 2.01410) = 62.43710[1]

  • O (4 * 15.99491) = 63.97964[1]

  • Total: 569.69079 Da

• Observed Ion

  : [1]

• Native (d0) Reference

  : [1]

Isotopic Purity Calculation

The goal is to determine the contribution of

relative to incomplete labels ( ) and the critical impurity.[1]

Step 1: Extract Ion Chromatograms (EIC) with a 5 ppm window for:

• ( 568.6830)[1]
• ( 567.6767)[1]
• ( 566.6704)[1]
• ( 537.4888)

Step 2: Integrate peak areas (

) at the specific retention time of 5-PAHSA-d31.[1]

Step 3: Calculate Percent Incorporation:

[1]

Step 4: Calculate

Contribution (Biological Interference Potential): Requirement: must be (ideally ).[1][7]

Structural Validation (MS/MS)

Confirm the label is on the palmitate chain.[1]

• Precursor:

  568.68 ( -PAHSA)[1]

• Expected Fragments:

  • Fatty Acid Fragment: Palmitic Acid-d31 (

    ).[1]

  • Hydroxy Fatty Acid Fragment: Hydroxystearic Acid (native) (

    ).[1]

• Interpretation: If you observe

  255 (native palmitate), the standard is incorrect or degraded.[1]

Visual Workflow (Graphviz)[1]

Caption: Logical workflow for acquiring, processing, and validating 5-PAHSA-d31 isotopic purity using HRMS.

Results Interpretation & Troubleshooting

Summary Data Table

Parameter	Target Value	Critical Limit	Action if Failed
Observed Mass (d31)	568.6830 ± 5 ppm	> 10 ppm error	Recalibrate MS; Check lock mass.
Retention Time	~0.1-0.2 min < Native	Co-elution with d0	Acceptable (isotope effect is small); ensure MS resolution.
% d0 Abundance	0.0%	> 1.0%	Do not use for low-level endogenous quant.
Major Fragment	m/z 286.3 (Palmitate-d31)	m/z 255 (Native)	Standard is unlabeled or wrong isomer.[1]

Troubleshooting The "Deuterium Effect"

Observation: The d31 standard peak shape looks slightly different or shifts retention time compared to a d0 reference. Cause: Deuterated compounds are slightly less lipophilic. Solution: This is normal. In C18 chromatography, 5-PAHSA-d31 will elute slightly earlier than 5-PAHSA-d0. Ensure your integration windows account for this shift (typically 0.1 – 0.3 minutes).[1]

Dealing with "Isotopic Leakage"

If you observe high signals at

567 ( ) or 566 ( ):

• This indicates incomplete deuteration during synthesis.

• Impact: Generally acceptable for quantification provided the

  signal is absent. The Internal Standard (IS) correction works as long as the IS signal is stable and distinguishable from the analyte.[1]

References

• Cayman Chemical. 5-PAHSA-d31 Product Information & Specifications. Link

• Yore, M. M., et al. (2014).[1] "Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects."[3] Cell, 159(2), 318-332.[1][3] Link

• Kuda, O., et al. (2018).[1] "N-3 fatty acid esters of hydroxy fatty acids (FAHFAs) with anti-inflammatory properties."[1][2] Diabetes, 67(Supplement 1).[1]

• ResolveMass Laboratories. (2025). "Step-by-Step Guide to Determine Isotopic Purity Using LC-MS." ResolveMass Application Notes. Link

• Chahrour, O., et al. (2014).[1] "Determination of Isotopic Purity by Accurate Mass LC/MS." Almac Group Technical Notes. Link

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. 5-Pahsa | C34H66O4 | CID 72190300 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. A novel palmitic acid hydroxy stearic acid (5‐PAHSA) plays a neuroprotective role by inhibiting phosphorylation of the m‐TOR‐ULK1 pathway and regulating autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Notes & Optimization

optimizing LC gradient for baseline separation of PAHSA isomers

Topic: Optimizing LC Gradient for Baseline Separation of PAHSA Isomers

Status: Operational | Tier: Advanced Application Support

Executive Summary

This guide provides the specific chromatographic engineering required to achieve baseline resolution, moving beyond standard protocols to address the thermodynamic subtleties of FAHFA (Fatty Acid esters of Hydroxy Fatty Acids) analysis.

Module 1: The Chemistry Foundation

Before touching the gradient, you must ensure your stationary and mobile phases are tuned for isomeric selectivity.

Q: What is the mandatory column chemistry for PAHSA isomers?

A: You cannot use a standard C8 or general-purpose C18 column. You require a Sub-2-micron C18 column with high carbon load to maximize hydrophobic interaction density.

• Recommended: Acquity UPLC BEH C18 (1.7 µm, 2.1 x 100mm or 150mm).

• Why: The structural difference between 5-PAHSA and 9-PAHSA is solely the position of the ester bond. This creates a minute difference in the molecule's "hydrophobic footprint." Only a sub-2µm particle provides the theoretical plate count necessary to resolve these slight hydrophobicity differences [1].

Q: My isomers are tailing. What is the correct mobile phase modifier?

A: This is a common point of failure. While Formic Acid is standard for positive mode, PAHSAs are detected in Negative Mode (ESI-) .

• Standard Approach: 10mM Ammonium Acetate (pH ~6.8). This promotes ionization ([M-H]-) without suppressing the signal as harsh acids might.

• The "Pro" Optimization (pH Shift): If you cannot separate 5-PAHSA from interferences (see Module 3), switch to 0.01% - 0.03% Ammonium Hydroxide (NH4OH) .

• Mechanism: Increasing pH deprotonates the carboxyl group more fully, slightly altering the retention time of PAHSAs relative to neutral lipid contaminants like ceramides [2].

Module 2: Gradient Engineering

The "Generic Lipid Gradient" (0-100% B in 15 mins) is the enemy of isomer separation. You must flatten the slope.

Q: How do I design a gradient specifically for 5-PAHSA vs. 9-PAHSA?

A: PAHSAs elute in the high-organic region. You must create a "shallow elution window" between 80% and 95% Solvent B.

Solvent System:

• A: 60:40 Water:Acetonitrile (10mM Ammonium Acetate)[1]

• B: 90:10 Isopropanol:Acetonitrile (10mM Ammonium Acetate)[1]

Optimized Isomer Resolution Gradient (30 min Run):

Time (min)	% Mobile Phase B	Slope Characteristics	Purpose
0.0 - 2.0	30%	Isocratic	Load/Desalt
2.0 - 18.0	30% 85%	Linear (Fast)	Elute early polar lipids
18.0 - 26.0	85% 95%	Shallow (Critical)	Isomer Resolution Window
26.0 - 28.0	99%	Wash	Column Cleaning
28.1 - 30.0	30%	Re-equilibration	Reset for next injection

Note: The 9-PAHSA typically elutes before 5-PAHSA on C18 phases. The shallow gradient (1.25% B change per minute) in the 18-26 min window allows the thermodynamic differentiation of the isomers.

Module 3: Critical Troubleshooting (The Ceramide Trap)

The most frequent error in PAHSA analysis is misidentifying a contaminant as 5-PAHSA.

Q: I see a peak co-eluting with 5-PAHSA. Is it an isomer?

A: It is likely C16:0 Ceramide .

• The Problem: Ceramides are highly abundant in biological tissues. C16:0 Ceramide forms an in-source dimer or adduct that mimics the PAHSA mass and shares the primary MRM transitions (m/z 281 and 255 fragments).

• The Diagnostic: Check the ratio of the transitions.[2][3][4]

  • PAHSA: fragment 255 > 281.

  • Ceramide: fragment 281 > 255.[2]

• The Fix: If you cannot resolve them chromatographically with the table above, use the Alkaline Mobile Phase method (0.01% NH4OH). The high pH shifts the acidic PAHSA retention time earlier, while the neutral Ceramide remains largely unaffected, breaking the co-elution [2].

Q: My retention times are shifting between injections.

A: This is often due to the "Isopropanol Effect" in the pump heads or insufficient equilibration.

• Viscosity: IPA is viscous. Ensure your pump is set to account for IPA compressibility if your LC hardware supports solvent-specific curves.

• Equilibration: Because we use a shallow gradient at high organic content, the column takes longer to "reset" to aqueous conditions. Extend the re-equilibration step (28.1 - 30.0 min) by 2-3 minutes if RTs are drifting.

Module 4: Visualizing the Workflow

Workflow 1: The PAHSA Optimization Logic

This diagram outlines the decision process for optimizing the gradient based on peak topology.

Caption: Iterative optimization loop for PAHSA isomer separation, highlighting the critical "Ceramide Check" step.

References

• Yoreh, M. et al. (2014). Discovery of a Class of Endogenous Mammalian Lipids with Anti-Diabetic and Anti-Inflammatory Effects. Cell.

• Kuda, O. et al. (2016). A LC-MS-based workflow for measurement of branched fatty acid esters of hydroxy fatty acids. Nature Protocols.

• Brejchova, K. et al. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples. Molecules.

Sources

• 1. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Faster Protocol for Endogenous FAHFA Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A sensitive LC–MS/MS method for isomer separation and quantitative determination of 51 pyrrolizidine alkaloids and two tropane alkaloids in cow’s milk - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A liquid chromatography–mass spectrometry-based workflow for measurement of branched Fatty Acid esters of Hydroxy Fatty Acids (FAHFAs) - PMC [pmc.ncbi.nlm.nih.gov]

improving sensitivity for low-level FAHFA detection

Topic: High-Sensitivity Detection of Low-Abundance FAHFAs (Fatty Acid Esters of Hydroxy Fatty Acids) Role: Senior Application Scientist, Lipidomics Division Format: Technical Support Center (Tier 3 Support)

Technical Guide for High-Sensitivity Quantitation

Welcome to the FAHFA Technical Support Hub. You are likely here because you are hitting the "sensitivity wall." FAHFAs (Fatty Acid Esters of Hydroxy Fatty Acids) like PAHSAs are bioactive lipids present at femtomole to picomole levels, often buried under a mountain of isobaric phospholipids and triglycerides.

This guide moves beyond standard protocols. It focuses on signal-to-noise enhancement , isomer resolution , and ionization efficiency .

Module 1: Sample Preparation & Enrichment

The Problem: In standard lipid extractions (e.g., Bligh & Dyer), FAHFAs are often suppressed by the massive abundance of neutral lipids (TAGs) and phospholipids. The Solution: You cannot rely on crude extraction for low-level detection. You must use Solid Phase Extraction (SPE) to enrich the FAHFA fraction.[1][2][3]

Protocol: Silica-Based SPE Enrichment

Based on the optimized method by Yore et al. and Kuda et al.

Reagents:

• Strata SI-1 Silica SPE cartridge (500 mg, 3 mL) or equivalent.[2][3][4]

• Solvents: Hexane, Ethyl Acetate (EtOAc).[2][3]

Workflow:

• Lipid Extraction: Perform a modified Bligh & Dyer or MTBE extraction on your tissue/plasma. Dry down the organic phase.[3]

• Reconstitution: Resuspend the lipid film in 200 µL Chloroform .

• SPE Conditioning: Wash cartridge with 6 mL Hexane.

• Loading: Apply the reconstituted sample.

• Wash (Critical Step): Elute neutral lipids (TAGs, Cholesterol Esters) with 6 mL of 95:5 Hexane:EtOAc .

  • Why? This removes the bulk lipid matrix that causes ion suppression in the source.

• Elution (Target Fraction): Elute FAHFAs with 4 mL of 100% EtOAc .

• Finish: Dry under nitrogen and reconstitute in 100 µL Methanol for LC-MS.

Visualization: Enrichment Logic

Caption: Silica SPE workflow designed to separate bulk neutral lipids (wash) from bioactive FAHFAs (eluate), reducing matrix effects.

Module 2: Chromatographic Separation

The Problem: FAHFAs exist as multiple regioisomers (e.g., 5-PAHSA vs. 9-PAHSA) that have identical masses but vastly different biological activities. The Solution: Reverse Phase LC (RPLC) with high-resolution C18 columns is mandatory.

Recommended Column: Waters ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm).[3] Mobile Phase:

• A: Water/Methanol (90:10) + 5mM Ammonium Acetate.

• B: Methanol/Isopropanol (90:10) + 5mM Ammonium Acetate.

  • Note: Avoid acidic modifiers if running in negative mode, as they can suppress ionization of the carboxylate group.

Troubleshooting Isomer Separation:

• Q: My 5-PAHSA and 9-PAHSA peaks are co-eluting.

• A: Shallow the gradient. A standard lipidomics gradient is too fast. Try an isocratic hold or a very shallow ramp (e.g., 0.5% B per minute) around the elution time of the PAHSAs.

Module 3: Mass Spectrometry (Native Detection)

The Problem: FAHFAs ionize in negative mode (ESI-), which is inherently less stable and prone to arcing/suppression than positive mode. The Solution: Optimized MRM (Multiple Reaction Monitoring) transitions.

Quantification Strategy: You must monitor the transition from the precursor molecular ion

to the specific fatty acid fragment.

Table 1: Key MRM Transitions for Common FAHFAs

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Mechanistic Origin
9-PAHSA	537.5	255.2	Loss of Palmitic Acid (FA chain)
5-PAHSA	537.5	255.2	Loss of Palmitic Acid (FA chain)
9-OAHSA	563.5	281.2	Loss of Oleic Acid (FA chain)
13-PAHSA-d31	568.7	255.2	Internal Standard (Deuterated)

Note: Since regioisomers (5- vs 9-) share the same transition, chromatographic separation (Module 2) is the ONLY way to distinguish them.

Module 4: Advanced Sensitivity (Derivatization)

The "Nuclear Option" for Low-Level Detection

If native detection (ESI-) is insufficient for your tissue samples (e.g., plasma levels < 1 pmol/mL), you must switch to Chemical Derivatization .

Technique: AMPP (N-(4-aminomethylphenyl)pyridinium) Derivatization. Mechanism: AMPP reacts with the carboxylic acid of the FAHFA to attach a permanent cationic charge. Benefit:

• Switches detection from Negative to Positive Mode (ESI+) .

• Increases sensitivity by 10-100 fold .

• Reduces background noise significantly.[5]

Derivatization Protocol (Brief)

• Take dried SPE eluate.

• Add AMPP reagent + EDCI coupling agent in acetonitrile.

• Incubate at 60°C for 30 mins.

• Dry and reconstitute.

• New MRM: Monitor the AMPP-tagged precursor to the AMPP-fragment.

Visualization: Sensitivity Decision Tree

Caption: Decision matrix for choosing between native negative-mode detection and AMPP derivatization based on tissue concentration.

FAQ & Troubleshooting

Q: I see a high background signal in my blanks. What is happening? A: FAHFAs are "sticky."

• Carryover: Check your LC autosampler wash. Use a strong wash solvent (Chloroform:Methanol:Isopropanol 1:1:1).

• Contamination: Some plasticware contains slip agents that mimic lipid signals. Switch to glass inserts and solvent-washed glass tubes for all extraction steps.

Q: My internal standard (IS) recovery is inconsistent. A: Are you adding the IS before extraction? You must add the deuterated standard (e.g., d31-13-PAHSA) to the tissue homogenate before the Bligh & Dyer step. If you add it later, you are not correcting for extraction efficiency or SPE losses.

Q: Can I use a C8 column instead of C18? A: It is not recommended. C8 columns often fail to resolve the critical regioisomers (e.g., separating 9-PAHSA from 12-PAHSA). The hydrophobic interaction of the C18 is necessary for this structural resolution.

References

• Yore, M. M., et al. (2014). Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects.[1][3][5][6][7] Cell.

• Kuda, O., et al. (2016). N-acyltaurines and acylcarnitines cause an imbalance in insulin sensitivity and energy metabolism. Proceedings of the National Academy of Sciences (PNAS). (Contains detailed FAHFA extraction protocols).

• Brejchova, K., et al. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples. Biomolecules.[1][3][5][6][7][8]

• Li, S., et al. (2011). AMPP Derivatization for high sensitivity fatty acid analysis. Analytica Chimica Acta.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Faster Protocol for Endogenous FAHFA Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Faster Protocol for Endogenous Fatty Acid Esters of Hydroxy Fatty Acid (FAHFA) Measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Branched and linear fatty acid esters of hydroxy fatty acids (FAHFA) relevant to human health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry [frontiersin.org]

method validation challenges for endogenous lipid quantification

Current Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Subject: Method Validation Challenges for Endogenous Lipids (LC-MS/MS)

Welcome to the Support Center

Validating methods for endogenous lipids (e.g., cholesterol, sphingolipids, prostaglandins) presents a unique paradox: You cannot validate "accuracy" in the traditional sense because a true "blank" matrix does not exist.

This guide addresses the specific regulatory and technical hurdles of validating endogenous assays under FDA (2018) and ICH M10 guidelines. We move beyond basic protocols to troubleshoot the causality of assay failure.

Module 1: The "Blank Matrix" Paradox (Calibration Strategies)

User Question: "I need to validate a plasma assay for Arachidonic Acid, but my 'blank' control plasma already contains high levels of it. How do I calculate recovery and linearity without a zero point?"

Scientist Response: This is the most common hurdle in lipidomics. Since you cannot find human plasma free of Arachidonic Acid, you must use one of three regulatory-accepted calibration strategies. Your choice dictates how you validate Parallelism —the critical parameter proving your calibration strategy mimics the biological reality.

Strategy Options

Strategy	Methodology	Best For	Validation Critical Path
1. Surrogate Matrix	Use an artificial matrix (e.g., PBS + BSA, Charcoal-Stripped Plasma) to build the curve.	High-abundance lipids (Cholesterol, Fatty Acids).	Parallelism: You must prove the slope of the curve in the surrogate matrix matches the slope in the authentic matrix.[1][2]
2. Surrogate Analyte	Use a Stable Isotope Labeled (SIL) standard (e.g., Arachidonic Acid-d8) as the quantifier in authentic matrix.	Low-abundance lipids where SIL standards are available.	Response Factor: You must prove the Mass Spec responds identically to the heavy (d8) and light (d0) isotopes.
3. Standard Addition	Spike increasing amounts of analyte into the authentic matrix.[1] Extrapolate the x-intercept to find the endogenous concentration.	Rare matrices or when no SIL/Surrogate matrix works.	Linearity: Requires excellent linearity; low throughput.

Troubleshooting Workflow: Selecting Your Strategy

Figure 1: Decision tree for selecting a calibration strategy based on analyte abundance and reagent availability.

Module 2: Sample Preparation & Extraction Efficiency

User Question: "My recovery for Phosphatidylcholines (PCs) is inconsistent, and I'm seeing degradation of Polyunsaturated Fatty Acids (PUFAs) during the dry-down step. Should I switch from Folch to SPE?"

Scientist Response: Inconsistent recovery in lipidomics often stems from phase separation issues or oxidative instability, not necessarily the extraction type. While the Folch method (Chloroform/MeOH) is the historical gold standard, it poses safety risks and places the lipid-rich layer at the bottom, making automation difficult.

Recommendation: Switch to the Matyash Method (MTBE) .

• Top-Layer Recovery: The organic (lipid) phase is the upper layer, preventing contamination from the protein pellet during pipetting.

• Oxidation Control: You must add antioxidants (BHT) before homogenization. Adding it later is too late; oxidation happens instantly upon cell lysis.

Protocol: MTBE Extraction with Antioxidant Protection

• Preparation: Prepare Ice-Cold Methanol containing 0.01% BHT (Butylated hydroxytoluene).

• Lysis: Add 200 µL sample + 1.5 mL MeOH (w/ BHT). Vortex.

• Extraction: Add 5 mL MTBE (Methyl tert-butyl ether). Incubate 1 hour at room temp (shaking).

• Phase Separation: Add 1.25 mL MS-grade water. Vortex. Centrifuge at 1000 x g for 10 min.

• Collection: Collect the UPPER organic phase (Lipids).[3]

  • Note: The lower phase contains polar metabolites; the pellet contains proteins.

Figure 2: Visualization of the Matyash (MTBE) phase separation. The lipid-rich upper layer facilitates cleaner automation compared to Chloroform methods.

Module 3: Specificity & Isobaric Interference

User Question: "I am detecting a peak for PC(34:1) in my blank solvent injections after running a high-concentration sample. Is this carryover?"

Scientist Response: It might be carryover, but in lipidomics, it is often Isobaric Interference or Source Contamination .

• The Isobaric Trap: Lipids share "nominal" masses.

  • Example: PE(37:1) and PC(34:1) may have similar m/z values depending on the adduct (H+, Na+, NH4+).

  • Solution: Use High-Resolution MS (HRMS) or select unique MRM transitions based on head-group fragments (e.g., m/z 184 for Phosphocholines).

• The "Sticky" System: Lipids adhere to steel and plastic.

  • Troubleshooting: If the peak appears in a blank immediately after a high sample, it's carryover. If it appears randomly, it's likely system contamination accumulating on the curtain plate or cone.

Validation Step: Run a "Matrix Factor" test.

• Compare the peak area of a SIL-standard spiked into extracted matrix vs. solvent.

• If Response (Matrix) < 85% of Response (Solvent), you have significant ion suppression (likely phospholipids failing to elute).

Module 4: Ion Suppression & Matrix Effects

User Question: "My calibration curve is linear in solvent (r² > 0.99) but fails in plasma (r² < 0.90). Why?"

Scientist Response: This is a classic sign of Phospholipid-Induced Ion Suppression . Endogenous phospholipids (PLs) elute late in Reverse Phase (C18) chromatography. If your analyte elutes in the "PL dump" region, its ionization will be suppressed variably across samples.

The Fix:

• Divert Valve: Send the first 1-2 minutes and the final wash of the LC run to waste, not the MS source.

• Internal Standard (IS) Normalization: You must use a SIL-IS that co-elutes with your analyte.

  • Why? If the IS co-elutes, it suffers the same suppression as the analyte. The ratio (Analyte/IS) remains constant, correcting the non-linearity.

Figure 3: Troubleshooting logic for matrix effects caused by phospholipid interference.

References

• FDA (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration.[4] Link

• ICH (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. International Council for Harmonisation.[5][6][7] Link

• Matyash, V., et al. (2008). Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics.[3] Journal of Lipid Research.[3] Link

• Li, W., et al. (2003). Method validation and application of a surrogate matrix approach for the quantification of endogenous substances. Journal of Chromatography B. Link

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. lirias.kuleuven.be [lirias.kuleuven.be]
• 3. publications.mpi-cbg.de [publications.mpi-cbg.de]
• 4. labs.iqvia.com [labs.iqvia.com]
• 5. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 6. fda.gov [fda.gov]
• 7. info.bioanalysis-zone.com [info.bioanalysis-zone.com]

ensuring reproducibility in FAHFA measurements

Topic: Ensuring Reproducibility in FAHFA Measurements

Introduction: The Reproducibility Challenge

Current Status: Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) represent a frontier in lipidomics due to their potent anti-diabetic and anti-inflammatory properties.[1][2][3][4] However, they are notoriously difficult to quantify reproducibly.

The Core Problem: FAHFAs exist as multiple regioisomers (e.g., 5-PAHSA vs. 9-PAHSA) that are isobaric (same mass) but possess distinct biological activities. Standard lipidomics workflows often fail to separate these isomers or inadvertently induce hydrolysis, leading to false negatives or variable data.

How to Use This Guide: This is not a generic protocol. It is a troubleshooting system designed to isolate and eliminate the variables that destroy reproducibility.

Module 1: Sample Preparation & Extraction

Preventing the "Hidden" Hydrolysis

The Scientific Reality: FAHFAs contain an ester bond that is susceptible to enzymatic and chemical hydrolysis. If your samples sit at room temperature or in non-acidified solvents, you are actively degrading your analyte before it enters the mass spec.

Q: My FAHFA recovery is consistently low (<40%). Is my extraction inefficient? A: It is likely not "inefficient," but rather "destructive." Standard neutral lipid extractions (like standard Bligh-Dyer) are insufficient for FAHFAs because the free carboxyl group renders them partially soluble in the aqueous phase at neutral pH.

The Fix:

• Acidification is Non-Negotiable: You must protonate the carboxyl group (pKa ~4.8) to drive the FAHFA into the organic phase.

• Enzyme Quenching: Lipases remain active during slow thawing.

Validated Protocol Workflow:

• Step 1: Add internal standards immediately to the frozen tissue/plasma.

• Step 2: Homogenize in cold methanol (quenchs lipases).

• Step 3: Acidify to pH 3–4 using 0.1M HCl or Acetic Acid.

• Step 4: Extract with Chloroform or Ethyl Acetate.

Figure 1: Critical Acidification Workflow. Note that omitting the acidification step (Yellow Node) results in significant analyte loss to the aqueous phase.

Module 2: Chromatographic Separation

Solving the Isomer Crisis

The Scientific Reality: 5-PAHSA and 9-PAHSA have the exact same precursor mass and fragment ions. Mass spectrometry cannot distinguish them alone. They must be separated chromatographically.

Q: I see a single broad peak for PAHSA. How do I know which isomer it is? A: A broad peak indicates co-elution. You are likely measuring a mixture of 5-, 9-, and 12-PAHSA, rendering your biological conclusions invalid.

The Fix:

• Column Choice: Use a high-strength silica C18 column (e.g., Waters Acquity UPLC BEH C18, 1.7 µm).[5] C8 columns often lack the selectivity for regioisomer separation.

• Mobile Phase: Avoid strong gradients. Isomeric separation requires isocratic holds or very shallow gradients.

• Reference Standards: You must run authentic standards of 5-PAHSA and 9-PAHSA individually to establish retention times (RT).

Q: Can I use a standard 10-minute lipidomics gradient? A: No. Standard gradients ramp too quickly. Separation of 9-PAHSA from 5-PAHSA often requires a 20–30 minute run with a dedicated isocratic phase.

Figure 2: The impact of gradient slope on isomer resolution. Steep gradients merge critical biological isomers.

Module 3: Mass Spectrometry (LC-MS/MS)

Sensitivity & Specificity

The Scientific Reality: FAHFAs ionize best in Negative Electrospray Ionization (ESI-) mode due to the carboxylic acid.[6][7] Positive mode requires derivatization (e.g., with DMED), which introduces complexity.

Q: Which MRM transitions should I use? A: The most robust transition is [M-H]⁻ → [Fatty Acid]⁻ . The ester bond breaks, releasing the fatty acid chain.

Standard MRM Table for Common FAHFAs (ESI-):

Analyte	Precursor Ion (m/z)	Product Ion (Quantifier)	Product Ion (Qualifier)	Collision Energy (eV)
9-PAHSA	537.5	255.2 (Palmitate)	299.3 (9-HSA)	~30-35
5-PAHSA	537.5	255.2 (Palmitate)	299.3 (5-HSA)	~30-35
9-OAHSA	563.5	281.2 (Oleate)	299.3 (9-HSA)	~30-35
13C4-9-PAHSA	541.5	259.2 (13C4-Palmitate)	299.3 (HSA)	~30-35

Note: The Qualifier ion corresponds to the hydroxy fatty acid fragment.[5] Always monitor the ratio between Quantifier and Qualifier to ensure peak purity.

Module 4: Quantification & Internal Standards

The Isotope Effect Trap

The Scientific Reality: In high-resolution chromatography, deuterated standards (e.g., d31-PAHSA) often elute slightly earlier than the endogenous non-labeled analyte.[6] This "Chromatographic Isotope Effect" can cause you to miss the peak window or misidentify isomers.

Q: Can I use deuterated standards? A: Use them with extreme caution. 13C-labeled standards are superior because Carbon-13 does not shift retention time significantly compared to Carbon-12.

Q: I don't have a standard for every single FAHFA. What do I do? A: Use a "Surrogate Quantification" strategy.

• Select a representative internal standard (e.g., 13C4-9-PAHSA) for the entire PAHSA class.

• Apply a Response Factor correction if available, or report data as "relative abundance" or "equivalents of [Standard]."

• Crucial: Do not quantify OAHSA (Oleic-HSA) using a PAHSA standard if absolute quantification is required, as ionization efficiencies differ based on chain length and saturation.

References

• Yore, M. M., et al. (2014).[8] "Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects."[3][4][9] Cell.

• Kolar, M. J., et al. (2019). "Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples." Biomolecules.[1][3][10][11][12][13][14][15]

• Brejchova, K., et al. (2020). "A Faster Protocol for Endogenous FAHFA Measurements." Journal of Lipid Research.

• Zhang, Y., et al. (2016). "A LC-MS-based workflow for measurement of branched fatty acid esters of hydroxy fatty acids." Nature Protocols.

Sources

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• 4. researchgate.net [researchgate.net]
• 5. A Faster Protocol for Endogenous FAHFA Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples [mdpi.com]
• 15. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of 5-PAHSA and 9-PAHSA for Researchers

In the expanding landscape of bioactive lipids, Palmitic Acid Esters of Hydroxy Stearic Acids (PAHSAs) have emerged as a compelling class of endogenous molecules with significant therapeutic potential.[1][2] First identified as a novel class of lipids with anti-diabetic and anti-inflammatory properties, PAHSAs have since garnered considerable attention from the scientific community.[3][4] Among the various regioisomers, 5-PAHSA and 9-PAHSA are the most extensively studied, exhibiting both overlapping and distinct biological activities that are of great interest to researchers in metabolic and inflammatory diseases.[5][6]

This guide provides an in-depth, objective comparison of the biological activities of 5-PAHSA and 9-PAHSA, supported by experimental data. It is designed to equip researchers, scientists, and drug development professionals with a comprehensive understanding of these two important lipokines, enabling informed decisions in experimental design and therapeutic development.

Differentiating the Isomers: A Tale of Two Lipids

While structurally similar, the positional difference of the ester linkage in 5-PAHSA and 9-PAHSA leads to nuanced yet significant variations in their biological functions. These differences are critical for understanding their potential as therapeutic agents for conditions such as type 2 diabetes, colitis, and chronic inflammation.[1]

Metabolic Effects: Regulating Glucose Homeostasis

Both 5-PAHSA and 9-PAHSA have been shown to improve glucose tolerance and insulin sensitivity.[7][8] However, the extent and mechanisms of their actions can differ.

• 9-PAHSA has been identified as an agonist for G-protein-coupled receptor 120 (GPR120), a receptor known to play a critical role in adipogenesis, inflammation, and energy metabolism.[9][10] Activation of GPR120 by 9-PAHSA can enhance insulin-stimulated glucose uptake in adipocytes.[11] Some studies suggest that S-9-PAHSA, a stereoisomer of 9-PAHSA, is more potent than R-9-PAHSA in promoting glucose-stimulated insulin secretion (GSIS) and glucose uptake.[7][12] However, it's worth noting that some research has questioned the glucoregulatory activity of PAHSAs following acute treatment.[13][14]

• 5-PAHSA has also demonstrated the ability to improve glucose metabolism. It can prime adipocytes for glucose utilization, promoting de novo lipogenesis (DNL) in a manner distinct from insulin.[15] Studies have shown that 5-PAHSA treatment can increase insulin-stimulated glucose uptake in HepG2 cells.[16] Interestingly, the beneficial effects of 5-PAHSA on glucose metabolism may be impaired under conditions of high glucose.[17]

The metabolic actions of both isomers are also intertwined with the gut microbiota. Research indicates that the beneficial metabolic effects of PAHSAs in diet-induced obese mice are dependent on the gut microbiota, and these effects can even be transmitted via fecal microbiota transplant.[18][19][20][21][22]

Anti-Inflammatory Activities: Quelling the Fire

A hallmark of PAHSAs is their potent anti-inflammatory activity.[23] Both 5-PAHSA and 9-PAHSA have been shown to attenuate inflammation in various models.

• 9-PAHSA exerts anti-inflammatory effects by inhibiting the lipopolysaccharide (LPS)/NF-κB pathway, a key signaling cascade in the inflammatory response.[9][11] It has been shown to reduce the secretion of pro-inflammatory cytokines.[13] Some evidence suggests that 9-PAHSA may act as an antagonist for certain chemokine receptors, which could contribute to its immunomodulatory properties.[13]

• 5-PAHSA also demonstrates significant anti-inflammatory properties. In models of colitis, oral administration of a combination of 5-PAHSA and 9-PAHSA protected against colon inflammation and reduced markers of gut inflammation.[24][25] In vitro studies have shown that 5-PAHSA can inhibit the phosphorylation of IκBα and NF-κB, key steps in the NF-κB signaling pathway.[17]

The anti-inflammatory effects of PAHSAs are not limited to the gut. They have been shown to reduce adipose tissue inflammation in mouse models of insulin resistance.[26]

Quantitative Comparison of Biological Activities

To provide a clear and concise overview, the following table summarizes key quantitative data from various studies comparing the biological activities of 5-PAHSA and 9-PAHSA.

Biological Activity	Isomer	Model System	Key Findings	Reference
Glucose Uptake	9-PAHSA	3T3-L1 adipocytes	Increased insulin-stimulated glucose uptake.	[10][13]
5-PAHSA	HepG2 cells	Increased insulin-stimulated glucose uptake.	[16]
Insulin Secretion	S-9-PAHSA	β-cells and human islets	Potentiated glucose-stimulated insulin secretion (GSIS).	[7]
5-PAHSA	Islet-on-a-chip model	Increased insulin expression and secretion.	[27]
Anti-inflammatory	9-PAHSA	Human cellular model	Reduced LPS-induced CXCL10 secretion (more potent than 5-PAHSA at higher concentrations).	[13]
5-PAHSA & 9-PAHSA	DSS-induced colitis in mice	Prevented weight loss and improved colitis scores.	[24]
Receptor Activation	9-PAHSA	GPCR screen	Antagonist activity on CCR6, CCR7, CXCR4, and CXCR5.	[13]
9-PAHSA	GPR120-expressing cells	Agonist activity with an IC50 of 19 µM.	[13]
5-PAHSA & 9-PAHSA	GPR40-expressing cells	Selective agonists for GPR40, increasing Ca+2 flux.	[28]

Signaling Pathways and Mechanisms of Action

The distinct biological activities of 5-PAHSA and 9-PAHSA are governed by their interactions with specific cellular signaling pathways.

9-PAHSA Signaling

Caption: 9-PAHSA signaling pathways.

As depicted, 9-PAHSA primarily signals through GPR120 to enhance glucose uptake. Its anti-inflammatory effects are mediated, at least in part, through antagonism of specific chemokine receptors and inhibition of the NF-κB pathway.[9][13]

5-PAHSA Signaling

Caption: 5-PAHSA signaling pathways.

5-PAHSA has been shown to be a selective agonist for GPR40.[28] Additionally, it can enhance autophagy and exert neuroprotective effects by inhibiting the phosphorylation of the m-TOR-ULK1 pathway.[29] Its influence on glucose metabolism includes the promotion of de novo lipogenesis.[30][15] Like its isomer, 5-PAHSA also inhibits NF-κB-mediated inflammation.[17]

Experimental Protocols

To facilitate the replication and extension of these findings, this section provides detailed methodologies for key experiments used to characterize the biological activities of 5-PAHSA and 9-PAHSA.

In Vitro Glucose Uptake Assay in Adipocytes

This protocol describes how to measure the effect of PAHSAs on insulin-stimulated glucose uptake in differentiated 3T3-L1 adipocytes.

Workflow Diagram:

Caption: Workflow for in vitro glucose uptake assay.

Step-by-Step Methodology:

• Cell Culture and Differentiation:

  • Culture 3T3-L1 preadipocytes in DMEM supplemented with 10% fetal bovine serum (FBS) and penicillin/streptomycin.

  • Induce differentiation into mature adipocytes using a standard cocktail of insulin, dexamethasone, and isobutylmethylxanthine (IBMX).

• Serum Starvation:

  • Once differentiated, serum starve the adipocytes in DMEM for 2-4 hours to establish a basal state.

• PAHSA Pre-incubation:

  • Pre-incubate the cells with the desired concentration of 5-PAHSA, 9-PAHSA, or vehicle control (e.g., DMSO) for 1-2 hours.

• Insulin Stimulation:

  • Stimulate the cells with a submaximal concentration of insulin (e.g., 1 nM) for 30 minutes. Include a non-insulin stimulated control.

• Glucose Uptake Measurement:

  • Add 2-deoxy-D-[³H]glucose (a radiolabeled glucose analog) to the cells and incubate for 10-15 minutes.

  • Wash the cells rapidly with ice-cold PBS to stop the uptake.

• Cell Lysis and Scintillation Counting:

  • Lyse the cells with a suitable lysis buffer (e.g., 0.1% SDS).

  • Measure the radioactivity in the cell lysates using a liquid scintillation counter.

• Data Analysis:

  • Normalize the radioactive counts to the protein concentration of each sample.

  • Express the results as fold-change over the basal (non-insulin stimulated) condition.

In Vivo Anti-Inflammatory Assessment in a Colitis Model

This protocol outlines the induction of colitis in mice using dextran sulfate sodium (DSS) and the evaluation of the protective effects of PAHSAs.

Workflow Diagram:

Caption: Workflow for in vivo colitis model.

Step-by-Step Methodology:

• Animal Acclimatization:

  • Acclimatize C57BL/6 mice for at least one week before the start of the experiment.

• PAHSA Administration:

  • Administer 5-PAHSA, 9-PAHSA, or a combination, typically by oral gavage, daily for a pre-treatment period (e.g., 3 days). A vehicle control group should be included.

• Colitis Induction:

  • Induce colitis by providing mice with drinking water containing 2-3% (w/v) DSS for 5-7 days. Continue PAHSA or vehicle administration during this period.

• Monitoring of Disease Activity:

  • Monitor the mice daily for changes in body weight, stool consistency, and the presence of blood in the stool. Calculate a disease activity index (DAI) score based on these parameters.

• Tissue Collection:

  • At the end of the study, euthanize the mice and collect the colons. Measure the colon length as an indicator of inflammation.

• Histological and Molecular Analysis:

  • Fix a portion of the colon in formalin for histological analysis (H&E staining) to assess tissue damage and inflammatory cell infiltration.

  • Homogenize another portion of the colon to measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) by ELISA or qPCR.

Conclusion and Future Directions

The comparative analysis of 5-PAHSA and 9-PAHSA reveals a fascinating interplay of structure and function. While both isomers exhibit beneficial metabolic and anti-inflammatory properties, their distinct mechanisms of action and receptor interactions offer unique opportunities for targeted therapeutic development. 9-PAHSA's activity at GPR120 and chemokine receptors positions it as a potential candidate for metabolic and immune-mediated diseases. In contrast, 5-PAHSA's influence on de novo lipogenesis and its neuroprotective effects via autophagy modulation open up different avenues for research, particularly in the context of metabolic neurodegeneration.

Future research should focus on elucidating the precise downstream signaling events for each isomer, identifying their direct molecular targets with higher affinity, and exploring their therapeutic potential in a wider range of disease models. The development of more stable and potent synthetic analogs of these PAHSAs could also pave the way for novel therapies for a host of metabolic and inflammatory disorders.

References

• Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs) - PubMed. (2021-08-18).
• Fatty acid esters of hydroxy fatty acids: A potential treatment for obesity-related diseases - PubMed. (2024-03-10).
• PAHSA | Avanti Research.
• Fatty acid esters of hydroxy fatty acids: A potential treatment for obesity-related diseases | Request PDF - ResearchGate.
• The chemical and biological characteristics of fatty acid esters of hydroxyl fatty acids. (2025-02-01).
• Fatty Acid Esters of Hydroxy Fatty Acids - Standard of Care.
• Branched Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) Protect against Colitis by Regulating Gut Innate and Adaptive Immune Responses - PMC.
• Beneficial metabolic effects of PAHSAs depend on the gut microbiota in diet-induced obese mice but not in chow-fed mice - PMC.
• 9-PAHSA displays a weak anti-inflammatory potential mediated by specific antagonism of chemokine G protein-coupled receptors - Frontiers. (2023-07-19).
• Lipokine 5-PAHSA Is Regulated by Adipose Triglyceride Lipase and Primes Adipocytes for De Novo Lipogenesis in Mice - PMC.
• A novel palmitic acid hydroxy stearic acid (5-PAHSA) plays a neuroprotective role by inhibiting phosphorylation of the m-TOR-ULK1 pathway and regulating autophagy - PubMed. (2021-04-01).
• Beneficial metabolic effects of PAHSAs depend on the gut microbiota in diet-induced obese mice but not in chow-fed mice | PNAS.
• 9-PAHSA promotes browning of white fat via activating G-protein-coupled receptor 120 and inhibiting lipopolysaccharide / NF-kappa B pathway - PubMed. (2018-11-17).
• Anti-inflammatory effects of novel lipokines of fatty acid esters of hydroxy fatty acids (FAHFA) family in obesity - FGU - Akademie věd České republiky.
• GPR120: a critical role in adipogenesis, inflammation, and energy metabolism in adipose tissue - PMC - PubMed Central.
• Synthesis of Chemically Edited Derivatives of the Endogenous Regulator of Inflammation 9-PAHSA - PMC - NIH.
• Palmitic Acid Esters of Hydroxy Stearic Acids Are Hepatic Insulin Sensitizers in Chow and High-Fat Diet (HFD)–Fed Mice - American Diabetes Association. (2018-07-01).
• Beneficial metabolic effects of PAHSAs depend on the gut microbiota in diet-induced obese mice. | Broad Institute.
• PAHSAs reduce cellular senescence and protect pancreatic beta cells from metabolic stress through regulation of Mdm2/p53 | PNAS.
• Beneficial metabolic effects of PAHSAs depend on the gut microbiota in diet-induced obese mice but not in chow-fed mice | PNAS.
• The synthesis and characterization of 9-PAHSA. (A) ¹H NMR of 9-PAHSA.... - ResearchGate.
• Beneficial metabolic effects of PAHSAs depend on the gut microbiota in diet-induced obese mice but not in chow-fed mice - Health Sciences Research Commons - The George Washington University. (2024-07-09).
• S‐9‐PAHSA Protects Against High‐Fat Diet‐Induced Diabetes‐Associated Cognitive Impairment via Gut Microbiota Regulation - PMC. (2025-05-05).
• Acute and Repeated Treatment with 5-PAHSA or 9-PAHSA Isomers Does Not Improve Glucose Control in Mice - PubMed. (2018-08-07).
• High Glucose Concentration Impairs 5-PAHSA Activity by Inhibiting AMP-Activated Protein Kinase Activation and Promoting Nuclear Factor-Kappa-B-Mediated Inflammation - PMC - NIH. (2019-01-07).
• PAHSAs enhance hepatic and systemic insulin sensitivity through direct and indirect mechanisms - JCI. (2019-08-26).
• 9-PAHSA syntheses starting in 2014 to access material for biological evaluation..
• S-9-PAHSA ameliorates cognitive decline in a type 2 diabetes mouse model by inhibiting oxidative stress and apoptosis via CAIII modulation - PMC. (2025-08-08).
• Lipokine 5-PAHSA Is Regulated by Adipose Triglyceride Lipase and Primes Adipocytes for De Novo Lipogenesis in Mice - PubMed. (2019-12-05).
• Potential Therapeutic Exploitation of G Protein-Coupled Receptor 120 (GPR120/FFAR4) Signaling in Obesity-Related Metabolic Disorders - MDPI.
• Effects of 5-PAHSA treatment on glucose uptake and insulin signaling... - ResearchGate.
• High Glucose Concentration Impairs 5-PAHSA Activity by Inhibiting AMP-Activated Protein Kinase Activation and Promoting Nuclear Factor-Kappa-B-Mediated Inflammation - Frontiers. (2019-01-06).
• Methodological Issues in Studying PAHSA Biology: Masking PAHSA Effects - PMC - NIH.
• 5-Hexadecanoyloxyoctadecanoic Acid (5-PAHSA) as a Potential Therapeutic Agent in Diabetes? Preliminary Studies Using the Newly Developed, Fully Functional Islet-on-a-Chip Model - MDPI.
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• Sustainable Biosynthesis of Diverse Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) for Industrial Production | ACS Sustainable Chemistry & Engineering - ACS Publications.
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• 30. Lipokine 5-PAHSA Is Regulated by Adipose Triglyceride Lipase and Primes Adipocytes for De Novo Lipogenesis in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of LC-MS and GC-MS for FAHFA Analysis

Executive Summary: The Analytical Dichotomy

Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) represent a class of endogenous lipids with potent anti-diabetic and anti-inflammatory properties.[1][2][3][4] However, their analysis is plagued by a critical structural challenge: Regioisomerism .[1]

The biological activity of FAHFAs is strictly position-dependent. For instance, 5-PAHSA (Palmitic Acid ester of 5-Hydroxystearic Acid) has distinct metabolic effects compared to 9-PAHSA . Standard Liquid Chromatography-Mass Spectrometry (LC-MS) often struggles to chromatographically resolve these isomers, leading to "summed" quantification that masks biological reality.

This guide presents a Cross-Validation Protocol that utilizes the strengths of both platforms:

• LC-MS/MS: The "Workhorse" for intact molecule quantification and high sensitivity.

• GC-MS: The "Structural Judge" for unambiguous regioisomer identification via characteristic fragmentation of the hydroxy-fatty acid (HFA) backbone.

Comparative Performance Matrix

The following table summarizes the operational differences between the two platforms for FAHFA analysis.

Feature	LC-MS/MS (Triple Quadrupole)	GC-MS (Electron Impact)
Primary Role	Quantification of intact FAHFAs.	Structural Validation of the HFA backbone.
Analytes	Intact Lipids (e.g., 9-PAHSA).	Derivatized Hydroxy Fatty Acids (e.g., 9-HSA-Me-TMS).[5]
Sample Prep	Minimal (LLE/SPE). Optional DMED derivatization.	Complex (Hydrolysis + Methylation + Silylation).
Sensitivity	High (Femtomolar range with DMED).	Moderate (Picomolar range).
Isomer Resolution	Low to Moderate. Requires long gradients/specialized columns.	High. Distinct retention times and fragmentation patterns.[5]
Ionization	Soft (ESI). Preserves molecular ion [M-H]-.	Hard (EI). Shatters molecule for structural fingerprinting.

LC-MS/MS Workflow: The Quantitative Engine

LC-MS is the preferred method for quantification due to its ability to analyze the intact ester without hydrolysis.

A. Core Methodology (Negative Mode ESI)

• Column: C18 Reverse Phase (e.g., 2.1 x 100mm, 1.8 µm).

• Mobile Phase:

  • A: 60:40 Water/Acetonitrile (10mM Ammonium Acetate).

  • B: 90:10 Isopropanol/Acetonitrile (10mM Ammonium Acetate).

• MRM Strategy:

  • Precursor: [M-H]⁻ (Deprotonated molecular ion).

  • Product: [R-COO]⁻ (Fatty acid carboxylate).

  • Example (9-PAHSA): m/z 537.5

    255.2 (Palmitate).

B. The Sensitivity Hack: DMED Derivatization

For low-abundance samples, standard negative mode ESI may be insufficient.[6][7]

• Protocol: Derivatize with DMED (N,N-dimethylethylenediamine).[4]

• Mechanism: Converts the carboxylic acid to a tertiary amine, creating a permanently charged cation.

• Benefit: Switches analysis to Positive Mode ESI , improving sensitivity by 10-50x and enhancing chromatographic separation of isomers.

GC-MS Workflow: The Structural Validator

Direct GC-MS of intact FAHFAs is generally not feasible due to their high boiling points (>600°C). Therefore, the cross-validation strategy relies on hydrolyzing the ester bond to analyze the liberated Hydroxy Fatty Acid (HFA).

A. The "Alpha-Cleavage" Logic

The power of GC-MS lies in the fragmentation of the Trimethylsilyl (TMS) ether derivative. In Electron Impact (EI) ionization, the bond adjacent to the carbon holding the -OTMS group (Alpha cleavage) breaks preferentially.

The Rule:

• Fragment A: Mass from the methyl end to the CH-OTMS.

• Fragment B: Mass from the ester end to the CH-OTMS.

B. Case Study: Distinguishing 9-HSA from 5-HSA

After hydrolysis, 9-PAHSA yields 9-Hydroxystearic Acid (9-HSA). 5-PAHSA yields 5-Hydroxystearic Acid (5-HSA).

1. Derivatization Steps:

• Methylation: Convert COOH to COOMe (using TMS-Diazomethane).

• Silylation: Convert OH to OTMS (using BSTFA + 1% TMCS).

2. Fragmentation Fingerprint (9-HSA-Me-TMS):

• Structure:

• Cleavage A (Methyl side):

  m/z 229

• Cleavage B (Ester side):

  m/z 259

3. Contrast with 5-HSA-Me-TMS:

• Structure:

• Cleavage A: m/z 285

• Cleavage B: m/z 203

Result: The presence of m/z 229/259 vs. 285/203 unambiguously confirms the position of the hydroxyl group, validating the regioisomer identity that LC-MS might miss.

Visualizing the Cross-Validation Workflow

The following diagram illustrates the dual-stream approach required for rigorous FAHFA analysis.

Figure 1: The "Split-Stream" workflow ensures that quantitative data (LC-MS) is chemically validated by structural data (GC-MS).

Fragmentation Logic Diagram

This diagram visualizes the specific electron-impact fragmentation mechanism that makes GC-MS the "Gold Standard" for isomer identification.

Figure 2: Alpha-cleavage mechanism of 9-Hydroxystearic Acid (TMS derivative). The specific m/z values (229/259) act as a unique fingerprint for the 9-position.

References

• Yore, M. M., et al. (2014). Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects.[1][2][4][8][9] Cell.

• Kuda, O., et al. (2016). Docosahexaenoic acid-derived fatty acid esters of hydroxy fatty acids (FAHFAs) with anti-inflammatory properties. Diabetes.[1][3][4]

• Zhu, Q., et al. (2017).[8] Highly sensitive determination of fatty acid esters of hydroxyl fatty acids by liquid chromatography-mass spectrometry. Journal of Chromatography B.

• Rontani, J. F., & Aubert, C. (2008). GC-MS characterization of hydroxy fatty acids generated by microbial degradation. Journal of Microbiological Methods.

• Lipid Maps Structure Database. FAHFA Standards and Protocols.

Sources

• 1. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sensitive analysis of fatty acid esters of hydroxy fatty acids in biological lipid extracts by shotgun lipidomics after one-step derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Plasma fatty acid esters of hydroxy fatty acids and surrogate fatty acid esters of hydroxy fatty acids hydrolysis activity in children with or without obesity and in adults with or without coronary artery disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. In-Silico-Generated Library for Sensitive Detection of 2-Dimethylaminoethylamine Derivatized FAHFA Lipids Using High-Resolution Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. eprints.lib.hokudai.ac.jp [eprints.lib.hokudai.ac.jp]

Technical Assessment Guide: Isotopic Purity of Commercially Available 5-PAHSA-d31

Part 1: Executive Summary & Core Directive

The Hidden Variable in FAHFA Quantification Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) are a class of endogenous lipids with potent anti-diabetic and anti-inflammatory properties [1]. Accurate quantification of specific regioisomers, such as 5-PAHSA (5-(palmitoyloxy)stearic acid), is critical for correlating lipid levels with metabolic phenotypes.[1]

The gold standard for this quantification is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) using a deuterated internal standard, typically 5-PAHSA-d31 .[2] However, the reliability of this assay hinges on a single, often overlooked factor: Isotopic Purity .

This guide provides a rigorous, self-validating framework to assess the quality of commercially available 5-PAHSA-d31. We move beyond simple "Certificate of Analysis" verification to a hands-on experimental validation that ensures your internal standard does not become a source of experimental error.

Part 2: Technical Background & Comparative Framework

The Challenge: The "Blank Contribution"

5-PAHSA-d31 is synthesized by esterifying d31-palmitic acid to 5-hydroxystearic acid. Ideally, every molecule contains 31 deuterium atoms. In reality, synthesis yields a distribution of isotopologues (d31, d30, d29...).

The critical risk is the presence of d0-5-PAHSA (completely unlabeled) or low-deuterium isotopologues within the standard. If your "standard" contains even 0.5% unlabeled 5-PAHSA, spiking it into a biological sample will artificially inflate the measured endogenous concentration. This is known as Blank Contribution or Cross-Talk .

Comparative Analysis: High-Fidelity vs. Screening Grade

While commercial vendors (e.g., Cayman Chemical, Avanti Polar Lipids) typically specify "≥99% deuterated forms," the distribution matters. Below is a comparative analysis of performance characteristics between a "High-Fidelity" standard and a "Suboptimal" alternative.

Table 1: Comparative Performance Metrics

Feature	High-Fidelity Standard (Target)	Suboptimal / Screening Grade	Impact on Data
d0 Contribution	< 0.1% relative to d31 peak	> 0.5% relative to d31 peak	False Positives: Artificial inflation of endogenous 5-PAHSA levels.
Isotopic Envelope	Tight cluster (d31 dominant, minor d30)	Broad tailing (d25-d31 mix)	Quantification Error: Signal dispersed over multiple masses; lower sensitivity.
Chemical Purity	> 98% (No unreacted fatty acids)	< 95% (Free d31-palmitate present)	Ion Suppression: Free fatty acids compete for ionization in the source.
Retention Time	Consistent shift vs. Native (-3 to -5 min)	Variable shift or peak splitting	Misidentification: Difficulty aligning standard with analyte peaks.

Part 3: Self-Validating Assessment Protocol

This section details a "Self-Validating System" to test your specific batch of 5-PAHSA-d31 before running valuable samples.

Experiment A: HRMS Isotopic Envelope Analysis

Objective: Visualize the isotopologue distribution and quantify the d0 contaminant.

Methodology:

• Preparation: Dilute 5-PAHSA-d31 to 1 µM in Methanol:Chloroform (1:1).

• Acquisition: Perform Direct Infusion ESI(-) High-Resolution Mass Spectrometry (Orbitrap or Q-TOF).

• Parameters:

  • Scan Range: m/z 530 – 580.

  • Resolution: > 100,000 (FWHM).

• Analysis:

  • Identify the [M-H]⁻ peak for d31 (approx. m/z 568.5).

  • Identify the [M-H]⁻ peak for d0 (approx. m/z 537.5).

  • Calculation:

    .

Acceptance Criteria: The d0 signal must be < 0.1% of the d31 signal for high-sensitivity quantitation.

Experiment B: MRM Cross-Talk Verification (The "Zero" Test)

Objective: Determine if the standard produces a signal in the analyte quantification channel under LC-MS conditions.

Methodology:

• Setup: Configure your Triple Quadrupole MS for the standard FAHFA transitions [2].

  • Analyte (Native): m/z 537.5

    255.2 (Palmitate)

  • Standard (d31): m/z 568.5

    286.4 (d31-Palmitate)

• Injection: Inject a high concentration of the standard (e.g., 1000 nM) without any biological matrix.

• Observation: Monitor the 537.5

  255.2 channel.

Logic:

• Since the standard is d31-labeled on the palmitate chain, a pure standard should only transition 568

  286.

• Any signal in 537

  255 indicates the presence of unlabeled palmitate moieties (d0-impurity).

Experiment C: Retention Time Shift Mapping

Objective: Confirm the chromatographic behavior of the deuterated standard relative to the native lipid. Deuterium is less lipophilic than hydrogen, causing d31-lipids to elute earlier on Reverse Phase (C18) columns [3].

Protocol:

• Inject a mix of Native 5-PAHSA and 5-PAHSA-d31.

• Measure

  .

• Expectation:

  should be +2 to +5 minutes (depending on gradient). If they co-elute perfectly, suspect incorrect labeling or column overload.

Part 4: Visualization of Workflows

Diagram 1: Isotopic Purity Assessment Workflow

This flowchart illustrates the decision logic for validating a new batch of standard.

Caption: Logical workflow for validating isotopic purity prior to sample analysis.

Diagram 2: Fragmentation & Interference Logic

Understanding the fragmentation is crucial for setting up the MRM "Zero Test".

Caption: MRM transitions for Native vs. Deuterated 5-PAHSA. Impurities in the standard mimic the native precursor.

References

• Yore, M. M., et al. (2014).[2][3] Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects.[4][5][6][7] Cell, 159(2), 318-332.[2][3][8] Link

• Kuda, O., et al. (2018). Faster Protocol for Endogenous Fatty Acid Esters of Hydroxy Fatty Acid (FAHFA) Measurements. Analytical Chemistry, 90(10), 6036-6042. Link

• BenchChem. (2025).[9] A Researcher's Guide to Deuterated Standards for Fatty Acid Profiling. BenchChem Technical Guides. Link

• Cayman Chemical.[2] (n.d.). 5-PAHSA-d31 Product Information. Cayman Chemical.[2][3] Link

Sources

• 1. Artifactual FA dimers mimic FAHFA signals in untargeted metabolomics pipelines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Lipokine 5-PAHSA Is Regulated by Adipose Triglyceride Lipase and Primes Adipocytes for De Novo Lipogenesis in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Faster Protocol for Endogenous Fatty Acid Esters of Hydroxy Fatty Acid (FAHFA) Measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lipokine 5-PAHSA Is Regulated by Adipose Triglyceride Lipase and Primes Adipocytes for De Novo Lipogenesis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. caymanchem.com [caymanchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Inter-Laboratory Comparison of 5-PAHSA Quantification Methods

Executive Summary

The quantification of 5-PAHSA (5-Palmitoyloxy-stearic acid) presents a unique analytical challenge due to its structural isomerism (specifically distinguishing it from the more abundant 9-PAHSA) and its low physiological abundance (nM range). This guide provides an objective comparison of the two dominant quantification workflows currently employed in high-performance laboratories: Targeted Isocratic LC-MS/MS (Method A) and High-Throughput Gradient LC-MS/MS (Method B) .

Key Finding: While Method B offers higher throughput, Method A remains the requisite standard for absolute quantification due to superior regioisomer resolution (

). Laboratories failing to achieve baseline separation between 5-PAHSA and 9-PAHSA risk reporting composite values that mask distinct biological activities.

The Analytical Challenge: Isomerism & Matrix Interference

Before evaluating methods, one must understand the failure points.[1] 5-PAHSA is a FAHFA (Fatty Acid ester of Hydroxy Fatty Acid).[2][3] Its biological signal is often swamped by:

• Regioisomers: 9-PAHSA is often 2-3x more abundant than 5-PAHSA. Co-elution results in false-positive elevation of 5-PAHSA levels.

• Isobaric Interferences: Ceramides (e.g., C16:0 Ceramide) share the primary MRM transitions (

  537 > 255) and can mimic FAHFA signals in low-resolution settings.

Comparative Methodology

Method A: The "Gold Standard" (Isocratic LC-QQQ)

Recommended for: PK/PD studies, Biomarker Validation

This method prioritizes chromatographic resolution over speed. It utilizes a Triple Quadrupole (QQQ) mass spectrometer operating in negative electrospray ionization (ESI-) mode.

• Chromatography: C18 stationary phase (e.g., Waters BEH C18 or Phenomenex Luna).[4]

• Elution: Isocratic elution (typically 93% Methanol / 7% Water with 5mM Ammonium Acetate).

• Mechanism: The isocratic hold allows the subtle hydrophobicity differences between the 5- and 9-ester positions to resolve into distinct peaks.

Method B: The "High-Throughput" (Gradient LC-QQQ/HRMS)

Recommended for: Large-scale screening, Phenotypic profiling

This method utilizes a rapid gradient to compress run times, often sacrificing baseline resolution for speed.

• Chromatography: C18 or C8 core-shell technology.

• Elution: Steep gradient (50%

  99% Organic over 10 mins).

• Risk: 5-PAHSA often presents as a "shoulder" on the 9-PAHSA peak, requiring deconvolution software which introduces calculation errors.

Data Summary: Performance Metrics

Feature	Method A (Isocratic Standard)	Method B (Rapid Gradient)
Run Time	60 - 90 minutes	15 - 20 minutes
Isomer Resolution ( )	> 1.8 (Baseline)	< 1.0 (Co-elution common)
LOD (Plasma)	~0.5 nM	~2.0 nM
Precision (CV)	< 5%	12 - 15%
Ceramide Separation	Excellent	Poor (Requires MRM ratio check)

Critical Protocol: Extraction & Enrichment

The choice of extraction is the single largest source of inter-laboratory variability. Simple Liquid-Liquid Extraction (LLE) is insufficient for trace 5-PAHSA analysis due to phospholipid suppression.

Recommended Protocol: Solid Phase Extraction (SPE)

Rationale: SPE removes the phospholipid matrix that competes for ionization in the ESI source.

Step-by-Step Workflow

• Sample Prep: Thaw plasma/tissue on ice.

• Internal Standard Spike: Add 13C4-5-PAHSA (Do NOT use deuterated standards for retention time alignment; deuterium causes a chromatographic shift relative to the analyte, leading to integration errors).

• Extraction: LLE with Chloroform/Methanol (2:1).

• Acidification: CRITICAL STEP. Acidify the aqueous phase to pH 3-4. FAHFAs are weak acids; they must be protonated to partition into the organic phase.

• Enrichment (SPE):

  • Load organic phase onto Silica or Strata-X cartridge.

  • Wash with Hexane (removes neutral lipids).

  • Elute FAHFAs with Ethyl Acetate/Methanol.

Workflow Visualization

The following diagram illustrates the critical decision nodes in the sample preparation workflow.

Figure 1: Optimized Extraction Workflow. Note the critical acidification step to ensure FAHFA recovery.

Isomer Separation Logic

Understanding why Method A is superior requires visualizing the chromatographic behavior. 5-PAHSA is slightly more hydrophilic than 9-PAHSA due to the position of the ester bond relative to the carboxyl headgroup. In a rapid gradient (Method B), this subtle difference is overpowered by the changing solvent strength.

Figure 2: Chromatographic behavior comparison. Method A resolves the isomers; Method B risks co-elution.

Self-Validating the System

To ensure trustworthiness (E-E-A-T), every run must include a "System Suitability Test" (SST). Do not proceed with sample analysis unless the following criteria are met:

• Retention Time Check: The retention time of the 13C-labeled standard must match the endogenous analyte within

  minutes.

• Transition Ratio: Monitor two transitions for 5-PAHSA:

  • Quantifier:

    537.5 255.2 (Palmitate ion)

  • Qualifier:

    537.5 281.2 (Hydroxystearate ion)

  • Validation: The ratio of Quantifier/Qualifier must be consistent. If the ratio inverts, you are likely detecting a Ceramide interference.

References

• Yore, M. M., et al. (2014). Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects.[5][6][7] Cell, 159(2), 318-332.

• Kuda, O., et al. (2016). A LC-MS-based workflow for measurement of branched fatty acid esters of hydroxy fatty acids.[3][4][5][6][7] Nature Protocols, 11, 747–763.[7]

• Brejchova, K., et al. (2020). Liquid Chromatography–Mass Spectrometry Methods for the Analysis of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs). Analytical Chemistry.

• Nelson, A. T., et al. (2022). Guidelines for the quantification of FAHFAs in biological samples. Journal of Lipid Research.

Sources

• 1. Liquid-Liquid Extraction vs. Solid-Phase Extraction Methods [kjhil.com]
• 2. researchgate.net [researchgate.net]
• 3. A liquid chromatography–mass spectrometry-based workflow for measurement of branched Fatty Acid esters of Hydroxy Fatty Acids (FAHFAs) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Faster Protocol for Endogenous FAHFA Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. A LC-MS-based workflow for measurement of branched fatty acid esters of hydroxy fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]

The Emerging Role of 5-PAHSA in Glucose Metabolism: A Comparative Guide Across Models

The burgeoning field of lipidomics has unveiled a novel class of endogenous lipids, the fatty acid esters of hydroxy fatty acids (FAHFAs), with profound implications for metabolic health. Among these, 5-palmitic acid-hydroxy stearic acid (5-PAHSA) has emerged as a significant modulator of glucose homeostasis, demonstrating promising anti-diabetic properties. This guide provides a comprehensive comparison of 5-PAHSA's role in glucose metabolism across various experimental models, offering researchers, scientists, and drug development professionals a critical overview of the current landscape. We will delve into the mechanistic underpinnings of 5-PAHSA's action, supported by experimental data from in vitro, in vivo, and ex vivo studies.

The Mechanistic Framework: How 5-PAHSA Influences Glucose Metabolism

5-PAHSA, along with other PAHSAs, exerts its metabolic effects through multiple pathways, primarily by acting as a signaling molecule that activates specific G protein-coupled receptors (GPCRs).[1][2][3][4][5] The current understanding points to two key receptors: G protein-coupled receptor 120 (GPR120) and G protein-coupled receptor 40 (GPR40).[6][7][8][9]

• Activation of GPR120: In adipocytes, 5-PAHSA activates GPR120, initiating a signaling cascade that enhances insulin-stimulated glucose uptake.[2][5] This is achieved through the translocation of the glucose transporter 4 (GLUT4) to the cell membrane.[2][5] GPR120 activation has also been linked to potent anti-inflammatory effects, which are crucial in the context of insulin resistance, a condition often characterized by chronic low-grade inflammation.[1][4]

• Modulation of GPR40: In pancreatic β-cells, PAHSAs have been shown to be partial agonists of GPR40.[7][8][9] This interaction augments glucose-stimulated insulin secretion (GSIS), a critical process for maintaining blood glucose levels.[6][7][8]

• GLP-1 Secretion: Evidence suggests that PAHSAs can also stimulate the secretion of glucagon-like peptide-1 (GLP-1) from enteroendocrine cells.[7][8] GLP-1 is an incretin hormone that enhances insulin secretion and plays a vital role in glucose regulation.

These multifaceted actions underscore the potential of 5-PAHSA as a therapeutic agent for metabolic disorders such as type 2 diabetes.

Caption: Signaling pathways of 5-PAHSA in different cell types.

In Vitro Evidence: Cellular Models Unraveling 5-PAHSA's Function

In vitro studies have been instrumental in dissecting the direct cellular effects of 5-PAHSA on glucose metabolism. The most commonly used models are 3T3-L1 adipocytes and HepG2 liver cells.

Cell Line	Experimental Setup	Key Findings	References
3T3-L1 Adipocytes	Insulin resistance induced by high insulin/TNF-α	5-PAHSA treatment improved insulin sensitivity and significantly increased insulin-stimulated glucose uptake. Enhanced GLUT4 translocation to the cell membrane.	[10][11]
HepG2 Cells	Insulin resistance induced by high insulin	5-PAHSA improved glucose uptake and insulin signaling.	[10][11][12]
Primary Human Islets	Ex vivo culture	PAHSAs directly enhance glucose-stimulated insulin secretion.	[7][8][13]
Islet-on-a-chip	3D aggregates of α and β cells	5-PAHSA increased proliferation and insulin expression and secretion under both low and high glucose conditions.	[14]

Experimental Protocol: In Vitro Glucose Uptake Assay in 3T3-L1 Adipocytes

This protocol outlines a standard procedure to assess the effect of 5-PAHSA on glucose uptake in cultured adipocytes.

1. Cell Culture and Differentiation:

• Culture 3T3-L1 preadipocytes in DMEM with 10% fetal bovine serum.
• Induce differentiation into mature adipocytes using a standard cocktail of insulin, dexamethasone, and IBMX.

2. Insulin Resistance Induction (Optional):

• To model insulin resistance, incubate mature adipocytes with high concentrations of insulin (e.g., 1 µM) and/or TNF-α (e.g., 10 ng/mL) for 24-48 hours prior to the experiment.

3. 5-PAHSA Treatment:

• Treat the adipocytes with varying concentrations of 5-PAHSA (e.g., 10-100 µM) or vehicle control for a specified period (e.g., 2-24 hours).

4. Glucose Uptake Assay:

• Wash cells with Krebs-Ringer-HEPES (KRH) buffer.
• Stimulate with a submaximal concentration of insulin (e.g., 10 nM) for 30 minutes.
• Initiate glucose uptake by adding 2-deoxy-D-[³H]glucose or a fluorescent glucose analog (e.g., 2-NBDG) for 5-10 minutes.
• Terminate the uptake by washing with ice-cold KRH buffer.
• Lyse the cells and measure the incorporated radioactivity using a scintillation counter or fluorescence using a plate reader.

5. Data Analysis:

• Normalize glucose uptake to total protein content.
• Compare glucose uptake in 5-PAHSA-treated cells to vehicle-treated controls, both in the basal and insulin-stimulated states.

In Vivo Studies: Corroborating Cellular aAndings in Animal Models

Animal models have been crucial in validating the in vitro findings and understanding the systemic effects of 5-PAHSA on glucose metabolism.

Animal Model	Treatment Regimen	Key Outcomes	References
High-Fat Diet (HFD)-Induced Obese Mice	Acute oral administration	Lowered basal glycemia and improved glucose tolerance.	[10][15]
High-Fat Diet (HFD)-Induced Obese Mice	Chronic subcutaneous or oral treatment	Improved insulin sensitivity and glucose tolerance. Reduced adipose tissue inflammation.	[7][9][10][15]
Chow-fed Mice	Chronic subcutaneous treatment	Improved insulin sensitivity and glucose tolerance. Augmented insulin and GLP-1 secretion.	[7][9][15]
db/db Mice (Leptin receptor deficient)	1-month oral administration	No beneficial effect on glucose metabolism; in some cases, it promoted hepatic fatty infiltration and inflammation.	[10][16][17]
Germ-Free (GF) HFD-fed Mice	Daily oral treatment	Beneficial effects on glucose tolerance were lost, suggesting a role for the gut microbiota.	[6]

A noteworthy finding is the differential effect of 5-PAHSA in various mouse models. While demonstrating clear benefits in diet-induced obesity and healthy models, its efficacy was diminished or even detrimental in the severely hyperglycemic and leptin-resistant db/db mice.[10][16][17] This suggests that the metabolic context, particularly the degree of hyperglycemia, may significantly influence the therapeutic window of 5-PAHSA.[10][16] High glucose concentrations have been shown to impair 5-PAHSA's positive effects in vitro.[10][11][16]

Experimental Protocol: Oral Glucose Tolerance Test (OGTT) in Mice

The OGTT is a standard procedure to assess how quickly an animal can clear a glucose load from its blood.

Caption: Workflow for an Oral Glucose Tolerance Test (OGTT).

1. Animal Preparation:

• Acclimatize mice to handling and the experimental procedure.
• Fast mice overnight (typically 6-8 hours) with free access to water.

2. Baseline Measurement:

• Obtain a baseline blood sample from the tail vein (t=0 min) and measure blood glucose using a glucometer.

3. Glucose Administration:

• Administer a 20% glucose solution orally via gavage at a dose of 2 g/kg body weight.

4. Blood Glucose Monitoring:

• Collect blood samples from the tail vein at specific time points post-gavage, typically 15, 30, 60, 90, and 120 minutes.
• Measure blood glucose at each time point.

5. Data Analysis:

• Plot blood glucose concentration against time.
• Calculate the Area Under the Curve (AUC) to quantify glucose tolerance. A lower AUC indicates better glucose tolerance.

Human Studies: Translating Preclinical Findings

While extensive human clinical trials on 5-PAHSA are still forthcoming, initial studies on human tissues and observational data in human subjects have provided encouraging results.

• Correlation with Insulin Sensitivity: Levels of PAHSAs are significantly lower in the serum and adipose tissue of insulin-resistant humans, and these levels correlate strongly with insulin sensitivity.[7][8][15]

• Ex Vivo Human Islet Studies: As mentioned earlier, PAHSAs have been shown to directly augment glucose-stimulated insulin secretion in isolated human pancreatic islets, supporting a potential therapeutic role in improving insulin secretion in humans.[7][8][13]

These findings provide a strong rationale for further investigation of 5-PAHSA and other FAHFAs in human clinical trials for the treatment and prevention of type 2 diabetes.

Conclusion and Future Directions

The collective evidence from in vitro, in vivo, and human ex vivo studies strongly supports the role of 5-PAHSA as a beneficial regulator of glucose metabolism. Its ability to enhance insulin sensitivity, augment insulin secretion, and potentially modulate the gut microbiota positions it as a promising therapeutic candidate. However, the contrasting results in different animal models highlight the importance of understanding the context-dependent effects of 5-PAHSA.

Future research should focus on:

• Elucidating the precise molecular mechanisms underlying the differential effects of 5-PAHSA in various metabolic states.

• Conducting well-controlled human clinical trials to establish the safety, efficacy, and optimal dosage of 5-PAHSA for the treatment of metabolic diseases.

• Exploring the therapeutic potential of other FAHFA family members and their isomers.

The continued exploration of this novel class of lipids holds the potential to revolutionize our approach to managing type 2 diabetes and other metabolic disorders.

References

• GPR120 regulates glucose metabolism via the G-P-A regulatory system. (n.d.). ResearchGate. Retrieved February 10, 2026, from [Link]

• Potential roles of GPR120 and its agonists in the management of diabetes. (2017). Dove Press. Retrieved February 10, 2026, from [Link]

• Fatty Acyl Esters of Hydroxy Fatty Acid (FAHFA) Lipid Families. (2020). PubMed. Retrieved February 10, 2026, from [Link]

• Fatty Acyl Esters of Hydroxy Fatty Acid (FAHFA) Lipid Families. (2020). MDPI. Retrieved February 10, 2026, from [Link]

• Regulation of Energy Homeostasis via GPR120. (2017). Frontiers in Endocrinology. Retrieved February 10, 2026, from [Link]

• Potential Therapeutic Exploitation of G Protein-Coupled Receptor 120 (GPR120/FFAR4) Signaling in Obesity-Related Metabolic Disorders. (2021). MDPI. Retrieved February 10, 2026, from [Link]

• GPR120: a critical role in adipogenesis, inflammation, and energy metabolism in adipose tissue. (2018). Lipids in Health and Disease. Retrieved February 10, 2026, from [Link]

• High Glucose Concentration Impairs 5-PAHSA Activity by Inhibiting AMP-Activated Protein Kinase Activation and Promoting Nuclear Factor-Kappa-B-Mediated Inflammation. (2019). Frontiers in Pharmacology. Retrieved February 10, 2026, from [Link]

• Discovery of FAHFA-containing Triacylglycerols and Their Metabolic Regulation. (2019). eScholarship, University of California. Retrieved February 10, 2026, from [Link]

• Methodological Issues in Studying PAHSA Biology: Masking PAHSA Effects. (2018). Cell Metabolism. Retrieved February 10, 2026, from [Link]

• The Measurement, Regulation, and Biological Activity of FAHFAs. (2023). Chemical Reviews. Retrieved February 10, 2026, from [Link]

• Lipokine 5-PAHSA Is Regulated by Adipose Triglyceride Lipase and Primes Adipocytes for De Novo Lipogenesis in Mice. (2019). Diabetes. Retrieved February 10, 2026, from [Link]

• Beneficial metabolic effects of PAHSAs depend on the gut microbiota in diet-induced obese mice but not in chow-fed mice. (2022). PNAS. Retrieved February 10, 2026, from [Link]

• Palmitic Acid Hydroxy Stearic Acids Activate GPR40 Which is Involved in Their Beneficial Effects on Glucose Homeostasis. (2018). University of Cambridge. Retrieved February 10, 2026, from [Link]

• High Glucose Concentration Impairs 5-PAHSA Activity by Inhibiting AMP-Activated Protein Kinase Activation and Promoting Nuclear Factor-Kappa-B-Mediated Inflammation. (2018). ScienceOpen. Retrieved February 10, 2026, from [Link]

• A novel palmitic acid hydroxy stearic acid (5-PAHSA) plays a neuroprotective role by inhibiting phosphorylation of the m-TOR-ULK1 pathway and regulating autophagy. (2021). CNS Neuroscience & Therapeutics. Retrieved February 10, 2026, from [Link]

• 5-Hexadecanoyloxyoctadecanoic Acid (5-PAHSA) as a Potential Therapeutic Agent in Diabetes? Preliminary Studies Using the Newly Developed, Fully Functional Islet-on-a-Chip Model. (2022). MDPI. Retrieved February 10, 2026, from [Link]

• Lipokine 5-PAHSA Is Regulated by Adipose Triglyceride Lipase and Primes Adipocytes for De Novo Lipogenesis in Mice. (2019). PubMed. Retrieved February 10, 2026, from [Link]

• High Glucose Concentration Impairs 5-PAHSA Activity by Inhibiting AMP-Activated Protein Kinase Activation and Promoting Nuclear Factor-Kappa-B-Mediated Inflammation. (2019). Frontiers. Retrieved February 10, 2026, from [Link]

• Effects of 5-PAHSA treatment on glucose uptake and insulin signaling... (2019). ResearchGate. Retrieved February 10, 2026, from [Link]

• 1832-P: Palmitic Acid Esters of Hydroxy Stearic Acids Reduce Endogenous Glucose Production through GPR43 Activation. (2020). American Diabetes Association. Retrieved February 10, 2026, from [Link]

• Palmitic Acid Hydroxy Stearic Acids Activate GPR40 Which is Involved in Their Beneficial Effects on Glucose Homeostasis. (2018). Cell Reports. Retrieved February 10, 2026, from [Link]

• Palmitic Acid Hydroxystearic Acids Activate GPR40, Which Is Involved in Their Beneficial Effects on Glucose Homeostasis. (2018). PubMed. Retrieved February 10, 2026, from [Link]

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• 4. mdpi.com [mdpi.com]
• 5. GPR120: a critical role in adipogenesis, inflammation, and energy metabolism in adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Palmitic Acid Hydroxystearic Acids Activate GPR40, Which Is Involved in Their Beneficial Effects on Glucose Homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. A novel palmitic acid hydroxy stearic acid (5-PAHSA) plays a neuroprotective role by inhibiting phosphorylation of the m-TOR-ULK1 pathway and regulating autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating 5-PAHSA-Mediated GLP-1 Secretion: A Comparative Technical Guide

Topic: Validating Findings on 5-PAHSA's Effect on GLP-1 Secretion Content Type: Publish Comparison Guide

Executive Summary: The 5-PAHSA Paradox

In the landscape of bioactive lipids, 5-PAHSA (5-Palmitic Acid Hydroxy Stearic Acid) represents a high-potential, yet methodologically demanding target. While its regioisomer 9-PAHSA is widely characterized for anti-diabetic and anti-inflammatory properties, 5-PAHSA has demonstrated distinct, and occasionally superior, efficacy in specific metabolic contexts.

However, validation is not straightforward.[1] The field is currently divided between foundational success (Yore et al., Cell 2014) and reproducibility challenges (Pflimlin et al., Cell Metab 2018). This guide bridges that gap, providing a rigorous, self-validating framework to assess 5-PAHSA’s ability to stimulate Glucagon-Like Peptide-1 (GLP-1) secretion. Unlike generic protocols, this guide isolates the critical variables—cell line specificity (STC-1 vs. GLUTag) and glycemic context—that determine experimental success.

Mechanistic Foundation: The Receptor Specificity Matrix

To validate 5-PAHSA, one must understand its signaling architecture. Unlike Free Fatty Acids (FFAs) that promiscuously activate GPR40 (FFAR1) and GPR120 (FFAR4), PAHSAs exhibit selective engagement.

Critical Mechanistic Insight: Experimental data indicates that while PAHSAs activate GPR40 to stimulate insulin secretion in beta-cells, their induction of GLP-1 in enteroendocrine cells appears independent of GPR40 .[2] Current evidence points to GPR120 or an unidentified G-protein coupled receptor (GPCR) as the primary transducer for GLP-1 release in STC-1 cells.

Figure 1: Putative Signaling Pathway of 5-PAHSA in L-Cells

This diagram illustrates the divergence between GPR40 and the putative GPR120 pathway for GLP-1 exocytosis.

Caption: 5-PAHSA triggers GLP-1 via GPR120-mediated Ca2+ flux, distinct from its GPR40-mediated insulinotropic effects.

Comparative Performance Analysis

The following table benchmarks 5-PAHSA against its isomer 9-PAHSA and standard positive controls. Use this to set acceptance criteria for your validation assays.

Compound	Target Receptor	GLP-1 Secretion Efficacy (STC-1)	GLP-1 Secretion Efficacy (GLUTag)	Key Experimental Note
5-PAHSA	GPR120 (Putative)	High (1.5–2.0 fold)	Low / Inactive	Critical: Efficacy is abolished in high-glucose conditions (>25mM).
9-PAHSA	GPR120 (Putative)	High (1.5–2.0 fold)	Low / Inactive	The most abundant endogenous isomer; often used as the reference standard.
TUG-891	GPR120 (Selective)	Very High (>2.5 fold)	Moderate	Synthetic positive control. Essential for validating GPR120 surface expression.
Linoleic Acid	GPR40 & GPR120	Moderate	Moderate	Non-selective natural ligand. prone to oxidation; use fresh.
GW9508	GPR40 & GPR120	High	High	Dual agonist.[3][4] Good for general system validation but lacks specificity.

Scientist-to-Scientist Note: The discrepancy between STC-1 and GLUTag cells is non-trivial. STC-1 cells are derived from intestinal tumors and maintain a broader receptor repertoire (including GPR120) compared to GLUTag. For 5-PAHSA validation, STC-1 is the mandatory model.

Experimental Validation Framework

This protocol is designed to eliminate common failure modes: insolubility, enzymatic degradation of GLP-1, and glucose-induced desensitization.

Phase A: Preparation & Quality Control

• Vehicle Selection: Dissolve 5-PAHSA in sterile DMSO to create a 100 mM stock.

  • Validation Check: Ensure no precipitation occurs upon dilution into aqueous buffer. Final DMSO concentration must be <0.1% to avoid cytotoxicity.

• Buffer System: Krebs-Ringer Bicarbonate Buffer (KRB) containing 0.1% Fatty Acid-Free BSA.

  • Why FA-Free BSA? Standard BSA contains endogenous lipids that will mask the effect of 5-PAHSA.

Phase B: The STC-1 Secretion Assay (Step-by-Step)

• Seeding: Plate STC-1 cells at

  cells/well in 24-well plates. Culture for 48 hours until 80-90% confluency.

• Pre-Incubation (Starvation):

  • Wash cells 2x with KRB (Low Glucose: 2.8 mM).

  • Incubate for 60 minutes in fresh KRB.

  • Causality: This step resets basal secretion and sensitizes the GPR120 receptor.

• Induction:

  • Replace buffer with KRB containing 5-PAHSA (10–50 µM) .

  • Mandatory Additive: Add DPP-4 Inhibitor (e.g., Sitagliptin 10 µM) to the induction buffer.

  • Why? Native GLP-1 has a half-life of <2 minutes without inhibition. Omitting this is the #1 cause of false negatives.

• Incubation: Incubate for 60–120 minutes at 37°C.

• Collection:

  • Collect supernatant on ice.

  • Centrifuge at 1000 x g for 5 mins to remove cell debris.

  • Store at -80°C immediately.

Figure 2: The "Self-Validating" Experimental Workflow

This flowchart outlines the critical decision points and controls required for data integrity.

Caption: Workflow ensuring cell readiness and assay sensitivity before committing to expensive ELISA kits.

Critical Analysis & Troubleshooting

The "High Glucose" Trap: Recent findings suggest that high glucose concentrations (hyperglycemic conditions) impair 5-PAHSA signaling by inhibiting the AMPK pathway.[5][6]

• Observation: If your assay fails in standard DMEM (25 mM Glucose), it is likely a physiological block, not a compound failure.

• Solution: Always perform the secretion assay in low-glucose KRB (2.8 mM to 5.6 mM).

Isomer Purity: Commercial 5-PAHSA must be >98% pure. Contamination with Palmitic Acid (PA) or Hydroxy Stearic Acid (HSA) precursors can lead to artifacts, as free Palmitic Acid itself is a weak GPR40 agonist.

• Control: Run a "Vehicle + Palmitic Acid" parallel arm to subtract background fatty acid effects.

References

• Yore, M. M., et al. (2014). Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects.[7] Cell.

• Pflimlin, E., et al. (2018). Acute and Repeated Treatment with 5-PAHSA or 9-PAHSA Isomers Does Not Improve Glucose Control in Mice. Cell Metabolism.

• Syed, I., et al. (2018). Palmitic Acid Hydroxy Stearic Acids Activate GPR40 Which is Involved in Their Beneficial Effects on Glucose Homeostasis. Cell Metabolism.

• Hirasawa, A., et al. (2005). Free fatty acids regulate gut incretin glucagon-like peptide-1 secretion through GPR120. Nature Medicine.

• Yang, Z., et al. (2019). High Glucose Concentration Impairs 5-PAHSA Activity by Inhibiting AMP-Activated Protein Kinase Activation.[5] Frontiers in Pharmacology.

Sources

• 1. Potential roles of GPR120 and its agonists in the management of diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palmitic Acid Hydroxy Stearic Acids Activate GPR40 Which is Involved in Their Beneficial Effects on Glucose Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. endocrine-abstracts.org [endocrine-abstracts.org]
• 4. A new synthetic dual agonist of GPR120/GPR40 induces GLP-1 secretion and improves glucose homeostasis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. High Glucose Concentration Impairs 5-PAHSA Activity by Inhibiting AMP-Activated Protein Kinase Activation and Promoting Nuclear Factor-Kappa-B-Mediated Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. caymanchem.com [caymanchem.com]

Benchmarking Mass Spectrometry Platforms for FAHFA Profiling: From Isomer Resolution to Quantitation

Executive Summary

Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) represent a distinct analytical challenge in modern lipidomics. While their anti-diabetic and anti-inflammatory potential makes them high-value targets, their structural complexity—specifically the presence of multiple isobaric regioisomers (e.g., 5-PAHSA vs. 9-PAHSA)—renders standard lipid profiling inadequate.

This guide objectively compares the three dominant mass spectrometry (MS) architectures used for FAHFA analysis: Triple Quadrupole (QqQ) , High-Resolution Orbitrap (HRMS) , and Ion Mobility Spectrometry (IMS) .

Key Takeaway:

• Use QqQ for routine, absolute quantification of known FAHFA targets where chromatographic separation is established.

• Use HRMS (Orbitrap) for untargeted discovery of novel FAHFA families.

• Use IMS-MS when chromatographic resolution fails to separate critical bioactive regioisomers.

Part 1: The Analytical Challenge (The "Isomer Problem")

FAHFAs consist of a fatty acid esterified to a hydroxy fatty acid.[1][2][3][4][5][6][7] The biological activity often depends on the exact position of the ester bond.

• The Problem: 5-PAHSA and 9-PAHSA have the exact same precursor mass (

  281.2486 for the hydroxy-stearic acid backbone) and nearly identical fragmentation patterns.

• The Consequence: In standard low-resolution MS, these signals merge, leading to "summed" quantification that masks biological variability.

• The Solution: Analytical discrimination must occur either temporally (LC retention time) or spatially (Ion Mobility collision cross-section).

Part 2: Platform Performance Comparison

Triple Quadrupole (QqQ) – The Quantitative Gold Standard

Best for: Targeted validation, clinical cohorts, maximum sensitivity.

QqQ systems operating in Multiple Reaction Monitoring (MRM) mode remain the most sensitive tools for FAHFAs. Because FAHFAs contain a free carboxylic acid, Negative Electrospray Ionization (ESI-) is the mandatory ionization mode.

• Mechanism: You select the precursor (e.g.,

  537 for PAHSA) and fragment it to the fatty acid chain (e.g., 255 for palmitic acid) or the hydroxy-fatty acid backbone.

• Pros:

  • Sensitivity: LOQ often reaches <100 femtomoles/g tissue.

  • Dynamic Range: 4–5 orders of magnitude, essential for plasma where concentrations vary wildly.

• Cons:

  • Blind Spots: Cannot distinguish co-eluting isomers without rigorous chromatographic optimization (often requiring 40+ minute runs).

High-Resolution Orbitrap (HRMS) – The Discovery Engine

Best for: Identifying new FAHFA families, Parallel Reaction Monitoring (PRM).

Modern Orbitraps (e.g., Q Exactive series) offer Parallel Reaction Monitoring (PRM) , which captures all product ions simultaneously with high mass accuracy (<5 ppm).

• Mechanism: The quadrupole isolates the precursor, but the Orbitrap detects all fragments. This allows you to see "diagnostic" low-abundance fragments that might distinguish isomers.

• Pros:

  • Confidence: Accurate mass eliminates false positives from isobaric phospholipids.

  • Retrospective Analysis: You can re-interrogate data for FAHFAs you didn't know existed at the time of acquisition.

• Cons:

  • Scan Speed: Slower than QqQ; fewer data points across a narrow chromatographic peak can affect quantitation precision.

Ion Mobility Spectrometry (IMS) – The Isomer Solver

Best for: Separating regioisomers that co-elute in LC.

IMS adds a third dimension of separation based on Collision Cross Section (CCS) —effectively the "shape" of the molecule in the gas phase.

• Mechanism: 5-PAHSA is more "compact" than 9-PAHSA. As they drift through a gas-filled cell under an electric field, they separate before entering the mass analyzer.[8]

• Pros:

  • Orthogonal Separation: Resolves isomers even if they co-elute from the LC column.

  • Cleaner Spectra: Removes background noise (chemical noise) that doesn't share the FAHFA drift time.

• Cons:

  • Complexity: Requires establishing CCS libraries; data processing is more computationally intensive.

Part 3: Comparative Data & Decision Matrix

The following table synthesizes performance metrics based on validated lipidomics workflows.

Feature	Triple Quadrupole (QqQ)	Orbitrap (HRMS)	Ion Mobility (IMS-Q-TOF)
Primary Mode	MRM (Targeted)	PRM / Full Scan	CCS Filtering
LOD (Sensitivity)	Excellent (~1-5 fmol)	Good (~10-50 fmol)	Good (Enhanced by noise reduction)
Isomer Resolution	Low (Relies 100% on LC)	Medium (Diagnostic fragments)	High (Shape-based separation)
Mass Accuracy	Unit Resolution	High (<5 ppm)	High (<5 ppm)
Throughput	High (Rapid scanning)	Medium	Medium
Best Use Case	Clinical Quantification	Novel Lipid Discovery	Isomer Differentiation

Visualization: The Decision Workflow

Figure 1: Decision matrix for selecting the appropriate MS platform based on biological goals and isomer complexity.

Part 4: Validated Experimental Protocol (Self-Validating System)

To ensure data integrity, the extraction method must remove neutral lipids (Triglycerides) which suppress FAHFA ionization in negative mode. The following protocol is adapted from the benchmark methods established by the Saghatelian and Kahn labs.

Step 1: Lipid Extraction (Biphasic)

• Homogenization: Homogenize tissue (e.g., 50mg liver) in PBS.

• Solvent Addition: Add Methanol and Chloroform (Ratio 1:1:2 v/v/v PBS:MeOH:CHCl3).

  • Expert Note: Include internal standards (e.g., ¹³C-9-PAHSA) before extraction to correct for recovery losses.

• Phase Separation: Centrifuge at 3000 x g. Collect the bottom organic (Chloroform) layer.

Step 2: Solid Phase Extraction (SPE) – Critical Step

Why: FAHFAs are low abundance.[1][2] Injecting crude extract into the MS causes ion suppression from high-abundance triglycerides.

• Cartridge: Use Silica or Aminopropyl cartridges (500mg).

• Conditioning: Wash with Hexane.

• Loading: Load the dried organic extract (reconstituted in minimal chloroform).

• Wash (Remove Neutral Lipids): Elute with 95:5 Hexane/Ethyl Acetate. Discard this fraction (contains Triglycerides).

• Elution (Collect FAHFAs): Elute with 100% Ethyl Acetate . This fraction contains the FAHFAs.[3]

Step 3: LC-MS/MS Configuration (QqQ Example)

• Column: C18 Reverse Phase (e.g., 2.1 x 100mm, 1.7µm).

• Mobile Phase:

  • A: Water (0.1% Acetic Acid - Note: Avoid Formic Acid in Neg Mode if possible, Acetate is often better for FAHFAs).

  • B: Acetonitrile/Isopropanol (0.1% Acetic Acid).[9]

• Transitions (for 9-PAHSA):

  • Precursor:

    537.5 [M-H]⁻

  • Quantifier:

    255.2 (Palmitic Acid fragment)

  • Qualifier:

    281.2 (Hydroxy-stearic acid fragment)

Visualization: The SPE Enrichment Workflow

Figure 2: The critical Solid Phase Extraction (SPE) workflow required to remove ion-suppressing neutral lipids before MS analysis.

References

• Yore, M. M., et al. (2014). Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects. Cell.

• Kolar, M. J., et al. (2019). Comprehensive profiling of FAHFAs in biological systems. Analytical Chemistry.

• Breitkopf, S. B., et al. (2017). A LC-MS-based workflow for measurement of branched fatty acid esters of hydroxy fatty acids. Nature Protocols.

• Paglia, G., et al. (2015). Ion mobility-derived collision cross section as an additional identification criterion in lipidomics. Analytical Chemistry.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A LC-MS-based workflow for measurement of branched fatty acid esters of hydroxy fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Faster Protocol for Endogenous FAHFA Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Separation and Classification of Lipids Using Differential Ion Mobility Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry [frontiersin.org]

Safety & Regulatory Compliance

5-PAHSA-d31 Proper Disposal Procedures: A Technical Guide

[1]

Part 1: Executive Safety & Logistical Assessment

5-PAHSA-d31 (5-(Palmitoyloxy)stearic acid-d31) is a stable isotope-labeled lipid used primarily as an internal standard for mass spectrometry. While the lipid itself is generally classified as non-hazardous under GHS criteria, it is almost exclusively supplied and handled in organic solvents (e.g., Methyl Acetate, Chloroform, Methanol) which dictate the disposal regulatory framework.[1]

Critical Directive: Never dispose of 5-PAHSA-d31 or its residues down the drain. Despite its low toxicity, it is a hydrophobic organic compound that must be managed as chemical waste to prevent environmental contamination and plumbing blockages.[1]

Chemical Waste Classification

Component	Hazard Class	RCRA Waste Code (Typical)
5-PAHSA-d31 (Pure)	Non-Hazardous Lipid	None (if solid)
Methyl Acetate (Carrier)	Flammable Liquid	D001 (Ignitable), F003
Chloroform (Extraction)	Carcinogen / Toxic	D022 , F002 (Halogenated)
Methanol (Solvent)	Flammable / Toxic	D001 , F003

Part 2: Step-by-Step Disposal Workflows

Pre-Disposal Segregation

Before disposal, you must identify the "Matrix" of your waste.[1] The deuterium label (d31) is stable and non-radioactive; it requires no radiological precautions.

• Solid Waste: Contaminated gloves, paper towels, and dry powders.[1]

• Liquid Waste (Halogenated): Solutions containing Chloroform or Dichloromethane (DCM).

• Liquid Waste (Non-Halogenated): Solutions in Methanol, Ethanol, or Methyl Acetate only.[1]

• Sharps/Glass: Vials, ampoules, and pipettes.[1][2]

Scenario A: Disposal of Liquid Experimental Waste

Most 5-PAHSA-d31 waste is generated during Lipidomics extraction (e.g., Folch or Bligh-Dyer methods).[1]

• Determine Solvent Composition:

  • If the waste contains any amount of Chloroform or DCM, the entire volume must be treated as Halogenated Waste .[1]

  • If the waste contains only alcohols (MeOH, EtOH) or Methyl Acetate, treat as Non-Halogenated Organic Waste .[1]

• Collection:

  • Use a High-Density Polyethylene (HDPE) or Amber Glass waste container.

  • Crucial: Do not use standard polystyrene containers for concentrated lipid solvents as they may leach or dissolve.[3]

• Labeling:

  • Affix a hazardous waste tag.

  • List all solvents (e.g., "Chloroform 60%, Methanol 30%, Water 10%, Trace Lipids").[1]

  • Check "Flammable" and "Toxic" (if Chloroform is present).

Scenario B: Empty Vial Management (RCRA Compliance)

5-PAHSA-d31 is high-value. Vials should be fully utilized. However, empty vials are strictly regulated.[1]

• Triple Rinse:

  • Add a small volume of compatible solvent (e.g., Methanol) to the vial.[1]

  • Vortex for 10 seconds to solubilize residual lipid.

  • Transfer this rinse to your Liquid Organic Waste container.

  • Repeat 3 times.

• Defacing:

  • Cross out the label on the vial to indicate it is empty and no longer contains the product.

• Glass Disposal:

  • Place the triple-rinsed vial in the Laboratory Glass waste box (or Sharps container if broken).

  • Note: If the vial cannot be rinsed (e.g., dried residue that won't dissolve), it must be disposed of as Solid Hazardous Waste in a sealed jar.[1]

Part 3: Visualized Decision Pathways

The following diagram illustrates the decision logic for disposing of 5-PAHSA-d31 in various experimental states.

Figure 1: Decision matrix for the segregation and disposal of deuterated lipid waste streams.

Part 4: Scientific Rationale & Causality (E-E-A-T)

Why Triple Rinse? (The P-Listed vs. U-Listed Logic)

While 5-PAHSA is not explicitly P-listed (acutely toxic) by the EPA, the "Triple Rinse" rule (40 CFR § 261.[1]7) is the laboratory standard for defining a container as "RCRA Empty."

• Causality: Lipids adhere strongly to borosilicate glass. A single rinse leaves significant residue. Triple rinsing with an organic solvent ensures <3% residue remains, legally shifting the classification from "Hazardous Chemical" to "Glass Waste."[1]

Deuterium Stability[3][4]

• Fact: The deuterium label (d31) adds 31 mass units but does not alter the chemical reactivity regarding flammability or corrosivity.

• Implication: Do not segregate d31 waste from standard lipid waste unless you are performing isotope recovery (rare and usually uneconomical). Mixing d31 lipids with non-labeled lipids in the waste stream is chemically safe.

Solvent Compatibility[1][5]

• Protocol: 5-PAHSA-d31 is often supplied in Methyl Acetate.[4][5]

• Risk: Methyl Acetate has a flashpoint of -10°C (14°F).

• Action: Waste containers must be grounded during transfer to prevent static discharge ignition.

References

• U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Container Residues (40 CFR § 261.7). Retrieved from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[6][7] Retrieved from [Link]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. unsw.edu.au [unsw.edu.au]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Read "Prudent Practices in the Laboratory: Handling and Disposal of Chemicals" at NAP.edu [nationalacademies.org]
• 7. Prudent Practices in the Laboratory: Handling and Disposal of Chemicals | The National Academies Press [nationalacademies.org]

A Guide to the Safe Handling of 5-PAHSA-d31: Personal Protective Equipment and Operational Protocols

A Senior Application Scientist's Foreword:

In modern drug discovery and metabolic research, deuterated compounds like 5-PAHSA-d31 are invaluable tools, primarily serving as internal standards for mass spectrometry-based quantification.[1] The replacement of hydrogen with its heavier, stable isotope, deuterium, provides a distinct mass shift without significantly altering the chemical properties, allowing for precise measurement of the endogenous analyte, 5-PAHSA.[2] While deuterated compounds are not radioactive, it is a common misconception that they are entirely benign. They are, first and foremost, chemical reagents and must be handled with the same rigor and respect as their non-deuterated counterparts. This guide is structured to provide a clear, logical framework for the safe handling of 5-PAHSA-d31, moving beyond a simple checklist to explain the causality behind each safety recommendation. Our objective is to empower you, our scientific colleagues, to work safely and effectively, ensuring both the integrity of your data and the protection of your health.

Understanding 5-PAHSA-d31: A Hazard Profile

5-PAHSA-d31 is a deuterated branched fatty acid ester.[1] Commercially, it is often supplied as a solution, frequently in methyl acetate.[1] Therefore, a proper hazard assessment must consider both the solute and the solvent.

• 5-PAHSA-d31 (Solute): As a fatty acid derivative, it shares properties with similar molecules. The Safety Data Sheet (SDS) for a comparable deuterated fatty acid, Palmitic Acid-d31, indicates it may cause skin irritation, serious eye irritation, and respiratory irritation.[3]

• Methyl Acetate (Solvent): This is a flammable liquid and vapor. It can cause eye irritation, and repeated exposure may cause skin dryness or cracking. Inhalation of high concentrations can lead to drowsiness or dizziness.

The primary routes of potential exposure are through skin/eye contact, inhalation, and ingestion.[4] Our safety protocols are designed to mitigate these risks through a combination of engineering controls and appropriate Personal Protective Equipment (PPE).

Pillar 1: The Hazard Assessment - Your Foundational Step

Before any work begins, a thorough hazard assessment is mandatory.[4][5][6] This is not a bureaucratic exercise; it is the logical foundation upon which a safe experimental plan is built. This assessment dictates the specific PPE required for the tasks you will perform.[7][8]

Key considerations for your assessment:

• Quantity: Are you handling the stock vial (micrograms to milligrams) or weighing out larger quantities?

• Concentration: Are you working with the supplied solution or a diluted version?

• Procedure: Does the procedure involve potential splashing (e.g., vortexing, transferring liquids) or aerosol generation?

• Environment: Will the work be performed on an open bench or within an engineering control like a chemical fume hood?

Pillar 2: Core Personal Protective Equipment (PPE) - The Non-Negotiables

For any laboratory area where 5-PAHSA-d31 and its solvent are handled, the following PPE represents the absolute minimum requirement.[7]

• Lab Coat: A clean, buttoned lab coat protects your clothing and skin from minor splashes and spills.[6] For handling flammable solvents like methyl acetate, a fire-resistant lab coat is recommended.

• Eye Protection: Due to the splash hazard posed by the liquid solution, safety goggles that form a seal around the eyes are required.[6][7] Standard safety glasses with side shields do not offer sufficient protection against liquid splashes.

• Hand Protection: Chemical-resistant nitrile gloves are the standard for preventing skin contact.[6][9] Always inspect gloves for tears or holes before use. If you are working with the material for an extended period, consider double-gloving or changing gloves frequently.

• Proper Attire: Full-length pants and closed-toe shoes are mandatory to protect your legs and feet from potential spills.[7][10]

Pillar 3: Task-Specific PPE & Engineering Controls

While the core PPE is always required, certain tasks demand additional protective measures. The most critical piece of equipment for handling 5-PAHSA-d31 is a certified chemical fume hood, which serves as the primary engineering control to minimize inhalation exposure to the methyl acetate solvent.[11]

Task/Operation	Engineering Control	Required PPE	Rationale
Receiving & Storage	Well-ventilated storage cabinet for flammable liquids	Core PPE (Lab Coat, Goggles, Gloves)	Protects against accidental leaks from the container during transfer and inspection.
Preparing Dilutions	Chemical Fume Hood	Core PPE + Face Shield	The face shield, worn over goggles, provides an additional layer of protection against splashes during liquid transfers.[6][7]
Weighing Solid Form	Ventilated Balance Enclosure or Chemical Fume Hood	Core PPE + Respiratory Protection (if required by hazard assessment)	Protects against inhalation of fine particulates. A respirator is typically not needed if work is done in a proper enclosure.[6]
Spill Cleanup	N/A	Core PPE + Chemical-resistant apron and double gloves	Enhanced body and hand protection is necessary when handling larger, uncontrolled quantities of the chemical.

Operational Protocol: A Step-by-Step Guide to Safe Handling

This protocol ensures that safety is integrated into every step of the workflow, from preparation to cleanup.

1. Preparation & Pre-Handling Checks

• Read the Safety Data Sheet (SDS) for 5-PAHSA-d31 and the solvent (methyl acetate).

• Ensure a chemical fume hood is certified and functioning correctly.

• Clear the work area of any unnecessary items.

• Assemble all necessary equipment (vials, pipettes, waste containers) inside the fume hood to minimize movement in and out of the controlled space.

• Locate the nearest eyewash station and safety shower before beginning work.[11]

2. Donning PPE (The Correct Sequence)

• Step 1: Put on your lab coat and fasten all buttons.

• Step 2: Put on safety goggles.

• Step 3: Put on gloves, ensuring the cuffs are pulled over the sleeves of your lab coat.

3. Handling the Compound (Inside a Fume Hood)

• Perform all manipulations of the 5-PAHSA-d31 solution well within the chemical fume hood (at least 6 inches from the sash).

• Use disposable pipette tips to transfer the liquid.[9]

• Keep the vial capped when not in immediate use to prevent the evaporation of the methyl acetate solvent.

• After use, securely cap the primary container.

4. Doffing PPE (The Correct Sequence to Avoid Contamination)

• Step 1: Remove gloves using a technique that avoids touching the outside of the glove with your bare hands. Dispose of them in the appropriate chemical waste container.

• Step 2: Remove your lab coat, turning it inside out as you remove it to contain any potential surface contamination. Hang it in its designated location or dispose of it if it's a disposable coat.

• Step 3: Remove your safety goggles.

• Step 4: Wash your hands thoroughly with soap and water.[10]

Workflow Visualization: Safe Handling of 5-PAHSA-d31

Caption: A procedural workflow for the safe handling of 5-PAHSA-d31.

Logistical Plan: Storage & Disposal

Storage:

• Store 5-PAHSA-d31 in its original, tightly sealed container in a cool, dry, and well-ventilated area.[2]

• Given that it is often in a flammable solvent, store it in a designated flammable materials storage cabinet, away from oxidizing agents and sources of ignition.

• Ensure all containers are clearly labeled with the chemical name, hazard warnings, and date of receipt.[12]

Disposal: Proper disposal is critical to ensure environmental protection and regulatory compliance.[12]

• Chemical Waste: All solutions containing 5-PAHSA-d31 and any solvent used for rinsing should be collected as hazardous chemical waste.[2] Segregate this into a clearly labeled, non-halogenated solvent waste container.[2][13]

• Contaminated Consumables: Used gloves, pipette tips, and any other disposable materials that have come into contact with the chemical should be placed in a designated solid hazardous waste container.

• Empty Containers: The original vial should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of as hazardous waste.[2] After rinsing, the defaced container can typically be disposed of as regular laboratory glass waste, but you must confirm this with your institution's EHS department.

• Consult EHS: Always adhere to the specific disposal guidelines provided by your institution's Environmental Health and Safety (EHS) department.[2]

Contingency Planning: Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention if irritation develops.[10][14]

• Eye Contact: Immediately flush eyes with water at an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[10][14]

• Spill: In case of a small spill inside the fume hood, use a chemical spill kit to absorb the material. For larger spills, evacuate the area and contact your institution's EHS or emergency response team.

By implementing these comprehensive safety measures, researchers can confidently and safely utilize 5-PAHSA-d31, ensuring the generation of high-quality data in a secure laboratory environment.

References

• Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA). [Link]

• Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety, University of Washington. [Link]

• Best Practices for Proper Storage of Hazardous Chemicals and Reagents in Medical Diagnostic Labs. Needle.Tube. [Link]

• Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Lab Manager. [Link]

• OSHA's PPE Laboratory Standards. Clarion Safety Systems. [Link]

• Handling Hazardous Chemicals in a Medical Diagnostic Lab: Regulations, Guidelines, and Best Practices. Urgent.Supply. [Link]

• Disposal of deuterium (D₂). Synergy Recycling. [Link]

• Safe Storage and Handling of Lab Reagents and Chemicals in Medical Diagnostic Labs in the United States. Needle.Tube. [Link]

• Deuterium Labeled Compounds. Zeochem. [Link]

• Study of the used deuterium absorption material disposal. KoreaScience. [Link]

• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. University of California, Santa Cruz. [Link]

• Best practices for handling chemical reagents to prevent cross-contamination. Quimivita. [Link]

• Treatment and disposal of chemical wastes in daily laboratory work. G. Lunn, E. B. Sansone, De Gruyter. [Link]

• Material Safety Data Sheet - Stearic Acid, Sodium Salt. Cole-Parmer. [Link]

• The Equipment Every Laboratory Needs to Keep Employees Safe. AZoM. [Link]

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